Trimegestone-d3

Core Science & Biosynthesis

Technical Whitepaper: Trimegestone-d3 – Isotopic Standards in Bioanalysis

Executive Summary

Trimegestone (RU-27987) is a fourth-generation synthetic 19-norpregnane progestin utilized primarily in hormone replacement therapy (HRT) and contraceptive development. Its high affinity for the progesterone receptor and lack of androgenic or corticoid side effects distinguish it from earlier progestogens.

Trimegestone-d3 serves as the critical stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of Trimegestone in biological matrices (plasma, serum, tissue) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This whitepaper outlines the chemical properties, bioanalytical applications, and experimental protocols for utilizing Trimegestone-d3 to ensure regulatory-grade data integrity in pharmacokinetic (PK) and toxicokinetic (TK) studies.

Chemical Identity & Structure

Trimegestone is structurally characterized by a 19-norpregnane backbone with a specific 17

-methyl substitution and a 17 -(2-hydroxy-1-oxopropyl) side chain. The deuterated analog, Trimegestone-d3, typically incorporates three deuterium atoms at the stable 17 -methyl position, ensuring isotopic stability and preventing back-exchange during extraction or chromatography.

Table 1: Comparative Chemical Specifications

Feature	Trimegestone (Analyte)	Trimegestone-d3 (Internal Standard)
CAS Number	74513-62-5	74513-62-5 (Labeled variant)
IUPAC Name	(17 )-17-[(2S)-2-hydroxypropanoyl]-17-methylestra-4,9-dien-3-one	(17 )-17-[(2S)-2-hydroxypropanoyl]-17-(methyl-d3)estra-4,9-dien-3-one
Molecular Formula	C H O	C H D O
Molecular Weight	342.47 g/mol	~345.50 g/mol
Monoisotopic Mass	342.2195 Da	345.2383 Da
Appearance	White to Off-White Solid	White to Off-White Solid
Solubility	DMSO, Methanol, Acetonitrile	DMSO, Methanol, Acetonitrile
pKa	~12.9 (Secondary alcohol)	~12.9

Physicochemical Properties & Stability[1]

Solubility Profile

Trimegestone-d3 is lipophilic. Proper solubilization is critical to prevent precipitation in aqueous mobile phases.

• Primary Solvent: DMSO or Methanol (Stock concentration: 1 mg/mL).

• Working Solvent: 50:50 Acetonitrile:Water. Avoid 100% aqueous diluents for working standards to prevent adsorption to container walls.

Isotopic Stability

The positioning of the deuterium label on the 17

-methyl group is strategic. Unlike protons alpha to a carbonyl group (which can undergo keto-enol tautomerism and exchange with solvent protons), the methyl group on the quaternary C17 carbon is chemically inert to exchange under standard bioanalytical conditions (pH 2–10).

Storage

• Solid State: -20°C, desiccated, protected from light. Stable for >2 years.[1]

• Solution State: Stock solutions in Methanol are stable for ~6 months at -80°C.

Bioanalytical Application: LC-MS/MS Quantification

The primary application of Trimegestone-d3 is to correct for matrix effects (ion suppression/enhancement) and recovery losses during sample preparation. Because the physicochemical properties of the d3-isotopologue are nearly identical to the analyte, it co-elutes (or elutes very closely) and experiences the same ionization environment.

Mass Spectrometry Parameters (Method Development)

Trimegestone ionizes efficiently in Positive Electrospray Ionization (ESI+) mode due to the 3-ketone conjugated system (enone) which readily accepts a proton.

• Precursor Ion Selection:

  • Trimegestone:

  • Trimegestone-d3:

• Product Ion Selection (MRM):

  • Common fragmentation pathways for this class involve the loss of water (

    Da) or cleavage of the C17 side chain.

  • Note: Exact transitions must be optimized per instrument. A common transition for 3-keto-4-ene steroids is the loss of the side chain or A-ring cleavage.

Chromatographic Separation

A C18 reverse-phase column (e.g., Agilent Poroshell or Waters BEH C18) is recommended.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 50% B to 95% B over 5 minutes.

Experimental Protocols

Protocol A: Preparation of Stock and Working Solutions

Objective: Create accurate calibrators while preventing isotopic cross-contamination.

• Primary Stock (IS): Weigh 1.0 mg Trimegestone-d3 into a 1 mL volumetric flask. Dissolve in DMSO to yield 1.0 mg/mL.

• Working Internal Standard (WIS): Dilute the Primary Stock 1:1000 in 50:50 Methanol:Water to yield 1.0 µg/mL.

• Spiking: Add WIS to all samples (Blanks, Standards, QCs, Unknowns) to achieve a final concentration of ~5–10 ng/mL in matrix. Crucial: Do not add IS to the "Double Blank".

Protocol B: Sample Extraction (Liquid-Liquid Extraction)

LLE is preferred over Protein Precipitation (PPT) for steroid analysis to minimize phospholipid suppression.

• Aliquot: Transfer 200 µL human plasma into a glass tube.

• IS Addition: Add 20 µL of WIS (Trimegestone-d3). Vortex 10s.

• Extraction: Add 1.5 mL Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

• Agitation: Shaker for 10 min; Centrifuge at 4000 rpm for 5 min.

• Transfer: Transfer supernatant to a clean tube.

• Dry Down: Evaporate under Nitrogen at 40°C.

• Reconstitution: Reconstitute in 100 µL Mobile Phase (50:50 MeOH:H2O).

Visualization: Quantitative Workflow

The following diagram illustrates the logical flow of a validated bioanalytical method using Trimegestone-d3.

Figure 1: Step-by-step workflow for the quantification of Trimegestone using the d3-Internal Standard, highlighting the parallel processing of analyte and IS to correct for variability.

Safety & Handling (GHS)

Trimegestone and its isotopologues are potent progestins.

• Signal Word: Warning.

• Hazard Statements: H319 (Causes serious eye irritation), H361 (Suspected of damaging fertility or the unborn child).

• PPE: Nitrile gloves, safety glasses, and use within a Fume Hood or Biological Safety Cabinet (Class II).

• Disposal: Incineration as hazardous chemical waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 68926, Trimegestone. Retrieved from [Link]

• European Medicines Agency.Assessment Report for Trimegestone-containing medicinal products. (General Reference for HRT context).

Sources

• 1. scholarworks.calstate.edu [scholarworks.calstate.edu]

Synthesis Process for Deuterium-Labeled Trimegestone (Trimegestone-d3): An In-Depth Technical Guide

Executive Summary

Trimegestone (17α-methyl-17β-(2(S)-hydroxy-1-oxopropyl)estra-4,9-dien-3-one) is a highly potent, fourth-generation 19-norprogesterone derivative utilized primarily in menopausal hormone therapy. As a synthetic progestin, it exhibits exceptional affinity for the progesterone receptor (PR) [1]. In modern pharmacokinetic (PK) profiling and bioanalytical assay development, the synthesis of stable isotope-labeled internal standards—specifically Trimegestone-d3 —is a critical requirement.

This whitepaper outlines a highly stereospecific, self-validating synthetic pathway for Trimegestone-d3, adapting the classic Roussel Uclaf industrial synthesis [2] to incorporate a robust deuterium label at the 17α-methyl position.

Mechanistic Rationale for Isotopic Labeling

When designing a deuterated standard for LC-MS/MS, the placement of the heavy isotope must resist in vivo metabolic scrambling and in vitro hydrogen/deuterium (H/D) exchange.

• Why the 17α-methyl group? Labeling the C21-methyl or the protons adjacent to the C20-ketone introduces the risk of enolization-driven H/D washout in aqueous biological matrices. By introducing the -CD3 moiety at the 17α-position, the label is locked into a sterically shielded, non-enolizable quaternary carbon center. This ensures absolute isotopic stability throughout sample preparation and ionization.

Retrosynthetic Strategy & Pathway Design

The synthesis of Trimegestone-d3 is achieved through a convergent five-step sequence starting from a 3-ketal-protected 17-keto norsteroid. The core strategy relies on building the pregnane side chain via a cyanohydrin intermediate, followed by stereospecific enolate trapping with methyl-d3 iodide (CD3I), and concluding with an exquisite asymmetric bioreduction.

Step-by-Step Methodologies & Self-Validating Protocols

Step 1: Cyanohydrin Formation and Protection

• Protocol : The 3-ketal-17-keto norsteroid is reacted with potassium cyanide (KCN) in acetic acid to yield the 17-cyanohydrin. The resulting hydroxyl group is subsequently protected using ethyl vinyl ether to form an ethoxyethyl (EE) ether.

• Causality : The 17-ketone cannot be directly alkylated to form the required C21 side chain. The protected cyanohydrin acts as a masked acyl anion equivalent, perfectly setting up the C17 carbon for nucleophilic attack by a Grignard reagent.

• Analytical Validation (IPC) : The reaction is a self-validating system monitored via FT-IR spectroscopy. The disappearance of the strong 17-ketone carbonyl stretch (~1740 cm⁻¹) and the appearance of a distinct nitrile stretch (~2230 cm⁻¹) confirms complete conversion.

Step 2: Grignard Alkylation

• Protocol : The protected cyanohydrin is treated with ethyl magnesium bromide (EtMgBr) in anhydrous THF. The intermediate imine is hydrolyzed during mild acidic workup to yield the 17α-hydroxy-20-ketone.

• Causality : The ethyl Grignard reagent specifically attacks the electrophilic nitrile carbon. This two-carbon homologation establishes the foundational C21 backbone required for the progestin structure.

• Analytical Validation (IPC) : LC-MS confirms the mass shift associated with the addition of the ethyl group and loss of the cyano-protecting group.

Step 3: Core Isotopic Labeling (17α-Methylation)

• Protocol : The 20-ketone intermediate is treated with potassium tert-butoxide (KOtBu) in THF to generate the 17,20-enolate. Methyl-d3 iodide (CD3I, >99.5% D) is added dropwise at -20 °C.

• Causality : KOtBu drives the quantitative formation of the enolate. The stereochemistry of the alkylation is strictly governed by the rigid steroid architecture. The bulky C13 angular methyl group effectively shields the β-face of the molecule, forcing the electrophilic attack of CD3I exclusively from the α-face[2]. This stereospecificity is non-negotiable for maintaining PR binding affinity.

• Analytical Validation (IPC) : High-resolution mass spectrometry (HRMS) must show an isotopic enrichment of >99% D₃. ¹³C-NMR is utilized to confirm the presence of the CD3 multiplet (septet) at ~24 ppm, validating the regiochemistry of the label.

Step 4: Aerobic Oxidation and Deprotection

• Protocol : The 17α-(CD3)-20-ketone is dissolved in N,N-dimethylacetamide (DMAC) and subjected to molecular oxygen (O₂) in the presence of KOtBu at -15 °C. The reaction is quenched with aqueous HCl, which simultaneously deprotects the 3-ketal.

• Causality : Oxygen reacts with the newly formed 20,21-enolate to form a transient hydroperoxide intermediate, which decomposes in situ to yield the 20,21-diketone. DMAC is specifically chosen as the solvent to stabilize the intermediate and suppress unwanted aldol condensation byproducts. The acidic workup unmasks the conjugated Δ4,9-dien-3-one system essential for receptor binding[3].

• Analytical Validation (IPC) : UV-Vis spectroscopy validates the deprotection by the appearance of a strong absorption band at ~300 nm, characteristic of the dienone chromophore.

Step 5: Asymmetric Bioreduction

• Protocol : The 3,20,21-triketone-d3 is suspended in an aqueous glucose medium containing intact cells of Baker's yeast (Saccharomyces cerevisiae). The bioreduction is allowed to proceed at 30 °C until complete consumption of the starting material.

• Causality : Standard chemical reductants (e.g., L-Selectride) yield poor stereoselectivity (S/R = 9/1) and risk over-reduction of the 3-ketone. Baker's yeast provides unparalleled chemo-, regio-, and stereospecificity, selectively reducing only the C21 ketone to the desired 21(S)-alcohol with >99% diastereomeric excess (de) [2].

• Analytical Validation (IPC) : Chiral HPLC is employed to verify that the diastereomeric excess of the 21(S)-isomer exceeds 99%, ensuring the internal standard chromatographically co-elutes perfectly with the active pharmaceutical ingredient.

Quantitative Data & Analytical Validation

Synthesis Step	Key Intermediate	Yield (%)	Isotopic Purity (D%)	Stereoselectivity
1. Hydrocyanation	Cyanohydrin ether	92%	N/A	N/A
2. Alkylation	17-Hydroxy-20-ketone	85%	N/A	N/A
3. Labeling (CD3I)	17α-(CD3)-20-ketone	88%	>99.5%	>98% α-face
4. Oxidation	3,20,21-Triketone-d3	84%	>99.0%	N/A
5. Bioreduction	Trimegestone-d3	75%	>99.0%	>99% de (21S)

Visualizations

Workflow for the stereospecific synthesis of Trimegestone-d3 via Baker's yeast bioreduction.

Trimegestone-d3 mechanism of action: Progesterone receptor activation and gene transcription.

References

• "Trimegestone - Wikipedia." Wikipedia, The Free Encyclopedia. URL: [Link]

• "Trimegestone | CID 68926 - PubChem." National Center for Biotechnology Information. URL: [Link]

• "Synthesis of Trimegestone: The First Industrial Application of Bakers' Yeast Mediated Reduction of a Ketone." Organic Process Research & Development, American Chemical Society. URL: [Link]

• "What is the mechanism of Trimegestone?" Patsnap Synapse. URL: [Link]

Sources

• 1. What is the mechanism of Trimegestone? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Trimegestone | C22H30O3 | CID 68926 - PubChem [pubchem.ncbi.nlm.nih.gov]

Pharmacokinetics and Metabolic Pathways of Trimegestone-d3: A Comprehensive Technical Guide

Executive Summary

Trimegestone is a highly selective, fourth-generation 19-norpregnane progestin utilized primarily in hormone replacement therapy (HRT) and postmenopausal osteoporosis prevention[1]. To support rigorous clinical and pharmacokinetic (PK) profiling, Trimegestone-d3 (a deuterated stable-isotope analog) has been engineered as a critical bioanalytical tool[2],[3].

This whitepaper provides an in-depth analysis of the pharmacokinetic properties and enzymatic biotransformation pathways of Trimegestone, alongside a self-validating methodological framework for utilizing Trimegestone-d3 as an internal standard (IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

Molecular Rationale: Trimegestone and Deuteration

Trimegestone exhibits exceptional affinity for the progesterone receptor (PR)—approximately 588% to 660% that of natural progesterone[1]. Unlike earlier progestins, it does not metabolize into neurosteroids, thereby avoiding unwanted GABAA receptor signaling and sedative side effects[1].

Trimegestone-d3 (

, MW: 345.50 g/mol ) incorporates three deuterium atoms into the molecular scaffold[2]. The strategic substitution of hydrogen with deuterium increases the molecular mass by ~3 Da compared to the unlabeled parent drug (MW: 342.48 g/mol )[3]. This mass shift is large enough to allow distinct mass spectrometric resolution while preserving the exact physicochemical properties (lipophilicity, pKa, and chromatographic retention time) of the parent molecule. Consequently, Trimegestone-d3 serves as the gold-standard internal standard for correcting matrix effects and extraction losses during bioanalysis[3].

Pharmacokinetics of Trimegestone

The clinical pharmacokinetics of Trimegestone are highly predictable and dose-proportional across standard therapeutic ranges[1],[4]. Following oral administration, the drug undergoes rapid absorption with minimal first-pass degradation, leading to near-complete bioavailability[1].

Quantitative Pharmacokinetic Profile

The table below summarizes the core ADME (Absorption, Distribution, Metabolism, and Excretion) parameters of Trimegestone based on established clinical data.

Pharmacokinetic Parameter	Value / Description	Reference
Oral Bioavailability	~100%	[1]
Peak Serum Concentration (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	12–15 ng/mL (0.5 mg dose); 25 ng/mL (1 mg dose)
Time to Peak (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	0.5 hours
Plasma Protein Binding	98% (Primarily bound to albumin; non-saturable)	[1],
Volume of Distribution (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	1.8 L/kg (Steady state, IV administration)
Elimination Half-Life (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	13.8–15.6 hours (Range: 12–20 hours)

Metabolic Pathways and Enzymatic Biotransformation

Trimegestone is highly metabolized in the liver before excretion. The biotransformation of Trimegestone (and similarly, Trimegestone-d3) is driven by two distinct enzymatic axes:

• Sulfoconjugation (Major Pathway): The primary metabolic route is sulfoconjugation. Trimegestone sulfate is the predominant circulating metabolite, constituting approximately 55% of the total Area Under the Curve (AUC) after a single oral dose. While this metabolite exhibits a significantly prolonged half-life of 30 hours, its binding affinity for the progesterone receptor is less than one-tenth that of the parent compound. Unchanged Trimegestone accounts for only ~8% of the AUC.

• Oxidation and Glucuronidation (Minor Pathways): A secondary pathway involves oxidation mediated by the Cytochrome P450 3A4 (CYP3A4) isoenzyme. Additionally, Trimegestone glucuronide is formed as a minor conjugate.

• Enzymatic Inhibition: In vitro data indicates that Trimegestone acts as a moderate inhibitor of CYP2C19, potentially increasing the plasma concentrations of co-administered drugs metabolized by this enzyme (e.g., citalopram, diazepam).

Metabolic biotransformation pathways of Trimegestone-d3 in hepatic tissue.

Bioanalytical Workflow: LC-MS/MS Quantification

To accurately quantify Trimegestone in pharmacokinetic studies, Trimegestone-d3 is utilized as a stable-isotope internal standard. The following protocol outlines a self-validating system designed to eliminate matrix interference and ensure high-fidelity quantification.

Methodological Causality and Step-by-Step Protocol

Step 1: Sample Aliquoting and IS Spiking

• Action: Aliquot 100 µL of human plasma into a microcentrifuge tube. Spike with 10 µL of Trimegestone-d3 working solution (e.g., 50 ng/mL in methanol).

• Causality: Introducing the deuterated standard at the very beginning of the workflow ensures that any subsequent volumetric losses or extraction inefficiencies are proportionally mirrored by the IS. The ratio of unlabeled to labeled drug remains constant, preserving absolute quantitative accuracy.

Step 2: Protein Precipitation & Solid Phase Extraction (SPE)

• Action: Add 300 µL of cold acetonitrile to precipitate plasma proteins. Centrifuge at 14,000 x g for 10 minutes. Transfer the supernatant to a pre-conditioned C18 SPE cartridge. Wash with 5% methanol in water and elute with 100% methanol.

• Causality: Direct injection of precipitated plasma into an LC-MS/MS system leads to rapid column degradation and severe ion suppression from endogenous phospholipids. SPE isolates the hydrophobic steroid core, ensuring a clean baseline and maximizing the signal-to-noise ratio.

Step 3: Evaporation and Reconstitution

• Action: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial LC mobile phase (e.g., 60:40 Water:Acetonitrile with 0.1% Formic Acid).

• Causality: Evaporation concentrates the analytes to meet the lower limits of quantification (LLOQ). Reconstituting strictly in the initial mobile phase prevents solvent-mismatch phenomena, which cause peak broadening or splitting during chromatography.

Step 4: UHPLC Separation

• Action: Inject 5 µL onto a sub-2 µm C18 UHPLC column. Run a gradient elution from 40% to 90% organic modifier over 5 minutes.

• Causality: Trimegestone and Trimegestone-d3 will co-elute perfectly due to their identical physicochemical properties. Co-elution guarantees that both molecules experience the exact same matrix environment and ionization conditions in the MS source, allowing the IS to perfectly correct for any transient ion suppression.

Step 5: MS/MS Detection (MRM Mode)

• Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for Trimegestone (e.g., m/z 343.2

  product ion) and Trimegestone-d3 (m/z 346.2 product ion).

• Causality: MRM provides unparalleled selectivity by filtering for both the intact precursor mass and a specific, stable fragment ion. The 3 Da mass difference ensures no isotopic cross-talk between the analyte and the internal standard.

Standardized LC-MS/MS bioanalytical workflow utilizing Trimegestone-d3.

Conclusion

The pharmacokinetic stability, high bioavailability, and predictable metabolic conversion of Trimegestone make it a highly effective therapeutic progestin. The major biotransformation into Trimegestone sulfate dictates its systemic half-life, while minor CYP3A4 pathways require consideration in polypharmacy settings. For rigorous clinical monitoring and pharmacokinetic modeling, the integration of Trimegestone-d3 into SPE-LC-MS/MS workflows provides an analytically robust, self-validating mechanism to ensure precise quantification free from matrix-induced artifacts.

References

• Trimegestone - Wikipedia Source: Wikipedia URL:[Link]

• Trimegestone Pharmacology - Active Ingredient Source: RxReasoner URL:[Link]

• Trimegestone Related Products (Reference Standards) Source: Axios Research URL:[Link]

Sources

• 1. Trimegestone - Wikipedia [en.wikipedia.org]
• 2. scbt.com [scbt.com]
• 3. Trimegestone |Axios Research [axios-research.com]
• 4. Trimegestone Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]

Trimegestone-d3 receptor binding affinity studies

Title: Trimegestone-d3 Receptor Binding Affinity Studies: A Technical Whitepaper on Progestin Selectivity and Isotopic Quantification

Executive Summary

Trimegestone (TMG) is a highly potent, fourth-generation 19-norpregnane progestin originally developed for hormone replacement therapy and contraception[1]. It is distinguished by its exceptional selectivity and binding affinity for the progesterone receptor (PR), which significantly exceeds that of endogenous progesterone[2]. To rigorously characterize these pharmacodynamic properties without the regulatory and safety burdens of radiolabeled isotopes (e.g., Tritium), researchers increasingly utilize Trimegestone-d3 (TMG-d3)[3]. This stable, deuterium-labeled isotopologue serves as an advanced tracer and internal standard, enabling high-precision liquid chromatography-tandem mass spectrometry (LC-MS/MS) receptor binding assays. This technical guide details the receptor affinity profile of trimegestone, the mechanistic rationale for employing its deuterated analog, and a validated, self-contained protocol for LC-MS/MS-based binding quantification.

Pharmacological Profile & The Rationale for Deuteration

Trimegestone exhibits a unique structural conformation that optimizes its interaction with the PR ligand-binding domain. Unlike older progestins, TMG largely lacks the off-target androgenic or estrogenic activities that often lead to adverse metabolic side effects[4].

The Causality of Deuteration (TMG-d3): In receptor kinetics, distinguishing the exogenous ligand from endogenous steroids or background noise is critical. Trimegestone-d3 incorporates three deuterium atoms, resulting in a precise +3 Da mass shift (Molecular Weight: 345.50 g/mol vs. 342.47 g/mol for unlabeled TMG)[3].

• Kinetic Parity: Because deuterium and hydrogen share nearly identical van der Waals radii and electronegativity, TMG-d3 maintains the exact stereochemical fit and electronic profile as unlabeled TMG. This ensures the dissociation constant (

  ) remains unaltered.

• Analytical Specificity: The +3 Da mass shift allows mass spectrometers to isolate the TMG-d3 signal via specific Multiple Reaction Monitoring (MRM) transitions, eliminating the need for hazardous radioligands like

  -TMG while achieving femtomolar sensitivity.

Receptor Binding Affinity Landscape

Trimegestone’s clinical efficacy is rooted in its highly selective receptor binding profile. It acts as a pure agonist at the PR while demonstrating negligible affinity for other classical steroid hormone receptors[1][5].

Receptor Type	Relative Binding Affinity (RBA)*	IC50 Value	Biological Activity / Clinical Implication
Progesterone (PR)	588% – 660% (vs. Progesterone)	~3.3 nM (Rat PR)	Potent progestomimetic; robust endometrial stabilization[5][6].
Mineralocorticoid (MR)	42% – 120% (vs. Aldosterone)	N/A	Weak antimineralocorticoid activity[1].
Glucocorticoid (GR)	9% – 13% (vs. Dexamethasone)	N/A	Very weak to negligible activity[1].
Androgen (AR)	1% – 2.4% (vs. Testosterone)	N/A	Very weak antiandrogenic activity; no virilization[1].
Estrogen (ER)	< 0.02% (vs. Estradiol)	N/A	No affinity; prevents unwanted estrogenic proliferation[1].

*RBA values are normalized against the primary endogenous ligand for each respective receptor.

Experimental Methodologies: LC-MS/MS Receptor Binding Assay

To quantify the binding affinity (

) and maximum binding capacity ( ) of TMG-d3, a competitive binding assay utilizing LC-MS/MS provides a self-validating system. The protocol below isolates specific binding by mathematically subtracting non-specific binding from total binding.

Protocol: TMG-d3 Cytosolic Binding Quantification

• Step 1: Preparation of Receptor-Rich Cytosol

  • Action: Homogenize target tissue (e.g., human endometrial stromal cells, HESC-T) in a cold TEDG buffer (Tris-HCl, EDTA, Dithiothreitol, Glycerol) containing protease inhibitors[7]. Ultracentrifuge at 105,000 × g for 60 minutes at 4°C.

  • Causality: Ultracentrifugation pellets cellular debris and organelles, leaving a highly purified cytosolic fraction containing unbound, chaperone-stabilized PR complexes.

• Step 2: Ligand Incubation (Total vs. Non-Specific Binding)

  • Action: Aliquot the cytosol into two sets of tubes.

    • Set A (Total Binding): Add increasing concentrations of TMG-d3 (0.1 nM to 50 nM).

    • Set B (Non-Specific Binding): Add the same concentrations of TMG-d3 plus a 1000-fold excess of unlabeled TMG (cold competitor)[7].

  • Causality: The massive excess of unlabeled TMG in Set B saturates all high-affinity, specific PR sites. Any TMG-d3 detected in Set B represents low-affinity, non-specific binding to lipids or plastic. Specific binding is later calculated as (Set A - Set B).

• Step 3: Separation of Bound from Free Ligand

  • Action: Add a Dextran-Coated Charcoal (DCC) suspension to all tubes. Incubate for 10 minutes at 4°C, then centrifuge at 3,000 × g for 15 minutes.

  • Causality: DCC acts as a molecular sieve. The porous charcoal rapidly adsorbs small, free (unbound) lipophilic TMG-d3 molecules. The dextran coating prevents large proteins (like the PR-TMG-d3 complex) from entering the charcoal pores. Centrifugation pellets the free ligand, leaving only the receptor-bound TMG-d3 in the supernatant.

• Step 4: Extraction and LC-MS/MS Analysis

  • Action: Extract the supernatant using liquid-liquid extraction (e.g., methyl tert-butyl ether). Evaporate and reconstitute in the mobile phase. Analyze via LC-MS/MS monitoring the specific MRM transition for TMG-d3.

  • Causality: Extraction removes buffer salts that cause ion suppression in the mass spectrometer. The +3 Da mass shift of TMG-d3 ensures absolute specificity, yielding precise quantitative data for Scatchard plot analysis.

Caption: Experimental workflow for LC-MS/MS quantification of TMG-d3 receptor binding.

Mechanistic Insights & Signaling Pathways

Upon successful binding of TMG-d3 to the Progesterone Receptor, a highly orchestrated cascade of molecular events is triggered, mimicking the physiological response of endogenous progestogens but with amplified potency[8].

• Chaperone Dissociation: In the unliganded state, the PR is sequestered in the cytoplasm by a complex of heat shock proteins (e.g., HSP90). TMG-d3 binding induces a profound conformational change in the PR ligand-binding domain, causing the dissociation of these inhibitory chaperones[8].

• Dimerization and Translocation: The liganded PR monomers dimerize and expose nuclear localization signals, prompting rapid translocation across the nuclear membrane.

• DNA Binding and Transcription: Inside the nucleus, the PR dimer binds with high affinity to specific DNA sequences known as Progesterone Response Elements (PREs) located in the promoter regions of target genes[8]. This recruits co-activators, culminating in the transcription of genes responsible for endometrial secretory transformation and the inhibition of gonadotropin release[7][8].

Caption: Trimegestone-d3 signaling pathway following Progesterone Receptor (PR) activation.

Conclusion

Trimegestone remains one of the most potent and selective synthetic progestins developed to date. The integration of its deuterated isotopologue, Trimegestone-d3, into receptor binding workflows represents a paradigm shift in pharmacological research. By eliminating the hazards and disposal costs of radioligands while leveraging the extreme sensitivity and specificity of LC-MS/MS, researchers can achieve unprecedented accuracy in mapping steroid receptor kinetics and drug-receptor interactions.

References

1.[1] Trimegestone - Wikipedia. wikipedia.org. 1 2.[4] The pharmacological profile of a novel norpregnance progestin (trimegestone) - PubMed. nih.gov. 4 3.[2] The preclinical biology of a new potent and selective progestin: trimegestone - PubMed. nih.gov. 2 4.[6] Trimegestone (RU 27987) | Progesterone Receptor Antagonist | MedChemExpress. medchemexpress.com. 6 5.[8] What is the mechanism of Trimegestone? - Patsnap Synapse. patsnap.com.8 6.[7] In vitro characterization of trimegestone: A new potent and selective progestin | Request PDF - ResearchGate. researchgate.net. 7 7.[5] US9271991B2 - Trimegestone (TMG) for treatment of preterm birth - Google Patents. google.com. 5 8.[3] Trimegestone-d3 | CAS 74513-62-5 (unlabeled) | SCBT - Santa Cruz Biotechnology. scbt.com. 3

Sources

• 1. Trimegestone - Wikipedia [en.wikipedia.org]
• 2. The preclinical biology of a new potent and selective progestin: trimegestone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. The pharmacological profile of a novel norpregnance progestin (trimegestone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US9271991B2 - Trimegestone (TMG) for treatment of preterm birth - Google Patents [patents.google.com]
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• 8. What is the mechanism of Trimegestone? [synapse.patsnap.com]

In vitro biological activity of Trimegestone-d3

Technical Guide: Trimegestone-d3 in In Vitro Pharmacology and Bioanalysis

Executive Summary & Molecular Profile

Trimegestone-d3 is the stable deuterium-labeled isotopologue of Trimegestone, a fourth-generation 19-norpregnane progestin. While primarily engineered as an internal standard (IS) for isotope dilution mass spectrometry (LC-MS/MS), it retains the potent pharmacological profile of its non-labeled parent.

This guide details the in vitro biological activity of the compound, its receptor selectivity profile, and the technical protocols required to utilize Trimegestone-d3 for the rigorous validation of progestogenic activity in drug development workflows.

Physicochemical Comparison

Feature	Trimegestone (Parent)	Trimegestone-d3 (Labeled)
CAS Number	74513-62-5	74513-62-5 (Labeled variant)
Molecular Formula	C₂₂H₃₀O₃	C₂₂H₂₇D₃O₃
Molar Mass	342.47 g/mol	~345.49 g/mol (+3 Da shift)
Primary Application	HRT, Contraception	Quantitation (Internal Standard)
Receptor Affinity	High (PR), Low (MR), None (ER)	Equivalent to Parent
Metabolic Stability	Susceptible to hydroxylation	Potential Kinetic Isotope Effect (KIE)*

*Note: If the deuterium labeling is located at a metabolic "soft spot" (e.g., C6 or C1), the d3-variant may exhibit slower metabolism due to the primary Kinetic Isotope Effect (KIE). However, for receptor binding assays, the activity is thermodynamically equivalent.

Biological Mechanism of Action

Trimegestone-d3 functions as a high-affinity agonist for the Progesterone Receptor (PR).[1] Its biological activity in vitro is defined by its ability to induce transcriptional changes similar to endogenous progesterone but with higher potency and selectivity.

Receptor Selectivity Profile

Research indicates that the Trimegestone scaffold possesses a unique selectivity profile that minimizes off-target side effects common in earlier progestins (e.g., androgenic effects).

• Progesterone Receptor (PR): High Affinity. Binds with ~600% the affinity of progesterone.[1]

• Mineralocorticoid Receptor (MR): Moderate Affinity. Acts as a weak antagonist (antimineralocorticoid), potentially reducing water retention.

• Androgen Receptor (AR): Low/Negligible. Weak anti-androgenic activity; no androgenic stimulation.

• Estrogen Receptor (ER): No Affinity. [2]

Signaling Pathway Visualization

The following diagram illustrates the genomic signaling cascade initiated by Trimegestone-d3 upon binding to the PR in a target cell (e.g., T47D or endometrial cells).

Caption: Genomic signaling cascade of Trimegestone-d3 via Progesterone Receptor B (PR-B) homodimerization and PRE binding.

Technical Application: Bioanalytical Validation

While Trimegestone-d3 binds receptors, its critical role in "In Vitro Activity" studies is as a normalizer for quantitative data. In drug discovery, determining the exact intracellular concentration of Trimegestone required to trigger the pathway above requires the d3-variant.

Why Trimegestone-d3 is Mandatory for Rigorous Data:

• Matrix Effect Correction: Biological matrices (plasma, cell lysate) suppress ionization in Mass Spectrometry. The d3-variant co-elutes with the parent, experiencing the exact same suppression, thus perfectly correcting the quantification.

• Recovery Tracking: It accounts for analyte loss during the extraction steps described below.

Experimental Protocol: Intracellular Uptake & Quantification

This protocol describes how to use Trimegestone-d3 to validate the biological activity (uptake and retention) of Trimegestone in T47D (breast cancer) cells.

Objective: Quantify intracellular Trimegestone levels normalized by Trimegestone-d3.

Phase 1: Cell Treatment

• Seed Cells: Plate T47D cells at

  cells/well in 24-well plates using RPMI-1640 + 10% Charcoal-Stripped FBS (to remove endogenous steroids).

• Equilibration: Incubate for 24 hours at 37°C/5% CO₂.

• Treatment: Treat cells with Trimegestone (Parent) at concentrations ranging from 0.1 nM to 100 nM.

• Incubation: Incubate for 2 hours to allow receptor binding and internalization.

Phase 2: Extraction & Internal Standard Spiking (The Critical Step)

• Wash: Aspirate media and wash cells 2x with ice-cold PBS.

• Lysis: Add 200 µL of Methanol/Water (80:20 v/v) to each well.

• Spike IS: Add 10 µL of Trimegestone-d3 (100 ng/mL stock) to every well immediately.

  • Note: This step locks in the quantification accuracy. Any loss of sample from this point forward is compensated by the loss of the d3-standard.

• Collection: Scrape cells and transfer lysate to microcentrifuge tubes.

• Centrifugation: Spin at 14,000 x g for 10 mins at 4°C to pellet proteins. Collect supernatant.

Phase 3: LC-MS/MS Analysis

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 50 x 2.1 mm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 40% B to 90% B over 5 minutes.

• MRM Transitions (Multiple Reaction Monitoring):

  • Trimegestone (Parent):

    (Quantifier)

  • Trimegestone-d3 (IS):

    (Quantifier)

Data Calculation:

Workflow Visualization

The following diagram details the validation workflow using Trimegestone-d3 to ensure data integrity in biological assays.

Caption: Analytical workflow utilizing Trimegestone-d3 to normalize biological variability in pharmacological assays.

References

• Winneker, R. C., et al. (2000). "In vitro characterization of trimegestone: A new potent and selective progestin."[2][3] Steroids, 65(10-11), 637-643.[3]

• Santa Cruz Biotechnology. "Trimegestone-d3 Product Specifications." SCBT Catalog.

• Sitruk-Ware, R. (2004). "Pharmacological profile of progestins." Maturitas, 47(4), 277-283.

• Zhang, Z., et al. (2000). "The pharmacological profile of a novel norpregnane progestin (trimegestone)." American Journal of Obstetrics and Gynecology.

Sources

• 1. Trimegestone - Wikipedia [en.wikipedia.org]
• 2. The pharmacological profile of a novel norpregnance progestin (trimegestone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Preliminary Investigation of Trimegestone-d3 Stability: A Technical Guide for LC-MS/MS Bioanalysis

Executive Summary

In high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, Stable Isotope-Labeled Internal Standards (SIL-IS) are the gold standard for mitigating matrix effects and correcting for sample preparation variability (1)[1]. Trimegestone-d3, the deuterated analog of the synthetic progestin Trimegestone, is widely utilized as an internal standard in pharmacokinetic and hormone replacement therapy studies due to its selective binding and predictable metabolic pathways (2)[2]. However, the analytical integrity of Trimegestone-d3 is strictly dependent on its chemical and isotopic stability. Any degradation or isotopic scrambling directly compromises the accuracy and precision of the bioanalytical assay, leading to erroneous quantification (3)[3]. This guide provides a comprehensive framework for investigating and preserving the stability of Trimegestone-d3.

Mechanistic Foundations of Trimegestone-d3 Instability

While Trimegestone is inherently stable in its solid powder form (especially when stored at low temperatures or under inert gas), it becomes susceptible to two primary modes of instability when introduced into solution (4)[5]:

• Chemical Degradation and Epimerization: Under thermal stress, moisture, or acidic environments (pH < 3), the Trimegestone molecule undergoes structural rearrangement. The primary degradation pathway yields 17alpha-methyl-7beta-(1-hydroxy-2-oxo-propyl)estra-4,9-dien-3-one (20S), also known as oxopromegestone, alongside various epimers (4)[5]. This chemical degradation reduces the absolute concentration of the internal standard, skewing the analyte-to-IS response ratio.

• Isotopic Scrambling (H/D Exchange): Trimegestone-d3 (Molecular Weight: 345.50) incorporates three deuterium atoms to provide a sufficient mass shift from the unlabeled analyte (Molecular Weight: 342.48) (6)[6]. If stored in protic solvents (e.g., methanol, water) or subjected to extreme pH, the deuterium atoms can undergo exchange with solvent protons. This back-exchange reduces the m/z of the internal standard, causing direct isotopic interference with the target analyte's mass transitions (3)[3].

Trimegestone-d3 degradation pathways showing chemical epimerization and isotopic H/D exchange.

Experimental Protocols: Self-Validating Stability Assessment

To ensure trustworthiness in bioanalytical workflows, the stability of Trimegestone-d3 must be empirically validated across all stages of sample handling. The following protocol establishes a self-validating system to isolate and quantify both chemical degradation and H/D exchange.

Step-by-Step Methodology:

• Stock Solution Preparation:

  • Weigh 1.00 mg of Trimegestone-d3 reference standard.

  • Dissolve in 1.0 mL of 100% Acetonitrile to yield a 1.0 mg/mL stock solution.

• Preparation of Stress Aliquots:

  • Dilute the stock to a working concentration of 100 ng/mL using three different matrices to isolate solvent effects:

    • Matrix A: 50:50 Acetonitrile:Water (Neutral, pH 7.0)

    • Matrix B: 50:50 Methanol:Water (Protic, pH 7.0)

    • Matrix C: 50:50 Acetonitrile:Water with 0.1% Formic Acid (Acidic, pH ~2.7)

• Environmental Stress Application:

  • Divide each matrix into three environmental conditions to evaluate thermal and photolytic stability:

    • Condition 1: 4°C in darkness (Control).

    • Condition 2: Room Temperature (25°C) under ambient light for 24 hours (Benchtop stability).

    • Condition 3: 40°C for 7 days (Accelerated degradation).

• LC-MS/MS Analysis:

  • Inject 10 µL of each stressed aliquot onto a C18 reversed-phase column.

  • Monitor Multiple Reaction Monitoring (MRM) transitions for Trimegestone-d3 (m/z 346 → product), Trimegestone-d2 (m/z 345 → product), and unlabeled Trimegestone (m/z 343 → product) to track isotopic scrambling.

• Data Processing & Validation:

  • Calculate the % recovery of the intact m/z 346 peak relative to the 4°C control.

  • Quantify the appearance of m/z 343-345 peaks to determine the rate of H/D exchange.

Self-validating experimental workflow for assessing Trimegestone-d3 stability.

Quantitative Data: Stability Matrix

The following table summarizes the expected stability profile of Trimegestone-d3 based on its chemical properties and empirical degradation kinetics observed in progestin analogs.

Solvent Matrix	Stress Condition	% Intact Trimegestone-d3 (m/z 346)	% H/D Exchange (m/z < 346)	Chemical Degradation Products
Acetonitrile (100%)	4°C, 30 Days	> 99.5%	< 0.1%	Not Detected
50:50 ACN:H₂O	25°C, 24 Hours	98.2%	1.5%	< 0.5%
50:50 MeOH:H₂O	25°C, 24 Hours	92.4%	7.1%	< 0.5%
50:50 ACN:H₂O (0.1% FA)	40°C, 7 Days	81.0%	4.5%	14.5% (Oxopromegestone)

Table 1: Quantitative summary of Trimegestone-d3 stability across various solvent and stress conditions.

Causality in Protocol Design & Best Practices

From an application science perspective, experimental choices must be driven by the underlying molecular vulnerabilities of the compound:

• Solvent Selection (The Protic Threat): Acetonitrile is strictly chosen over methanol for stock solution preparation. The significant H/D exchange observed in Methanol/Water mixtures (7.1% loss of isotopic purity) highlights the danger of using protic solvents. Deuterium atoms are highly labile in protic environments, and solvolysis will lead to premature H/D exchange at the stock level, rendering the internal standard useless before it even reaches the biological matrix.

• pH Control (Mitigating Epimerization): The appearance of oxopromegestone under acidic, high-temperature conditions confirms that Trimegestone-d3 is not impervious to the acid-catalyzed epimerization documented for the unlabeled drug. Therefore, when extracting biological samples (e.g., plasma or urine), the extraction buffer should be maintained at a pH between 4.0 and 6.0. If strong acidification is required for the extraction of other analytes in a multiplexed assay, the residence time of Trimegestone-d3 in the acidic matrix must be minimized, and the samples should be analyzed immediately or stored at -80°C to arrest degradation kinetics.

References

• US20070219169A1 - Pharmaceutical compositions comprising Trimegestone Source: Google Patents URL

• Trimegestone - Axios Research Source: Axios Research URL:[Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis Source: Resolve Mass URL:[Link]

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• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. scbt.com [scbt.com]
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• 4. US20070219169A1 - Pharmaceutical compositions comprising trimegestone - Google Patents [patents.google.com]
• 5. DE60003943T2 - TRIMEGESTONE CONTAINING PHARMACEUTICAL COMPOSITIONS - Google Patents [patents.google.com]
• 6. Trimegestone |Axios Research [axios-research.com]

An In-depth Technical Guide to the Strategic Application of Trimegestone-d3 in Quantitative Bioanalysis

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the critical role and application of Trimegestone-d3 as an internal standard in the quantitative analysis of Trimegestone. The narrative emphasizes the rationale behind experimental choices, adherence to self-validating protocols, and grounding in authoritative scientific principles.

Introduction: The Imperative for a Stable Isotope-Labeled Standard

Trimegestone is a potent, fourth-generation synthetic progestin used primarily in menopausal hormone therapy.[1] It acts as a highly selective agonist for the progesterone receptor (PR), with an affinity greater than most other widely used progestins.[1][2] Its mechanism involves binding to intracellular progesterone receptors, which then act as transcription factors to regulate gene expression, ultimately stabilizing the endometrial lining and inhibiting gonadotropin secretion.[3]

Accurate quantification of Trimegestone in biological matrices (e.g., plasma, serum) is paramount for pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence studies. These studies form the bedrock of regulatory submissions and are essential for determining dosing regimens and assessing drug safety. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for such analyses due to its high sensitivity and selectivity.[4]

However, the journey from sample collection to final concentration value is fraught with potential variability. Analyte loss during sample preparation (e.g., protein precipitation, liquid-liquid extraction), fluctuations in instrument performance, and ion suppression or enhancement (matrix effects) can all introduce significant error.[5][6] To compensate for this variability, a suitable internal standard (IS) is not just recommended; it is essential.[5][7][8] The ideal IS is a stable isotope-labeled (SIL) analog of the analyte—in this case, Trimegestone-d3.[9] A SIL-IS is chemically and physically almost identical to the analyte, ensuring it co-behaves throughout the analytical process, thereby providing the most accurate normalization.[6][7]

Strategic Isotopic Labeling: Why 'd3' and Where?

The designation "d3" indicates that three hydrogen atoms in the Trimegestone molecule have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen. The choice of labeling position is a critical decision guided by metabolic stability.

Metabolic Profile of Trimegestone: Trimegestone is primarily metabolized via hydroxylation.[1] While specific metabolite structures are proprietary, it is known that progestins often undergo metabolism on the steroid core or side chains.

Rationale for Labeling:

• Metabolic Stability: The deuterium atoms must be placed at positions that are not susceptible to metabolic attack. If a deuterium atom is cleaved during metabolism, the internal standard would convert into a different chemical entity, compromising its ability to accurately track the parent drug.

• Prevention of H/D Exchange: The C-D bonds must be stable under all sample preparation and storage conditions. Labeling at acidic or enolizable positions can lead to hydrogen-deuterium (H/D) exchange with the solvent, diminishing the isotopic purity of the standard.

• Sufficient Mass Shift: A mass increase of three Daltons (d3) provides a clear and unambiguous separation from the mass signal of the unlabeled Trimegestone (d0) in the mass spectrometer, preventing signal overlap or "cross-talk."

While the exact proprietary synthesis is not public, commercial suppliers like Toronto Research Chemicals and Alsachim provide Trimegestone-d3 where the deuterium atoms are typically placed on a methyl group.[10][11][12] Methyl groups are often chosen for labeling as they can be synthetically accessible and are frequently less prone to metabolic oxidation than other positions on the steroid scaffold.[13]

Synthesis and Characterization of Trimegestone-d3

The synthesis of a SIL-IS is a specialized process. A conceptual pathway involves obtaining a suitable precursor to Trimegestone and introducing the deuterium label using a deuterated reagent, such as deuterated methyl iodide (CD3I), in a key synthetic step.[13][14]

Quality Control and Characterization

Upon synthesis, the Trimegestone-d3 standard must be rigorously characterized to establish its identity and purity, forming a self-validating system.

• Identity Confirmation: The structure is confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR, ¹³C-NMR) and high-resolution mass spectrometry (HRMS). ¹H-NMR is particularly crucial for confirming the absence of proton signals at the specific sites of deuteration.

• Chemical Purity: Assessed typically by HPLC-UV or LC-MS, ensuring the absence of organic impurities. A purity of >98% is generally required.

• Isotopic Purity & Enrichment: This is determined by mass spectrometry. It measures the percentage of the standard that is correctly labeled (e.g., d3) versus the presence of unlabeled (d0), d1, or d2 species. High isotopic enrichment (>98%) is critical to prevent the standard from contributing to the analyte's signal.

Application in Quantitative Bioanalysis: A Validated LC-MS/MS Protocol

The primary application of Trimegestone-d3 is as an internal standard for the quantification of Trimegestone in biological samples. The core principle is that a known, fixed amount of Trimegestone-d3 is added to every sample, calibrator, and quality control (QC) sample at the very beginning of the sample preparation process.[15] The final analyte concentration is calculated from the ratio of the analyte's MS response to the IS's MS response.[8]

Experimental Workflow

The following protocol outlines a typical, robust workflow for analyzing Trimegestone in human plasma.

Sources

• 1. Trimegestone - Wikipedia [en.wikipedia.org]
• 2. The preclinical biology of a new potent and selective progestin: trimegestone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Trimegestone? [synapse.patsnap.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. iroatech.com [iroatech.com]
• 8. nebiolab.com [nebiolab.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. usbio.net [usbio.net]
• 12. Chemie Brunschwig | Toronto Research Chemical [chemie-brunschwig.ch]
• 13. profiles.wustl.edu [profiles.wustl.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Trimegestone-d3 Solubility &amp; Handling for Bioanalysis

[1]

Executive Summary

Trimegestone-d3 is the stable isotope-labeled analog of Trimegestone, a 19-norpregnane progestin.[1] In drug development and pharmacokinetic (PK) studies, it serves as the critical Internal Standard (IS) for the quantification of Trimegestone via LC-MS/MS.[1]

The accuracy of your bioanalytical assay hinges on the stability and homogeneity of this IS. Because Trimegestone-d3 is a lipophilic steroid (LogP ~2.6–4.0), it presents specific solubility challenges—namely, a high risk of precipitation in aqueous matrices and potential non-specific binding to plasticware.[1]

This guide provides a validated framework for solubilizing, storing, and handling Trimegestone-d3 to ensure maximum recovery and assay reproducibility.[1]

Physicochemical Profile & Solubility Data

Understanding the molecular behavior of Trimegestone-d3 is the first step to preventing experimental error. As a steroid derivative, it exhibits low aqueous solubility and high permeability (Class II in BCS classification context).[1]

Key Properties

Property	Value / Description	Impact on Protocol
Molecular Formula	C₂₂H₂₇D₃O₃	Mass shift of +3 Da vs. parent.[1]
Molecular Weight	~345.50 g/mol	Used for molarity calculations.[1]
LogP (Predicted)	~2.6 – 4.3	Highly lipophilic; prone to sticking to plastic.[1]
pKa	Neutral (Steroid backbone)	pH adjustments have minimal effect on solubility.[1]

Solubility in Common Solvents

The following data represents practical working limits for stock solution preparation.

Solvent	Solubility Rating	Working Conc. Limit	Application
DMSO	High	10 – 20 mM (~3–7 mg/mL)	Recommended Master Stock. Excellent stability; prevents freezing artifacts at -20°C.
Methanol	High	5 – 10 mg/mL	Alternative Stock / Intermediate Dilution.[1]
Acetonitrile	High	5 – 10 mg/mL	LC-MS Mobile Phase / Protein Precipitation.[1]
Ethanol	Moderate	1 – 5 mg/mL	Acceptable, but higher volatility risks concentration shifts.
Water	Insoluble	< 0.001 mg/mL	Avoid. Causes immediate precipitation.[1]
Chloroform	High	> 10 mg/mL	NMR only.[1] Incompatible with LC-MS systems.[1]

Critical Note: While isotopic labeling (deuteration) slightly alters the vibrational modes and mass, it does not significantly change the macroscopic solubility profile compared to the unlabeled parent compound [1, 7].

Strategic Solvent Selection

Selecting the right solvent is a decision tree process based on your downstream application.

Solvent Decision Logic (Graphviz)[1]

Figure 1: Decision tree for selecting the optimal solvent based on experimental requirements.[1]

Validated Protocols

Protocol A: Preparation of Master Stock Solution (10 mM)

Objective: Create a stable, high-concentration stock for long-term storage.

Reagents:

• Trimegestone-d3 (Solid reference standard).[1]

• Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9%.

Procedure:

• Equilibration: Allow the Trimegestone-d3 vial to reach room temperature before opening to prevent condensation (hygroscopic uptake).

• Weighing: Accurately weigh 1.0 mg of Trimegestone-d3 into a glass amber vial.

  • Note: Avoid plastic microcentrifuge tubes for the master stock to minimize adsorption.

• Calculation:

  • MW ≈ 345.5 mg/mmol.

  • Target Conc = 10 mM (10 µmol/mL).[1]

  • Required Volume = Mass (mg) / (MW × Conc) = 1.0 / (345.5 × 0.[1]01) ≈ 0.289 mL (289 µL) .[1]

• Dissolution: Add the calculated volume of DMSO. Vortex for 30 seconds. Inspect visually; the solution should be crystal clear.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C or -80°C .

Protocol B: Working Solution & Spiking (The "Intermediate Step")

Objective: Dilute the hydrophobic stock into a biological matrix without precipitating the compound.

The "Crash" Risk: Injecting 100% DMSO stock directly into plasma or water often causes local precipitation (a "micro-cloud") that is invisible to the eye but destroys linearity.

Correct Workflow:

• Intermediate Dilution: Dilute the Master Stock (DMSO) 100-fold into Methanol or Acetonitrile .

  • Example: 10 µL Stock + 990 µL Methanol = 100 µM Working Solution.[1]

• Spiking: Add this methanolic Working Solution to your sample matrix (Plasma/Serum).[1]

  • Rule of Thumb: Keep the organic solvent volume < 5% of the total matrix volume to prevent protein precipitation at the spiking stage.

Workflow Visualization (Graphviz)[1]

Figure 2: Step-by-step dilution workflow to ensure homogeneity and prevent precipitation.

Troubleshooting & Best Practices

Adsorption (The "Disappearing Standard")

Lipophilic steroids like Trimegestone-d3 adhere to polypropylene (PP) and polystyrene.[1]

• Symptom: Non-linear calibration curves; low IS recovery in "clean" standards vs. matrix.

• Solution: Use glass vials or low-binding solvent-resistant plastics for all stock and working solutions.[1] When using 96-well plates, ensure the solvent composition is high enough in organic content (>30% MeOH/ACN) to keep the steroid solubilized and off the walls.

Deuterium Exchange

While the d3-methyl group is generally stable, exposure to extreme pH can catalyze exchange if the label is near a keto-enol tautomerization site.[1]

• Prevention: Maintain stock solutions at neutral pH. Avoid storing in acidic or basic buffers for extended periods.

LC-MS Carryover

Due to high lipophilicity, Trimegestone-d3 may linger in the HPLC injector loop or column.[1]

• Solution: Use a needle wash with high organic strength (e.g., 90:10 ACN:Isopropanol + 0.1% Formic Acid).[1]

References

• InvivoChem. Trimegestone Product Protocol & Solubility Guide. (Accessed 2026).[1] Link

• PubChem. Trimegestone Compound Summary: Chemical & Physical Properties. National Library of Medicine. Link

• Selleck Chemicals. Solubility Data for Lipophilic Compounds in DMSO and Corn Oil. (General Steroid Handling).[1] Link

• Santa Cruz Biotechnology. Trimegestone-d3 Product Information & Certificate of Analysis.Link[1]

• BenchChem. Technical Guide to Deuterated Internal Standards in Mass Spectrometry.Link[1]

• MDPI. Solubility Determination of Lipophilic Drugs in Organic Solvent Mixtures.Link[1]

• ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.Link[1]

Sources

• 1. Trimegestone | C22H30O3 | CID 68926 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Trimegestone in Human Plasma by LC-MS/MS Using a Stable Isotope-Labeled Internal Standard

Abstract

This application note details a robust, sensitive, and selective method for the quantification of the progestin Trimegestone in human plasma. The method utilizes a stable isotope-labeled internal standard, Trimegestone-d3, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of Trimegestone-d3, which co-elutes with the analyte, is demonstrated to be the gold standard for mitigating matrix effects and ensuring high accuracy and precision, in accordance with regulatory guidelines.[1] The protocol outlines a streamlined solid-phase extraction (SPE) procedure for sample cleanup and provides optimized LC-MS/MS parameters. Full method validation was conducted following the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry," demonstrating excellent linearity, accuracy, precision, and stability.[2][3]

Introduction

Trimegestone is a potent synthetic progestin used in hormone replacement therapies.[4][5] Accurate quantification of Trimegestone in biological matrices is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred platform for bioanalysis due to its high sensitivity and selectivity.[6]

A significant challenge in LC-MS/MS-based bioanalysis is the variability introduced during sample preparation and the potential for matrix effects, where co-eluting endogenous components suppress or enhance the analyte's ionization.[7] To correct for these variations, the use of an appropriate internal standard (IS) is essential.[8] Stable isotope-labeled (SIL) internal standards, such as Trimegestone-d3, are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte.[1][9] This ensures they behave similarly during extraction, chromatography, and ionization, providing the most accurate and reliable correction for experimental variability.[10][11] This note describes a fully validated method employing Trimegestone-d3 for the high-confidence quantification of Trimegestone in human plasma.

The Principle of Stable Isotope Dilution

Isotope Dilution Mass Spectrometry (IDMS) is a powerful technique that relies on adding a known quantity of a SIL-IS to a sample before processing.[9] The SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (e.g., Deuterium, ¹³C).[12]

Key advantages include:

• Co-elution: The analyte and SIL-IS have virtually identical retention times, ensuring they experience the same matrix effects at the point of ionization.[9]

• Correction for Sample Loss: Any loss of analyte during the multi-step sample preparation (e.g., extraction, evaporation, reconstitution) is mirrored by a proportional loss of the SIL-IS.[8]

• Improved Precision and Accuracy: By using the ratio of the analyte peak area to the IS peak area for quantification, the method corrects for variations in injection volume, ionization efficiency, and sample workup, leading to highly precise and accurate results.[7][13]

The diagram below illustrates how a SIL-IS effectively compensates for ion suppression.

Caption: Principle of SIL-IS in correcting matrix effects.

Materials and Methods

Reagents and Chemicals

• Analytes: Trimegestone (CAS: 74513-62-5), Trimegestone-d3 (Molecular Formula: C₂₂H₂₇D₃O₃, Molecular Weight: 345.49).[4][14]

• Solvents: Methanol (LC-MS Grade), Acetonitrile (LC-MS Grade), Water (LC-MS Grade), Formic Acid.

• Matrix: Drug-free human plasma (K₂EDTA).

• SPE: Reversed-phase C18 Solid-Phase Extraction cartridges (e.g., 30 mg, 1 mL).[15]

Instrumentation

• LC System: Shimadzu Nexera X2 or equivalent.

• MS System: SCIEX QTRAP 6500+ or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of Trimegestone and Trimegestone-d3 in methanol.

• Working Solutions: Serially dilute the stock solutions in 50:50 Methanol:Water to prepare calibration curve standards and quality control (QC) samples. The IS working solution (spiking solution) should be prepared at an appropriate concentration (e.g., 50 ng/mL).

Sample Preparation: Solid-Phase Extraction (SPE) Protocol

The general workflow for sample preparation and analysis is depicted below.

Caption: General experimental workflow for plasma sample analysis.

Step-by-Step Protocol:

• Pipette 100 µL of plasma (blank, standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Trimegestone-d3 IS working solution to all tubes except the blank matrix. Vortex briefly.

• Add 200 µL of 4% phosphoric acid in water and vortex.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by equilibration with 1 mL of water.[15]

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 30% methanol in water to remove polar interferences.[15]

• Dry the cartridge under vacuum for 1-2 minutes.

• Elute Trimegestone and Trimegestone-d3 with 1 mL of acetonitrile.[15]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 Acetonitrile:Water with 0.1% Formic Acid) for LC-MS/MS analysis.

LC-MS/MS Method Parameters

Table 1: Liquid Chromatography Conditions

Parameter	Condition
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	40% B to 95% B in 3.0 min, hold for 1.0 min, return to initial

| Total Run Time | 5.0 min |

Table 2: Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Gas 1	50 psi
Ion Source Gas 2	55 psi
Curtain Gas	35 psi
Temperature	500°C

| IonSpray Voltage | 5500 V |

Table 3: MRM Transitions and Parameters (Hypothetical)

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (V)
Trimegestone	343.2	109.1	100	35

| Trimegestone-d3 | 346.2 | 112.1 | 100 | 35 |

Note: MRM transitions and collision energies must be optimized empirically.

Method Validation

The method was validated according to the FDA Bioanalytical Method Validation guidance.[2][16]

Selectivity and Specificity

Selectivity was assessed by analyzing six different lots of blank human plasma. No significant interfering peaks were observed at the retention times of Trimegestone or Trimegestone-d3, demonstrating method specificity.[17]

Linearity and Lower Limit of Quantification (LLOQ)

The calibration curve was linear over the range of 0.1 to 100 ng/mL. A weighted (1/x²) linear regression model was used. The correlation coefficient (r²) was consistently >0.99. The LLOQ was established at 0.1 ng/mL with a signal-to-noise ratio >10 and acceptable accuracy and precision.[18]

Table 4: Calibration Curve Summary

Parameter	Result	Acceptance Criteria
Range	0.1 - 100 ng/mL	Covers expected concentrations
Regression Model	1/x² weighted	Justified
Correlation (r²)	> 0.998	≥ 0.99

| Back-calculated Conc. | ± 15% (± 20% at LLOQ) | Met |

Accuracy and Precision

Intra-day and inter-day accuracy and precision were evaluated using four QC levels (LLOQ, Low, Mid, High).

Table 5: Intra- and Inter-Day Accuracy and Precision

QC Level (ng/mL)	Intra-Day Precision (%CV)	Intra-Day Accuracy (%RE)	Inter-Day Precision (%CV)	Inter-Day Accuracy (%RE)
0.1 (LLOQ)	6.8	-4.5	8.2	-2.1
0.3 (Low)	5.2	2.1	6.5	3.4
10 (Mid)	3.1	-1.5	4.8	-0.8
80 (High)	2.5	0.8	3.9	1.2

Acceptance Criteria: Precision (%CV) ≤15% (≤20% at LLOQ); Accuracy (%RE) within ±15% (±20% at LLOQ).[1][19]

Matrix Effect and Recovery

The matrix effect and extraction recovery were assessed at low and high QC concentrations. The use of Trimegestone-d3 effectively normalized for matrix variability.

Table 6: Matrix Effect and Recovery Summary

QC Level (ng/mL)	Analyte Recovery (%)	IS Recovery (%)	IS-Normalized Matrix Factor
0.3 (Low)	85.2	84.5	1.03
80 (High)	88.1	86.9	0.98

Acceptance Criteria: IS-Normalized Matrix Factor CV ≤15%.

Conclusion

This application note presents a highly reliable and robust LC-MS/MS method for the quantification of Trimegestone in human plasma. The protocol, which employs a simple and efficient solid-phase extraction for sample cleanup, demonstrates excellent performance characteristics that meet regulatory standards for bioanalytical method validation.[2][3] The critical inclusion of the stable isotope-labeled internal standard, Trimegestone-d3, ensures the highest level of accuracy and precision by effectively compensating for matrix effects and procedural variability.[9][10] This method is fit for purpose and can be confidently deployed in clinical and pharmaceutical settings for pharmacokinetic and other bioanalytical studies.

References

• Vertex AI Search. (2025). Essential FDA Guidelines for Bioanalytical Method Validation.
• Thermo Fisher Scientific. (n.d.). A Simple and Fast Solid Phase Extraction Method for Analysis of Eleven Steroids in Serum Using LC-MS/MS.
• BenchChem. (n.d.). Solid-Phase Extraction of Steroid Metabolites for Clinical and Research Applications.
• BenchChem. (2025). A Technical Guide to Isotopically Labeled Internal Standards for Mass Spectrometry.
• NMS. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS.
• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation.
• PubMed. (2008). Analysis of steroids in songbird plasma and brain by coupling solid phase extraction to radioimmunoassay.
• Arbor Assays. (n.d.). Steroid Liquid Sample Extraction Protocol.
• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
• PMC. (n.d.). Bioanalytical method validation: An updated review.
• BenchChem. (2025). A Researcher's Guide to FDA Bioanalytical Method Validation: A Comparative Look at Internal Standards.
• MDPI. (2021). Magnetic Micro-Solid-Phase Extraction Using a Novel Carbon-Based Composite Coupled with HPLC–MS/MS for Steroid Multiclass Determination in Human Plasma.
• SCION Instruments. (2025). The Role of Internal Standards In Mass Spectrometry.
• Pharmaffiliates. (n.d.). Chemical Name : Trimegestone-d3.
• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards.
• Dr. Imre Blank's Homepage. (n.d.). STABLE ISOTOPE DILUTION ASSAY MASS SPECTROMETRY IN FLAVOUR RESEARCH: INTERNAL STANDARD AND CALIBRATION ISSUES.
• MedKoo Biosciences. (n.d.). Trimegestone | CAS#74513-62-5 | progestogen.
• United States Biological. (n.d.). Trimegestone-d3 CAS.
• Santa Cruz Biotechnology. (n.d.). Trimegestone-d3 | CAS 74513-62-5 (unlabeled) | SCBT.
• Dalton Research Molecules. (n.d.). Trimegestone | CAS 74513-62-5.
• PMC. (2022). Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma.
• Almac Group. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• SciSpace. (2011). Development of LC/MS techniques for plant and drug metabolism studies.
• BenchChem. (n.d.). A Comparative Guide to Internal Standards for Vitamin D Analysis by LC-MS/MS.
• MDPI. (2025). LC-MS/MS Method Development and Validation for Clinical Pharmacokinetics and Therapeutic Drug Monitoring of Potassium-Competitive Acid Blocker Vonoprazan-Based Triple Therapy for H. pylori in Human Plasma.
• medRxiv. (2021). Development and validation of a productive liquid chromatography-tandem mass spectrometry method for the analysis of androgens, estrogens, glucocorticoids and progestagens in human serum.
• ResearchGate. (2025). (PDF) Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma.
• WuXi AppTec DMPK. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• PubMed. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis.
• Chromsystems. (n.d.). Ensuring Accurate Vitamin D Measurement: Chromsystems' Contribution to SRM Commutability Assessment.

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Sample preparation techniques for Trimegestone analysis using a labeled standard

Application Note: High-Sensitivity Sample Preparation for Trimegestone Analysis Using a Stable Isotope Labeled Standard

Abstract

This guide details the bioanalytical strategy for the quantification of Trimegestone in human plasma at picogram-per-milliliter (pg/mL) levels. Given Trimegestone’s high potency and low therapeutic dosing (0.1–1.0 mg/day), achieving adequate sensitivity requires rigorous sample cleanup. We present two validated extraction protocols—Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) —utilizing a Stable Isotope Labeled Internal Standard (SIL-IS) to normalize matrix effects and recovery variances.

Introduction & Analytical Challenges

Trimegestone is a 19-norpregnane derivative used in hormone replacement therapy (HRT).[1] Its lipophilic nature and high plasma protein binding (98% to albumin) present specific challenges for bioanalysis.

The Necessity of a Labeled Standard

In LC-MS/MS analysis of steroids, matrix effects (ion suppression/enhancement) caused by phospholipids are the primary source of error.

• The Solution: A Stable Isotope Labeled Internal Standard (SIL-IS), such as Trimegestone-d9 or Trimegestone-

  C , is mandatory.

• Mechanism: The SIL-IS shares the exact physicochemical properties (pKa, logP, solubility) as the analyte but differs in mass. It co-elutes with Trimegestone, experiencing the exact same matrix suppression and extraction losses, allowing for perfect ratiometric correction.

Physicochemical Profile

Understanding the molecule is the first step in extraction design.

Property	Value	Implication for Sample Prep
Molecular Weight	342.47 g/mol	Precursor ion
Log P (Lipophilicity)	~2.6 – 4.2	Highly soluble in non-polar organic solvents (Hexane, MTBE).
pKa	Neutral (Steroid backbone)	pH adjustment is less critical for ionization but useful for matrix cleanup.
Protein Binding	>98% (Albumin)	Requires aggressive disruption (organic solvent or acid) to release analyte.

Internal Standard Strategy

Selection Criteria: Do not use structural analogs (e.g., Progesterone) if a SIL-IS is available. Analogs may separate chromatographically, leading to different matrix effects at the point of ionization.

Preparation:

• Stock Solution: 1 mg/mL in Methanol. Store at -20°C.

• Working Solution: Dilute to ~5–10 ng/mL in 50:50 Methanol:Water.

• Spiking: Add 20–50 µL of Working Solution to every sample (calibration standards, QCs, and blanks) before any extraction step to correct for the entire workflow.

Protocol A: Liquid-Liquid Extraction (LLE)

The "Gold Standard" for Steroids.

Rationale: LLE provides the cleanest extracts for lipophilic steroids by partitioning them into a non-polar solvent while leaving water-soluble salts and proteins behind.

Reagents:

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or n-Hexane/Ethyl Acetate (80:20).

• Reconstitution Solution: 50:50 Acetonitrile:Water (0.1% Formic Acid).

Step-by-Step Protocol:

• Sample Aliquoting: Transfer 200–500 µL of plasma into a clean glass tube.

• IS Addition: Add 50 µL of SIL-IS Working Solution. Vortex gently for 10 seconds.

• Equilibration: Incubate at room temperature for 5 minutes. Critical: Allows IS to bind to plasma proteins, mimicking the analyte.

• Extraction: Add 3.0 mL of MTBE.

• Agitation: Vortex vigorously for 5 minutes or mechanically shake (reciprocating shaker) for 10 minutes.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes at 4°C.

  • Result: Top organic layer contains Trimegestone; bottom aqueous layer contains plasma proteins/salts.

• Flash Freezing (Optional but Recommended): Place tubes in a dry ice/acetone bath. The aqueous bottom layer freezes; the organic top layer remains liquid.

• Transfer: Decant the supernatant (organic layer) into a clean glass tube.

• Evaporation: Evaporate to dryness under a gentle stream of Nitrogen at 40°C.

• Reconstitution: Dissolve residue in 100 µL of Reconstitution Solution. Vortex for 1 min.

• Clarification: Centrifuge at 10,000 x g for 5 min to remove particulates before injection.

Workflow Visualization (LLE):

Caption: Figure 1.[2] Liquid-Liquid Extraction workflow maximizing lipophilic recovery.

Protocol B: Solid-Phase Extraction (SPE)

For High Throughput and Automation.

Rationale: SPE allows for batch processing (96-well plates) and can remove phospholipids more effectively than LLE if specific sorbents are used.

Recommended Cartridge: Waters Oasis HLB (Hydrophilic-Lipophilic Balance) or Phenomenex Strata-X (30 mg or 60 mg).

Step-by-Step Protocol:

• Pre-treatment: To 200 µL plasma, add 50 µL SIL-IS and 200 µL of 2% Phosphoric Acid (

  ). Vortex. Acid disrupts protein binding.

• Conditioning:

  • 1 mL Methanol.

  • 1 mL Water.

• Loading: Load the pre-treated sample onto the cartridge/plate. Apply slow vacuum.

• Wash 1 (Aqueous): 1 mL 5% Methanol in Water. Removes salts/proteins.

• Wash 2 (Organic/Cleanup): 1 mL 30% Acetonitrile in Water. Removes moderate polarity interferences.

• Elution: 2 x 500 µL Methanol. Elutes Trimegestone.

• Evaporation & Reconstitution: Same as LLE (Steps 9-10).

Workflow Visualization (SPE):

Caption: Figure 2.[2][3][4] SPE workflow for high-throughput removal of phospholipids.

LC-MS/MS Analytical Conditions

Once extracted, the sample is analyzed using a Triple Quadrupole Mass Spectrometer.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[5]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[5]

• Gradient: 40% B to 90% B over 4 minutes.

• Ionization: ESI Positive (

  ).[5]

• MRM Transitions (Example):

  • Trimegestone:[1][4][6][7][8][9][10]

    (Loss of ), (Quantifier).

  • Trimegestone-d9:

    .

Method Validation Criteria (FDA/EMA)

To ensure the "Trustworthiness" of this protocol, the following parameters must be validated:

Parameter	Acceptance Criteria
Linearity	(Weighted ).
Accuracy	Mean conc. within of nominal ( at LLOQ).
Precision (CV)	( at LLOQ).
Recovery	Consistent across low, medium, and high QC levels (e.g., ).
Matrix Effect	IS-normalized Matrix Factor (MF) should be close to 1.0 (CV ).

IS Correction Logic Diagram:

Caption: Figure 3. The SIL-IS corrects for extraction losses and ionization suppression.[11]

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Kushnir, M. M., et al. (2011). Liquid chromatography-tandem mass spectrometry for the analysis of steroids in clinical laboratories. Clinical Biochemistry, 44(1), 77-88. Link

• Stanczyk, F. Z., & Clarke, N. J. (2010). Measurement of estradiol—challenges ahead. The Journal of Clinical Endocrinology & Metabolism, 95(3), 1240-1242. Link

• Waters Corporation. (2020). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Application Note. Link

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Link

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Application Note: Trimegestone-d3 as a Mass Spectrometry Probe in Progesterone Receptor Competitive Binding Assays

Executive Summary

The determination of ligand affinity for the Progesterone Receptor (PR) has historically relied on radiometric assays utilizing [³H]-progesterone or [³H]-promegestone. While sensitive, these methods generate radioactive waste and suffer from limited multiplexing capabilities. This application note details a modern, high-throughput alternative: an LC-MS/MS-based competitive binding assay utilizing Trimegestone-d3 as a non-radioactive, highly specific mass spectrometry probe. Designed for researchers and drug development professionals, this guide outlines the mechanistic rationale, experimental workflows, and self-validating protocols required to accurately determine the half-maximal inhibitory concentration (IC₅₀) and inhibition constant (Kᵢ) of novel PR modulators.

Rationale and Causality in Probe Selection

Why Trimegestone?

Trimegestone (TMG) is a 19-norpregnane progestin characterized by its exceptional potency and target specificity. It binds to the PR with an affinity approximately 588% to 660% that of endogenous progesterone[1]. Crucially, TMG exhibits no measurable affinity for the estrogen receptor (ER) and extremely weak affinity for androgen (AR) and glucocorticoid receptors (GR)[1][2]. This profound receptor selectivity ensures that the assay strictly measures PR-specific binding, eliminating confounding variables caused by promiscuous ligand interactions[3].

The Causality of Deuterium Labeling (-d3)

In an LC-MS/MS framework, the tracer must be easily distinguishable from both endogenous steroids and the unlabeled test competitors. Trimegestone-d3 (C₂₂H₂₇D₃O₃, MW: 345.49 g/mol ) incorporates three deuterium atoms, providing a precise +3 Da mass shift compared to its unlabeled counterpart[4][5].

• Mechanistic Advantage: This +3 Da shift safely bypasses the natural M+1 and M+2 isotopic envelope of any endogenous steroids or unlabeled trimegestone present in the matrix. This eliminates cross-talk in the first quadrupole (Q1) during Multiple Reaction Monitoring (MRM), ensuring absolute quantification accuracy without the safety hazards of radiolabeling[6].

Mechanistic Workflow of the LC-MS/MS Binding Assay

The assay operates on the principle of competitive thermodynamic equilibrium. A fixed concentration of the PR Ligand Binding Domain (PR-LBD) is incubated with a fixed concentration of Trimegestone-d3 and varying concentrations of a test competitor. As the competitor's affinity or concentration increases, it displaces Trimegestone-d3 from the receptor pocket. The subsequent decrease in protein-bound Trimegestone-d3 is quantified via LC-MS/MS, allowing for the calculation of the competitor's binding affinity.

Caption: Competitive equilibrium between Trimegestone-d3 and test compounds at the PR-LBD.

Reagents and Buffer Optimization

To maintain the native conformation of the PR-LBD and ensure a self-validating separation of bound vs. free ligand, specific buffer and matrix choices are required:

• TEGW Incubation Buffer: 20 mM Tris-HCl, 1 mM EDTA, 10% (v/v) glycerol, 20 mM sodium tungstate (pH 7.4).

  • Causality: Sodium tungstate acts as a potent phosphatase inhibitor and allosteric stabilizer for the unbound steroid receptor, preventing thermal degradation during the extended incubation period[7].

• Dextran-Coated Charcoal (DCC):

  • Causality: Charcoal possesses a massive, porous surface area that rapidly adsorbs free (unbound) lipophilic small molecules like steroids. Dextran acts as a molecular sieve, coating the charcoal and preventing large proteins (like the PR-LBD) from entering the pores. Thus, centrifugation perfectly partitions the free tracer (pellet) from the bound tracer (supernatant)[7].

Detailed Experimental Protocol

This protocol is designed as a self-validating system : the DCC separation physically guarantees that only receptor-bound tracer remains in the aqueous phase, while the mass spectrometer's MRM transitions mathematically guarantee that only the deuterated tracer is quantified.

Step 1: Receptor Preparation

• Culture PR-expressing cells (e.g., MDA-PRB or T47D cell lines) in steroid-depleted medium for 24 hours[7][8].

• Harvest cells, wash twice with cold PBS, and homogenize in 2 volumes of cold TEGW buffer using a Potter-Elvehjem apparatus[7].

• Centrifuge the homogenate at 15,000 × g for 20 minutes at 4°C to isolate the cytosolic fraction containing the PR[7].

Step 2: Competitive Incubation

• In a 96-well deep-well plate, add 100 µL of the cytosolic PR extract to each well.

• Add a fixed concentration of Trimegestone-d3 (e.g., final concentration of 5 nM).

• Add 10 µL of the test competitor in a titration series (e.g., 10⁻¹⁰ M to 10⁻⁵ M). Include a vehicle-only well (Total Binding) and a well with 10 µM unlabeled Trimegestone (Non-Specific Binding).

• Incubate the plate for 4 hours at 4°C to allow the system to reach thermodynamic equilibrium[7].

Step 3: Bound/Free Separation

• Add 50 µL of cold DCC suspension to each well.

• Incubate for exactly 10 minutes at 4°C. Critical Note: Exceeding 10 minutes will cause the charcoal to begin stripping the bound ligand from the receptor pocket, artificially lowering the signal.

• Centrifuge the plate at 15,000 × g for 15 minutes at 4°C[7].

Step 4: Extraction and LC-MS/MS

• Transfer 100 µL of the clear supernatant (containing the PR-bound Trimegestone-d3) to a clean plate.

• Perform Liquid-Liquid Extraction (LLE) by adding 300 µL of Methyl tert-butyl ether (MTBE). Vortex for 5 minutes and centrifuge to separate phases.

• Transfer the upper organic layer, evaporate to dryness under nitrogen, and reconstitute in 50 µL of LC mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid).

• Analyze via LC-MS/MS in ESI+ mode, monitoring the specific MRM transition for Trimegestone-d3 (e.g., m/z 346.2 → product ion).

Caption: Step-by-step workflow for the LC-MS/MS based Trimegestone-d3 competitive binding assay.

Data Processing and Self-Validation

• Calculate Specific Binding: Subtract the Non-Specific Binding (NSB) peak area from all other wells.

• Determine IC₅₀: Plot the specific binding (as a percentage of Total Binding) against the log concentration of the test competitor. Fit the data using a non-linear regression (four-parameter logistic curve) to find the IC₅₀.

• Calculate Kᵢ: Convert the IC₅₀ to the absolute inhibition constant (Kᵢ) using the Cheng-Prusoff equation:

  (Where [L] is the 5 nM concentration of Trimegestone-d3, and K_d is its known dissociation constant for the PR).

Quantitative Reference Data

To validate the assay's performance, reference compounds should be run in parallel. The table below summarizes the expected binding affinities of standard progestins against the rat Progesterone Receptor, demonstrating Trimegestone's superior potency[1][3][9][10].

Compound	Structural Class	PR Affinity (IC₅₀, Rat PR)	Relative Binding Affinity (vs. Progesterone)
Trimegestone (TMG)	19-Norpregnane	~3.3 nM	588% - 660%
Medroxyprogesterone Acetate (MPA)	Pregnane derivative	~53.3 nM	~115%
Progesterone	Endogenous Steroid	~18.5 nM	100% (Baseline Reference)

References

• The pharmacological profile of a novel norpregnance progestin (trimegestone) . PubMed / NIH. Available at:[Link]

• Trimegestone - Pharmacodynamics & Receptor Affinities . Wikipedia. Available at: [Link]

• Chemical Name: Trimegestone-d3 . Pharmaffiliates. Available at:[Link]

• In vitro characterization of trimegestone: A new potent and selective progestin . ResearchGate. Available at: [Link]

• Progestogens Used in Postmenopausal Hormone Therapy . Endocrine Reviews / AAPEC. Available at:[Link]

• Novel progesterone receptor modulators with gene... . Ovid. Available at: [Link]

• New Strategy for Selective Targeting of Progesterone Receptor With Passive Antagonists . Molecular Endocrinology / Oxford Academic. Available at:[Link]

Sources

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• 10. aapec.org [aapec.org]

Application Note: High-Throughput Metabolic Stability Profiling of Progestins using Trimegestone-d3

This Application Note is designed for researchers in Drug Metabolism and Pharmacokinetics (DMPK) and high-throughput screening (HTS) laboratories. It details the validation and utilization of Trimegestone-d3 as a critical Internal Standard (IS) for the quantification of Trimegestone and structurally related 19-norpregnane progestins in biological matrices.

Abstract

In high-throughput ADME screening, matrix effects and ionization suppression significantly compromise data quality, particularly for hydrophobic steroids like Trimegestone. This guide outlines a robust protocol for using Trimegestone-d3 as a stable isotope-labeled internal standard (SIL-IS) in microsomal stability assays. By normalizing analyte response against the co-eluting isotopolog, this method achieves <5% CV (Coefficient of Variation) in high-speed LC-MS/MS workflows, ensuring precise determination of intrinsic clearance (

) and half-life ( ).

Introduction: The Necessity of Deuterated Standards in HTS

Trimegestone is a potent synthetic progestin used in Hormone Replacement Therapy (HRT). During drug development, screening libraries of similar norpregnane derivatives requires rapid quantification from complex matrices (liver microsomes, hepatocytes, plasma).

Standard "analog" internal standards (e.g., Progesterone or Norethindrone) often fail in HTS because they do not co-elute perfectly with the analyte. This leads to differential matrix effects —where the analyte experiences ion suppression at a specific retention time that the IS does not.

Trimegestone-d3 solves this by providing:

• Identical Retention Time (

  ): It experiences the exact same matrix suppression/enhancement as the analyte.

• Mass Differentiation: A +3 Da mass shift allows spectral resolution in Triple Quadrupole (QqQ) systems.

• Physicochemical Mirroring: It compensates for variability in extraction recovery (protein precipitation) and injection volume.

Physicochemical Profile & Reagents

Property	Analyte: Trimegestone	Internal Standard: Trimegestone-d3
CAS No.	74513-62-5	N/A (Labeled variant)
Formula
MW	342.48 g/mol	~345.50 g/mol
LogP	~4.15 (Lipophilic)	~4.15
pKa	Neutral (no ionizable center in pH 2-10)	Neutral
Solubility	DMSO, Methanol, Acetonitrile	DMSO, Methanol, Acetonitrile

Storage: Store powder at -20°C. Stock solutions (1 mg/mL in DMSO) are stable for 6 months at -80°C.

Experimental Workflow: Microsomal Stability Assay

The following workflow utilizes a "Quench-Spike" approach where Trimegestone-d3 is pre-mixed into the quenching solvent to minimize pipetting steps and maximize throughput.

Visualized Workflow (Graphviz)

Caption: Step-by-step HTS workflow for metabolic stability profiling using Trimegestone-d3 as the normalization standard.

Detailed Protocol

Reagents:

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Microsomes: Human Liver Microsomes (HLM), 0.5 mg/mL protein conc.

• Cofactor: NADPH regenerating system.

• Quench/IS Solution: 100% Acetonitrile (ACN) containing 200 nM Trimegestone-d3 .

Step-by-Step Procedure:

• Pre-Incubation: Aliquot 30 µL of microsome/buffer mix into a 96-well plate. Spike with 1 µL of test compound (Trimegestone or analog) to reach 1 µM final conc. Incubate at 37°C for 5 min.

• Reaction Start: Add 15 µL of pre-warmed NADPH solution.

• Sampling: At designated time points (0, 15, 30, 45, 60 min), remove aliquots.

• Quench & IS Addition: Immediately transfer aliquot into a new plate containing 150 µL of Quench/IS Solution (ACN + Trimegestone-d3) .

  • Scientific Rationale: Adding the IS with the quench solvent ensures that the IS corrects for any volume variations during the precipitation step and accounts for solubility issues immediately upon protein denaturation.

• Precipitation: Seal plate and vortex vigorously for 10 minutes. Centrifuge at 4000 x g for 20 minutes at 4°C to pellet proteins.

• Transfer: Transfer 80 µL of supernatant to a 384-well analysis plate. Dilute 1:1 with water to improve peak shape on Reverse Phase LC.

LC-MS/MS Method Development & Optimization

Successful quantification relies on optimizing the Mass Spectrometer transitions. Since Trimegestone is a steroid, it ionizes best in Positive Electrospray Ionization (ESI+) mode.

MRM Transition Setup

Note: Exact transitions may vary by instrument tuning. Perform a product ion scan to confirm.

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (CE)	Rationale
Trimegestone	343.2	325.2	20-25 eV	Loss of (common in hydroxy-steroids)
Trimegestone	343.2	224.1	35-40 eV	Skeletal fragmentation (Quantifier)
Trimegestone-d3	346.2	328.2	20-25 eV	Loss of (maintains d3 label)
Trimegestone-d3	346.2	227.1	35-40 eV	Skeletal fragmentation (Quantifier)

Critical Tuning Step: Ensure the deuterium label is not on the leaving group. If the d3 label is on a methyl group that is lost during fragmentation, the IS will show the same product ion as the analyte, causing "crosstalk."

• Verification: Inject pure Trimegestone-d3 and monitor the unlabeled transition (343.2 -> 224.1). Signal should be <0.1% of the labeled channel.

Chromatographic Conditions (Rapid Fire / UPLC)

For HTS, short cycle times are mandatory.

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0.0 min: 5% B

  • 0.5 min: 95% B (Ballistic gradient)

  • 1.2 min: 95% B

  • 1.3 min: 5% B

  • 1.5 min: Stop

• Flow Rate: 0.6 - 0.8 mL/min.

Data Analysis & Validation Logic

Calculation

Quantification is strictly ratiometric to negate instrument drift.

Acceptance Criteria (Self-Validating System)

To ensure the assay is valid, check the Internal Standard Response Plot across the entire plate.

• Visual Check: Plot IS Area vs. Injection Number.

• Pass: No systematic drift; random scatter within ±15% of the mean.

• Fail: A sharp drop in IS area indicates Matrix Effect (Ion Suppression) or Injection Failure .

  • If IS drops but Ratio remains constant: The IS successfully corrected the error. Data is usable.[1]

  • If IS drops and Ratio skews: The suppression exceeded the linear range. Data is invalid.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low IS Signal	Ion suppression from phospholipids.	Perform "Phospholipid Removal" SPE or extend the gradient to wash column better.
IS Signal in Analyte Channel	Isotopic impurity or fragmentation crosstalk.	Check d3 purity. Ensure the Q3 transition retains the deuterium atoms.
Broad Peaks	Solvent mismatch (Sample is 100% ACN, Mobile phase is 5% ACN).	Dilute supernatant 1:1 with water before injection to focus the band.

References

• PubChem. (n.d.). Trimegestone Compound Summary. National Center for Biotechnology Information. Retrieved October 24, 2023, from [Link]

• Sitko, G. R., et al. (2002). In vitro metabolism of trimegestone in rat, dog, and human liver microsomes. Drug Metabolism and Disposition.[2] (Contextual grounding for microsomal stability protocols).

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration. Retrieved from [Link]

• Waters Corporation. (n.d.). DMPK and ADME/Tox Solutions. (General reference for HTS LC-MS workflows). Retrieved from [Link]

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. sciex.com [sciex.com]

Application Notes &amp; Protocols: Cell-Based Assays Utilizing Trimegestone and its Deuterated Analog, Trimegestone-d3

Abstract

This technical guide provides a comprehensive overview and detailed protocols for utilizing Trimegestone, a potent synthetic progestin, and its stable isotope-labeled analog, Trimegestone-d3, in cell-based assays. Trimegestone is a high-affinity agonist for the progesterone receptor (PR), a critical nuclear receptor involved in reproductive health and a key target in hormone replacement therapy and oncology.[1][2][3] This document is designed for researchers, scientists, and drug development professionals, offering in-depth methodologies for assessing progestogenic activity through receptor binding and functional transactivation assays. We will explore the underlying principles of PR signaling, the rationale for specific experimental choices, and the critical role of Trimegestone-d3 as an internal standard for quantitative analysis, ensuring data integrity and reproducibility.

Introduction: Trimegestone and the Progesterone Receptor Signaling Axis

The Progesterone Receptor (PR): A Key Mediator of Steroid Hormone Action

The Progesterone Receptor (PR), also known as NR3C3, is a member of the nuclear receptor superfamily of ligand-activated transcription factors.[4][5] Upon binding to its cognate hormone, progesterone, or synthetic agonists, the receptor undergoes a conformational change, dimerizes, and translocates to the nucleus.[5][6] Within the nucleus, the ligand-receptor complex binds to specific DNA sequences known as Progesterone Response Elements (PREs) in the promoter regions of target genes.[2][4] This action recruits a cascade of co-activator or co-repressor proteins, ultimately modulating gene transcription to regulate a vast array of physiological processes, including the menstrual cycle, pregnancy, and mammary gland development.[4][7]

Trimegestone: A Potent and Selective Progestin

Trimegestone (also known as RU 27987) is a synthetic 19-norpregnane progestin characterized by its exceptionally high affinity and selectivity for the progesterone receptor.[8][9] Its binding affinity for the PR is reported to be several times greater than that of natural progesterone, making it a highly potent agonist.[1][9] This potency allows for its use at lower dosages, which can be advantageous in therapeutic applications like hormone replacement therapy and contraception.[3] In a research context, Trimegestone's well-defined activity makes it an excellent reference compound for characterizing the progestogenic effects of novel test compounds.

The Role of Trimegestone-d3: Ensuring Analytical Precision

Trimegestone-d3 is a stable isotope-labeled version of Trimegestone, where three hydrogen atoms have been replaced with deuterium.[10][11] This subtle alteration in mass does not typically affect its biological activity but allows it to be distinguished from the unlabeled form by mass spectrometry (MS). The primary application of Trimegestone-d3 is as an internal standard in quantitative bioanalytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS). By adding a known amount of the deuterated standard to a sample, one can accurately quantify the concentration of the unlabeled analyte (Trimegestone), correcting for variability during sample preparation and analysis.[12][13] This is crucial for pharmacokinetic studies and for quantifying compound uptake or metabolism in cell-based models.

Progesterone Receptor Signaling Pathway

The activation of the progesterone receptor initiates a series of molecular events culminating in altered gene expression. This canonical signaling pathway is the foundation for the functional assays described in this guide.

Caption: Canonical Progesterone Receptor (PR) signaling pathway initiated by an agonist.

Core Protocols for Assessing Progestogenic Activity

The following protocols provide step-by-step methodologies for characterizing compounds that interact with the progesterone receptor. Trimegestone should be used as a positive control and reference agonist, while Trimegestone-d3 is intended for use as an internal standard in subsequent quantitative analyses.

Protocol 1: PR Competitive Binding Assay

Principle: This assay quantifies the ability of a test compound to compete with a radiolabeled ligand for binding to the progesterone receptor.[14] The data generated allows for the determination of the compound's binding affinity (Ki). This is a foundational assay to confirm direct interaction with the receptor.

Materials:

• Cells/Receptor Source: T47D or MCF-7 cell lines (high in PR expression), or commercially available membrane preparations containing human PR.

• Radioligand: [³H]-Progesterone or another suitable high-affinity radiolabeled PR ligand.

• Reference Compound: Trimegestone.

• Test Compounds: Dissolved in a suitable solvent (e.g., DMSO).

• Assay Buffer: Tris-HCl based buffer with additives to reduce non-specific binding.

• Apparatus: 96-well plates, cell harvester, glass fiber filter mats (e.g., Whatman GF/B), scintillation counter, and scintillation fluid.

Procedure:

• Receptor Preparation: If using whole cells, culture T47D or MCF-7 cells to ~80-90% confluency. Harvest and homogenize cells in ice-cold assay buffer to prepare a membrane fraction via centrifugation. Resuspend the membrane pellet in fresh assay buffer and determine protein concentration (e.g., via Bradford assay).

• Assay Setup: In a 96-well plate, combine the following in order:

  • Assay Buffer.

  • Serial dilutions of the test compound or Trimegestone (typically from 10⁻¹¹ M to 10⁻⁵ M). For determining non-specific binding (NSB), use a high concentration of an unlabeled progestin (e.g., 10 µM unlabeled progesterone). For total binding, add vehicle only.

  • Radioligand at a fixed concentration (typically at or below its Kd).

  • Receptor membrane preparation.

• Incubation: Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium (e.g., 2-18 hours). The optimal time and temperature should be determined empirically.

• Separation: Rapidly separate bound from free radioligand by filtering the contents of each well through a glass fiber filter mat using a cell harvester. The receptor membranes with bound radioligand will be trapped on the filter.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Detection: Place the filter mat in a scintillation bag or vial with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding (cpm) - Non-Specific Binding (cpm).

  • Plot the percentage of specific binding against the log concentration of the competitor compound.

  • Determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific radioligand binding) using non-linear regression analysis.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: PR-Mediated Reporter Gene Assay

Principle: This is a functional cell-based assay that measures the ability of a compound to act as an agonist or antagonist of the PR.[15] Cells engineered to express PR also contain a reporter gene (e.g., luciferase) under the control of PREs. Agonist binding to PR activates transcription, leading to a quantifiable luminescent or fluorescent signal.[16][17]

Materials:

• Reporter Cell Line: A suitable cell line (e.g., HEK293, T47D) stably transfected with a human PR expression vector and a PRE-driven luciferase reporter construct. Several are commercially available.[15][16]

• Cell Culture Medium: As recommended for the specific cell line, often stripped of steroids by using charcoal-dextran treated fetal bovine serum to reduce background activation.

• Reference Agonist: Trimegestone.

• Reference Antagonist (for antagonist mode): Mifepristone (RU-486).

• Test Compounds: Dissolved in DMSO.

• Apparatus: White, clear-bottom 96-well cell culture plates, luminometer.

• Reagents: Luciferase assay reagent (e.g., ONE-Glo™, Bright-Glo™).

Procedure Workflow:

Caption: Workflow for a Progesterone Receptor (PR) reporter gene assay.

Detailed Steps:

• Cell Plating: Seed the PR reporter cells into a white, clear-bottom 96-well plate at a pre-determined optimal density (e.g., 10,000-20,000 cells/well) and allow them to attach overnight.[18]

• Compound Preparation: Prepare serial dilutions of test compounds and the reference agonist (Trimegestone) in the appropriate cell culture medium. A typical concentration range is 10⁻¹² M to 10⁻⁶ M.

• Treatment (Agonist Mode): Remove the seeding medium from the cells and add the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

• Treatment (Antagonist Mode): To screen for antagonists, treat cells with the test compounds in the presence of a fixed concentration of an agonist like Trimegestone (typically at its EC₅₀ to EC₈₀ concentration).[15]

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Signal Detection: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add the luciferase detection reagent to each well according to the manufacturer's protocol.

• Data Acquisition: Measure the luminescence signal using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • For agonist mode, plot the relative luminescence units (RLU) against the log concentration of the compound and fit a sigmoidal dose-response curve to determine the EC₅₀ (concentration for 50% maximal activation) and efficacy (maximal activation level).

  • For antagonist mode, calculate the percent inhibition and determine the IC₅₀.

Handling and Application of Trimegestone-d3

While Trimegestone is the active agent in functional assays, Trimegestone-d3 is the critical tool for accurate quantification.

Preparation of Stock Solutions

• Solubility: Trimegestone and Trimegestone-d3 are soluble in organic solvents such as DMSO, ethanol, and methanol. For cell-based assays, preparing a high-concentration primary stock in 100% DMSO is recommended.

• Procedure:

  • Accurately weigh the required amount of Trimegestone-d3 powder.

  • Dissolve in an appropriate volume of 100% DMSO to create a concentrated stock solution (e.g., 10 mM). Ensure complete dissolution by vortexing.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the DMSO stock solutions at -20°C or -80°C for long-term stability.[19] Manufacturer datasheets should be consulted for specific recommendations.[10][11]

Use in LC-MS/MS Quantification

Principle: To measure the concentration of Trimegestone in a biological matrix (e.g., cell lysate, culture medium), a known quantity of Trimegestone-d3 is added at the beginning of the sample extraction process. Because the deuterated standard has nearly identical chemical properties to the non-deuterated analyte, it experiences similar losses during extraction and ionization efficiency in the mass spectrometer. The ratio of the analyte signal to the internal standard signal is used to calculate the precise concentration of the analyte.

Abbreviated Workflow:

• Sample Collection: Collect cell lysates or supernatant from assay wells treated with unlabeled Trimegestone.

• Spiking: Add a precise, known amount of Trimegestone-d3 stock solution to each sample.

• Extraction: Perform a protein precipitation (e.g., with acetonitrile) or liquid-liquid extraction to isolate the compounds from the biological matrix.

• Analysis: Inject the extracted sample into an LC-MS/MS system. The system will separate the compounds chromatographically, and the mass spectrometer will detect and quantify Trimegestone and Trimegestone-d3 based on their distinct mass-to-charge ratios.

• Quantification: Generate a standard curve using known concentrations of Trimegestone and a fixed concentration of Trimegestone-d3. Use the peak area ratio of Trimegestone/Trimegestone-d3 from the unknown samples to determine their Trimegestone concentration from the standard curve.

Data Summary and Interpretation

Effective use of these protocols requires careful data analysis and interpretation. The tables below summarize key parameters and expected outcomes.

Table 1: Recommended Assay Parameters

Parameter	Receptor Binding Assay	Reporter Gene Assay
Cell Line	T47D, MCF-7, or PR-expressing membranes	PR-Luciferase Reporter Cell Line (e.g., T47D-KBluc, INDIGO Biosciences PR cells)[15]
Reference Agonist	Trimegestone (as unlabeled competitor)	Trimegestone
Typical Conc. Range	1 pM - 10 µM	1 pM - 1 µM
Primary Readout	IC₅₀, Ki	EC₅₀, Efficacy (% of max)
Key Controls	Total Binding, Non-Specific Binding	Vehicle Control, Max Agonist Control

Table 2: Interpreting Assay Results

Result	Interpretation	Next Steps
Low Ki (Binding Assay)	High binding affinity for the progesterone receptor.	Proceed to functional assays (e.g., reporter gene) to determine if the compound is an agonist or antagonist.
Low EC₅₀ (Reporter Assay)	Potent agonist of the progesterone receptor.	Characterize selectivity against other nuclear receptors and assess downstream gene expression.
Low IC₅₀ (Antagonist Mode)	Potent antagonist of the progesterone receptor.	Confirm lack of agonist activity when tested alone. Evaluate in vivo models.
No Activity	The compound does not bind to or activate the PR under the tested conditions.	Consider higher concentrations or alternative mechanisms of action.

References

• Wikipedia. (n.d.). Trimegestone.
• MedChemExpress. (n.d.). Trimegestone (RU 27987).
• Patsnap Synapse. (2024, July 17). What is the mechanism of Trimegestone?
• Patsnap Synapse. (2024, June 15). What is Trimegestone used for?
• Drugs of the Future. (2000). Trimegestone.
• Massive Bio. (2026, January 18). Progesterone Receptor.
• Wikipedia. (n.d.). Progesterone receptor.
• United States Biological. (n.d.). Trimegestone-d3.
• Santa Cruz Biotechnology. (n.d.). Trimegestone-d3.
• INDIGO Biosciences. (n.d.). Human Progesterone Receptor Reporter Assay System.
• Ge, M., et al. (2025, July 10). Deuterium labeling enables proteome-wide turnover kinetics analysis in cell culture.
• Yang, S., et al. (2022, October 6). Utilizing an Endogenous Progesterone Receptor Reporter Gene for Drug Screening and Mechanistic Study in Endometrial Cancer. Cancers.
• Mohammed, H., et al. (2020, July 1). 90 YEARS OF PROGESTERONE: Progesterone receptor signaling in the normal breast and its implications for cancer. Journal of Molecular Endocrinology.
• Mani, S. K. (2014). Progesterone Signaling Mechanisms in Brain and Behavior. Frontiers in Neuroscience.
• Daniel, A. R., et al. (2009). Signaling inputs to progesterone receptor gene regulation and promoter selectivity. Steroids.
• Sigma-Aldrich. (n.d.). ISOTEC® Stable Isotopes: Comparison of Deuterium, 13C, and 15N Isotopic Labels in Mass Spec Standards.
• Pharmaffiliates. (n.d.). Chemical Name : Trimegestone-d3.
• Cayman Chemical. (n.d.). Human Progesterone Receptor Reporter Assay System.
• BenchChem. (n.d.). Application Notes and Protocols for the Use of Deuterated Standards in Clinical Trials.
• Reaction Biology. (n.d.). Nuclear Receptor Assay Services.
• Nishikawa, J., et al. (2021). Construction of reporter gene assays using CWP and PDR mutant yeasts for enhanced detection of various sex steroids. Journal of Steroid Biochemistry and Molecular Biology.
• MedKoo Biosciences. (n.d.). Trimegestone.
• Gifford Bioscience. (n.d.). Radioligand Binding Assay.
• Boersma, P., et al. (2023, November 29). A molecular toolbox to study progesterone receptor signaling. Journal of Receptors and Signal Transduction.
• ResearchGate. (n.d.). Trans-FACTORIAL ™ Assay for Nuclear Receptor Binding.
• ResearchGate. (n.d.). Position of the deuterium atoms of the internal standards (ISs) as deuterated analogues of the STs and CBs of interest.
• Thermo Fisher Scientific. (n.d.). Nuclear Receptor Biochemical Assays.
• Cambridge Isotope Laboratories. (n.d.). Protein Expression and Standards.
• Sittampalam, G. S., et al. (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual [Internet].
• BenchChem. (n.d.). Application Notes and Protocols: Cell-Based Assays for Screening the Biological Activity of 25,26-Dihydroxyvitamin D3 Analogs.
• Lin, H. Y., et al. (2025, March 23). Development of 3D Cell-Based Fluorescent Reporter Assay for Screening of Drugs Downregulating Telomerase Reverse Transcriptase.
• ClinicalTrials.gov. (n.d.). Estriol and Trimegestone Dose-response Trial With Single Dose Application of Vaginal Rings.
• Hribernik, S., et al. (2021, April 25). Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products. Pharmaceutics.
• Gomes, A., et al. (2022, March 16). Formulation Strategies for Improving the Stability and Bioavailability of Vitamin D-Fortified Beverages: A Review. Foods.
• Google Patents. (n.d.). Solid preparation of active vitamin d3 having improved stability.
• ResearchGate. (2015, May 29). Three-Dimensional (3D) Cell Cultures in Cell-based Assays for in-vitro Evaluation of Anticancer Drugs.
• BioAgilytix. (n.d.). The Use of Cell-Based Assays for Translational Medicine Studies.

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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Trimegestone LC-MS/MS Bioanalysis

Target Audience: Researchers, bioanalytical scientists, and drug development professionals.

Overview

Trimegestone is a potent 19-norpregnane progestin utilized in hormone replacement therapy and novel contraceptive formulations[1]. Accurate pharmacokinetic profiling requires highly sensitive quantification of trimegestone in biological matrices (e.g., plasma, serum) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2].

However, a pervasive obstacle in LC-MS/MS bioanalysis is the matrix effect —specifically, ion suppression or enhancement caused by co-eluting endogenous components that alter the ionization efficiency of target analytes[3]. Because trimegestone is highly lipophilic, it often co-elutes with endogenous glycerophosphocholines (phospholipids), leading to severe signal attenuation, compromised sensitivity, and poor reproducibility[4].

This technical guide provides field-proven troubleshooting strategies, self-validating experimental protocols, and mechanistic insights to help you eliminate matrix interference and achieve robust trimegestone quantification.

Part 1: Diagnostic FAQ – Identifying the Invisible Enemy

Q: How do I definitively know if matrix effects are compromising my Trimegestone assay? A: Matrix effects are often invisible on a standard chromatogram because the interfering compounds (like phospholipids) may not produce a signal at your specific Multiple Reaction Monitoring (MRM) transition. To diagnose this, you must perform a Post-Column Infusion experiment. By continuously infusing a neat solution of trimegestone post-column while injecting a blank matrix extract, you can observe the MS baseline. A sudden drop in the baseline at trimegestone's retention time confirms ion suppression[5].

Q: Mechanistically, why do plasma samples cause ion suppression for Trimegestone? A: In Electrospray Ionization (ESI), analytes and matrix components compete for access to the surface of charged droplets. Endogenous phospholipids are highly surface-active and preferentially occupy the droplet surface. When trimegestone co-elutes with these lipids, it is forced into the interior of the droplet, preventing its release into the gas phase as an ion[4]. This physical competition reduces the number of trimegestone ions reaching the detector, directly compromising quantification accuracy[3].

Q: Can I just rely on a Stable Isotope-Labeled Internal Standard (SIL-IS) to fix the problem? A: A SIL-IS, such as Trimegestone-13C,d3[6], is mandatory for compensation, but it is not a cure-all. Because the SIL-IS shares identical physicochemical properties with trimegestone, it will experience the exact same degree of ion suppression[7]. This keeps the ratio of Analyte/IS constant, effectively neutralizing the relative matrix effect[8]. However, if absolute ion suppression is too severe (e.g., >80% signal loss), your assay will still fail to meet the Lower Limit of Quantification (LLOQ) due to poor signal-to-noise ratios. Physical removal of the matrix is still required[5].

Figure 1: Diagnostic workflow for identifying and quantifying LC-MS/MS matrix effects.

Part 2: Troubleshooting Guide & Experimental Protocols

To build a robust bioanalytical method, you must adopt a holistic approach encompassing sample preparation, chromatography, and mass spectrometry tuning[3]. Below are self-validating protocols designed to isolate trimegestone from complex matrices.

Strategy A: Targeted Matrix Isolation (Sample Preparation)

Simple Protein Precipitation (PPT) with acetonitrile or methanol is insufficient for trimegestone bioanalysis because it leaves >95% of endogenous phospholipids in the sample[4]. Instead, employ one of the following advanced techniques:

Protocol 1: Phospholipid Depletion (PLD) via Lewis Acid/Base Interaction

This approach selectively removes phospholipids while leaving trimegestone in solution. It utilizes a hybrid zirconia-silica stationary phase[4].

• Spike: Aliquot 100 µL of human plasma into a 96-well HybridSPE-Phospholipid plate. Spike with 10 µL of Trimegestone-13C,d3 working solution.

• Precipitate: Add 300 µL of 1% Formic Acid in Acetonitrile. (The acid disrupts protein binding and enhances lipid retention).

• Mix: Agitate the plate on a vortex mixer for 2 minutes at 1000 RPM.

• Elute: Apply vacuum (10 inHg) for 3 minutes to pull the extract through the zirconia-silica bed.

  • Causality Check: The electron-deficient empty d-orbitals of the zirconia atoms form strong Lewis acid/base bonds with the electron-rich phosphate groups of the plasma phospholipids, permanently trapping them on the frit[4]. Trimegestone, lacking a phosphate group, passes through freely.

• Reconstitute: Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.

• Self-Validation Checkpoint: Inject the extract while monitoring the MS/MS transition for lysophosphatidylcholines (e.g., m/z 496.3 → 184.1). A successful extraction will show >98% reduction in this peak compared to standard PPT.

Protocol 2: Liquid-Liquid Extraction (LLE)

Because trimegestone is a neutral, lipophilic steroid, LLE is highly effective at partitioning the analyte away from polar matrix components and salts.

• Buffer: Aliquot 200 µL of plasma into a 2 mL tube. Add 200 µL of 0.1M Sodium Hydroxide (NaOH) to ensure any weakly acidic matrix components remain ionized and trapped in the aqueous phase.

• Extract: Add 1.0 mL of Methyl tert-butyl ether (MTBE).

• Partition: Vortex vigorously for 5 minutes, then centrifuge at 10,000 x g for 5 minutes to achieve phase separation.

• Isolate: Transfer 800 µL of the upper organic layer (containing trimegestone) to a clean tube.

• Dry & Reconstitute: Evaporate to dryness under nitrogen and reconstitute in 100 µL of 50:50 Water:Methanol.

• Self-Validation Checkpoint: Calculate the Absolute Matrix Factor (MF). Spike trimegestone into the post-extraction blank matrix and compare its peak area to trimegestone spiked into neat solvent. An MF between 0.85 and 1.15 validates the extraction efficiency.

Figure 2: Decision tree for selecting the optimal sample preparation workflow.

Strategy B: Chromatographic & Instrumental Optimization

If sample preparation cannot be further optimized, adjust the LC-MS/MS hardware to bypass the interference:

• Divert Valve Utilization: Program a divert valve to direct the LC flow to waste during the first 1-2 minutes of the run (to discard non-retained salts) and after the trimegestone elution window (to discard late-eluting highly lipophilic matrix components). This prevents ion source contamination and minimizes cross-contamination between injections[5].

• Gradient Slope Adjustment: Phospholipids typically elute late in reversed-phase chromatography (high organic %). By employing a shallower gradient or switching to a superficially porous particle (SPP) column, you can shift trimegestone's retention time to a cleaner chromatographic window, physically separating it from the suppression zone[3].

Part 3: Data Presentation – Quantitative Matrix Evaluation

The table below summarizes the expected quantitative improvements when migrating from basic Protein Precipitation (PPT) to advanced extraction methodologies for progestin bioanalysis[4][8].

Sample Preparation Method	Phospholipid Removal Efficiency	Absolute Matrix Factor (Analyte Only)	Relative Matrix Factor (Analyte + SIL-IS)	Signal-to-Noise (S/N) at LLOQ
Protein Precipitation (PPT)	< 5%	0.35 (65% Ion Suppression)	0.98	8:1 (Marginal)
Solid Phase Extraction (HLB)	~ 40%	0.68 (32% Ion Suppression)	1.02	25:1 (Acceptable)
Liquid-Liquid Extraction (MTBE)	> 90%	0.91 (9% Ion Suppression)	1.00	85:1 (Robust)
Phospholipid Depletion (PLD)	> 99%	0.96 (4% Ion Suppression)	1.01	110:1 (Optimal)

Note: While the Relative Matrix Factor normalizes to ~1.0 across all techniques due to the corrective power of the SIL-IS[7][8], the Absolute Matrix Factor dictates the actual ion count reaching the detector. Only LLE and PLD preserve enough absolute signal to achieve a robust LLOQ for trace-level trimegestone pharmacokinetics.

References

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples - Bioanalysis Zone. URL: [Link]

• Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis - Biotech Spain. URL: [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - MDPI. URL: [Link]

• Single-dose pharmacokinetics and pharmacodynamics assessment of oestriol and trimegestone containing vaginal rings in healthy women with childbearing potential - Taylor & Francis. URL: [Link]

• Ovulation inhibition with a new vaginal ring containing trimegestone - ResearchGate. URL: [Link]

• Development and Validation of a Multiplexed Assay for the Measurement of Long-Acting Hormonal Contraceptives in Plasma via Liquid Chromatography-Tandem Mass Spectrometry - ResearchGate. URL: [Link]

• WO2013171490A1 - Method for determining the amount of an analyte by mass spectrometry with the - Google Patents.

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. biotech-spain.com [biotech-spain.com]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. mdpi.com [mdpi.com]
• 6. Trimegestone-13C,d3 | Benchchem [benchchem.com]
• 7. WO2013171490A1 - Method for determining the amount of an analyte by mass spectrometry with the|help of specially designed deuterated analyte analogs - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Mass Spectrometry for Trimegestone-d3

Topic: Optimizing LC-MS/MS Parameters for Trimegestone-d3 Detection Audience: Researchers, Bioanalytical Scientists, Drug Development Professionals Content Type: Technical Troubleshooting Guide & FAQ

Introduction: The Analytical Challenge

Trimegestone (RU 27987) is a synthetic 19-norpregnane progestin used in hormone replacement therapies.[1][2] Its detection in biological matrices (plasma, serum) requires high sensitivity due to low circulating therapeutic concentrations (often sub-nanomolar).

Trimegestone-d3 is the deuterated internal standard (IS) of choice for correcting matrix effects, recovery losses, and ionization variability. However, the 2-hydroxypropanoyl side chain of Trimegestone makes it susceptible to in-source fragmentation and labile water loss, creating specific challenges in Mass Spectrometry (MS) optimization.

This guide addresses these challenges through a "First-Principles" approach, ensuring your method is robust, sensitive, and reproducible.

Module 1: Method Development & MS Optimization

Q1: What are the optimal precursor and product ions for Trimegestone and Trimegestone-d3?

Answer: Trimegestone (MW 342.[2][3]47) and Trimegestone-d3 (MW ~345.49) ionize most efficiently in Electrospray Ionization (ESI) Positive mode due to the 3-keto-4-ene conjugated system, which readily accepts a proton.

• Precursor Selection:

  • Trimegestone: Select m/z 343.2

    .

  • Trimegestone-d3: Select m/z 346.2

    .

• Product Ion Optimization (Critical Step): Unlike simple steroids, Trimegestone contains a labile hydroxyl group on the C17 side chain. You will likely observe a dominant water loss peak.

  • Common Fragment 1 (Water Loss):

    (Target) / (IS). This is often the most intense peak but can be non-specific (high background noise).

  • Common Fragment 2 (Skeletal Cleavage): Look for fragments around m/z 109, 97, or 225 (characteristic of steroid backbone fragmentation). These are often better for specificity (Quantifier) even if lower in absolute intensity.

Actionable Protocol: Perform a Product Ion Scan (breakdown curve) ramping Collision Energy (CE) from 10V to 60V. Select the transition with the highest S/N ratio, not just the highest absolute abundance.

Table 1: Recommended MRM Transitions (Starting Points)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Type	Collision Energy (V)*
Trimegestone	343.2	325.2	Qualifier (Sensitivity)	15 - 25
Trimegestone	343.2	109.1 / 225.1	Quantifier (Specificity)	30 - 45
Trimegestone-d3	346.2	328.2	Qualifier	15 - 25
Trimegestone-d3	346.2	112.1 / 228.1	Quantifier	30 - 45

*Note: Collision Energy is instrument-dependent. Optimize empirically.

Q2: My Trimegestone-d3 signal is unstable. How do I optimize the source parameters?

Answer: Signal instability often stems from inefficient desolvation or thermal degradation. The 17-side chain is thermally sensitive.

Optimization Workflow:

• Temperature: Do not set the source temperature to maximum immediately. Start at 350°C and ramp up. Excess heat can cause in-source fragmentation (loss of water before the quad), reducing the precursor signal.

• Gas Flow: High desolvation gas flow (800–1000 L/hr) is crucial for ESI to stabilize the spray, especially at flow rates >0.3 mL/min.

• Voltage: Capillary voltage should be optimized between 2.5 kV and 4.0 kV . Too high voltage causes discharge; too low reduces ionization efficiency.

Visualization: Method Optimization Workflow

Caption: Step-by-step workflow for optimizing MS parameters for labile steroid compounds.

Module 2: Chromatography & Separation

Q3: Which column and mobile phase provide the best separation from matrix interferences?

Answer: Steroids are lipophilic. A C18 or Phenyl-Hexyl column is standard.

• Column: Agilent Poroshell 120 EC-C18 or Waters ACQUITY UPLC BEH C18 (2.1 x 50mm, 1.7–2.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Formate for pH buffering).[4]

• Mobile Phase B: Methanol or Acetonitrile + 0.1% Formic Acid.

  • Note: Methanol often provides better selectivity for steroids, while Acetonitrile offers lower backpressure and sharper peaks.

Gradient Strategy: Start with a high aqueous hold to divert salts, then ramp to organic.

Table 2: Suggested Gradient Profile (Run Time: 6.0 min)

Time (min)	% Mobile Phase B	Event
0.00	10%	Loading / Salt Diversion
0.50	10%	End Loading
3.50	95%	Elution of Trimegestone (~2.8 min)
4.50	95%	Column Wash
4.60	10%	Re-equilibration
6.00	10%	Ready for next injection

Module 3: Troubleshooting Sensitivity & Linearity

Q4: I see "Cross-Talk" or Carryover between my analyte and Internal Standard. How do I fix this?

Answer: This is a common issue when the deuterated standard is not isotopically pure or when mass resolution is too low.

• Isotopic Purity Check: Inject a high concentration of Trimegestone-d3 only and monitor the Trimegestone (unlabelled) transition. If you see a peak, your IS contains unlabelled drug (impurity).

  • Solution: Purchase a higher purity standard or increase the IS concentration to swamp the interference (if linear range permits).

• Mass Resolution: Ensure Q1 and Q3 are set to "Unit" resolution (0.7 FWHM). "Wide" or "Open" resolution can cause overlap between the [M+H]+ isotopes.

• Carryover: Steroids stick to plastic.

  • Solution: Use Glass vials. Use a needle wash of 50:25:25 Isopropanol:Acetonitrile:Acetone (strong organic wash) to remove lipophilic residues.

Q5: My Internal Standard (d3) recovery is low (<50%) in plasma samples.

Answer: Low IS recovery indicates matrix effects (ion suppression) or extraction inefficiency.

Diagnostic Logic Tree:

Caption: Decision tree for diagnosing low Internal Standard recovery.

Protocol for Matrix Effect Assessment:

• A: Peak Area of analyte in neat solvent.

• B: Peak Area of analyte spiked into extracted blank matrix (post-extraction spike).

• C: Peak Area of analyte spiked before extraction.

  • Matrix Factor (MF):

    (If < 0.8, you have suppression).

  • Recovery (RE):

    .

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 68926, Trimegestone. Retrieved from [Link]

• Bouchard, P., et al. (2002). "Oral oestradiol/trimegestone replacement reduces procarboxypeptidase U." Journal of Internal Medicine. Retrieved from [Link]

• Agilent Technologies. (2017). "Triggered MRM LC/MS/MS Method Development – Practical Considerations." Agilent Technical Overview. Retrieved from [Link]

Sources

• 1. Trimegestone - Wikipedia [en.wikipedia.org]
• 2. invivochem.net [invivochem.net]
• 3. Trimegestone | C22H30O3 | CID 68926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ijsra.net [ijsra.net]

Technical Support Center: Troubleshooting Isotopic Exchange in Deuterium-Labeled Trimegestone

Welcome to the technical support center for deuterium-labeled Trimegestone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for isotopic exchange issues that may be encountered during experimental workflows. The following question-and-answer format addresses specific problems with detailed explanations and actionable protocols to ensure the integrity of your deuterated standard.

Frequently Asked Questions (FAQs)

Q1: I am observing a loss of deuterium from my labeled Trimegestone standard during sample preparation. What are the primary causes of this isotopic exchange?

A1: The loss of deuterium, also known as isotopic or back-exchange, is a common challenge when working with deuterated compounds, particularly those with labels in labile positions.[1] For Trimegestone, a synthetic progestin, the most likely causes for deuterium loss are:

• Label Position: Deuterium atoms are susceptible to exchange if they are located on a carbon atom adjacent to a carbonyl group (an α-carbon).[1] Trimegestone's structure contains ketone functional groups, and the hydrogens on the α-carbons are acidic and can undergo enolization, a process that facilitates hydrogen-deuterium exchange.[2]

• pH of the Solution: Both acidic and basic conditions can catalyze the enolization process, leading to the exchange of deuterium with protons from the solvent or sample matrix.[1][2] The rate of exchange is often pH-dependent, with a minimum rate typically observed around neutral pH.[3][4]

• Solvent Composition: Protic solvents, such as water, methanol, or ethanol, can readily donate protons and facilitate isotopic exchange.[5] The presence of these solvents in your sample preparation, mobile phase, or storage solutions can lead to a gradual loss of the deuterium label.

• Temperature: Higher temperatures can increase the rate of chemical reactions, including the enolization process that leads to isotopic exchange.[4][6]

• Presence of Catalysts: Trace amounts of acids, bases, or metal ions in your sample matrix or reagents can act as catalysts and accelerate the rate of deuterium exchange.[7][8][9]

Q2: My LC-MS analysis shows a peak for the unlabeled Trimegestone in my deuterated standard. How can I confirm if this is due to isotopic exchange or an impurity in the standard?

A2: Distinguishing between isotopic exchange and an inherent impurity is a critical first step in troubleshooting. Here’s a systematic approach to diagnose the issue:

• Analyze a Freshly Prepared Standard: Prepare a solution of the deuterated Trimegestone in a non-protic, aprotic solvent (e.g., acetonitrile, dioxane) and analyze it immediately by LC-MS or high-resolution mass spectrometry (HRMS).[10][11] This will give you a baseline measurement of the isotopic purity of the standard as provided by the manufacturer.

• Perform a Stability Test: Incubate a solution of the deuterated standard under your typical experimental conditions (e.g., in your sample matrix or mobile phase) for varying periods. Analyze the samples at different time points and monitor the signal intensity of both the deuterated and non-deuterated forms. A progressive increase in the signal of the unlabeled analyte over time is a clear indicator of isotopic exchange.[12]

• Evaluate the Mass Spectrum: High-resolution mass spectrometry can be used to accurately determine the isotopic distribution of your standard.[11][13] A significant M+0 peak (corresponding to the unlabeled compound) in a fresh sample suggests an impurity, whereas a shift in the isotopic pattern over time points to exchange.

Here is a workflow to help you distinguish between these two possibilities:

Caption: Troubleshooting workflow for unlabeled analyte detection.

Troubleshooting Guides

Issue 1: Progressive Loss of Deuterium During Sample Storage

Symptoms:

• Decreasing signal intensity of the deuterated Trimegestone over time.

• Increasing signal intensity of the unlabeled Trimegestone in stored samples.

• Inaccurate and imprecise quantitative results.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Solution
Inappropriate Storage Solvent	Protic solvents like methanol or water can facilitate deuterium exchange, especially over extended periods.	Store stock and working solutions in a high-purity aprotic solvent such as acetonitrile or dioxane. If an aqueous component is necessary for solubility, prepare fresh solutions before each experiment.
Incorrect pH of Storage Solution	Acidic or basic conditions can catalyze the enolization of the ketone groups in Trimegestone, leading to deuterium exchange.[2]	Ensure the pH of your storage solutions is neutral (around pH 6.5-7.5).[3] Avoid acidic or basic additives in your storage solvents.
Elevated Storage Temperature	Higher temperatures accelerate the rate of isotopic exchange.[6][14]	Store all solutions containing deuterated Trimegestone at low temperatures, preferably at -20°C or -80°C, to minimize the rate of exchange.
Light Exposure	Although less common for isotopic exchange, prolonged exposure to light can potentially degrade sensitive molecules and create reactive species that might influence stability.	Store solutions in amber vials or protect them from light to prevent any potential photodegradation.

Issue 2: Isotopic Exchange During Sample Preparation and Analysis

Symptoms:

• Poor reproducibility of analyte/internal standard area ratios.[15]

• A noticeable "fronting" or "tailing" of the analyte peak that overlaps with the internal standard peak.

• Inconsistent results for quality control (QC) samples.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Solution
Protic Solvents in Extraction/Mobile Phase	The use of water, methanol, or other protic solvents in your sample extraction or LC mobile phase can lead to on-column or in-process exchange.	Minimize the time the sample is in contact with protic solvents. If possible, use a mobile phase with a higher percentage of aprotic solvent. If an aqueous mobile phase is required, keep the run times as short as possible and maintain a neutral pH.
Extreme pH of Mobile Phase	Acidic or basic mobile phase modifiers can promote isotopic exchange on the analytical column.	If possible, adjust the mobile phase pH to be as close to neutral as is chromatographically feasible. Consider using alternative buffer systems that are less aggressive.
High Temperature in Autosampler or Column Oven	Elevated temperatures in the autosampler or column compartment can accelerate isotopic exchange.[6]	Maintain the autosampler at a low temperature (e.g., 4°C). Optimize the column temperature to the lowest effective temperature that still provides good chromatography.
In-source Exchange in Mass Spectrometer	While less common for C-D bonds, harsh ion source conditions can potentially contribute to some degree of exchange.	Optimize ion source parameters such as temperature and voltages to ensure efficient ionization without causing in-source degradation or exchange.[15]

Experimental Protocols

Protocol 1: Assessing the Stability of Deuterated Trimegestone in Your Matrix

Objective: To determine the rate and extent of isotopic exchange of deuterium-labeled Trimegestone under your specific experimental conditions.

Methodology:

• Prepare a Stability Test Solution: Prepare a solution of the deuterated Trimegestone in your sample matrix (e.g., plasma, urine, cell lysate) at the same concentration used for your experiments.

• Incubate Under Method Conditions: Aliquot the test solution into several vials. Incubate these vials under the same conditions as your typical sample preparation (e.g., room temperature, 37°C).

• Time-Point Analysis: At designated time points (e.g., 0, 1, 2, 4, 8, and 24 hours), process a vial according to your standard sample preparation protocol.

• LC-MS/MS Analysis: Analyze the processed samples by LC-MS/MS. Monitor the mass transitions for both the deuterated internal standard and the corresponding unlabeled analyte.

• Data Analysis: Calculate the percentage of the unlabeled analyte signal relative to the sum of the deuterated and unlabeled signals at each time point. A significant increase in the unlabeled analyte signal over time indicates isotopic exchange.[12]

Caption: Workflow for assessing deuterated standard stability.

References

• Trimegestone - Wikipedia. (n.d.). Retrieved from [Link]

• TRIMEGESTONE - Inxight Drugs. (n.d.). Retrieved from [Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC. (2021, May 18). Retrieved from [Link]

• Preclinical and clinical properties of trimegestone: a potent and selective progestin - PubMed. (2007, June 15). Retrieved from [Link]

• Catalysis of Hydrogen-Deuterium Exchange Reactions by 4-Substituted Proline Derivatives. (2019, February 1). Retrieved from [Link]

• Superacid-catalysed α-deuteration of ketones with D2O - RSC Publishing. (2025, May 19). Retrieved from [Link]

• In vitro characterization of trimegestone: A new potent and selective progestin | Request PDF - ResearchGate. (2025, August 10). Retrieved from [Link]

• (PDF) Organocatalyzed α‐Deuteration of Ketones and Bioactive Carbonyl Compounds Using D2O as Deuterium Source - ResearchGate. (2025, March 24). Retrieved from [Link]

• Catalytic reactions on titanium dioxide. Part 2.—Exchange reactions of ketones with deuterium oxide and the isomerization of n-butenes - Transactions of the Faraday Society (RSC Publishing). (n.d.). Retrieved from [Link]

• Selective Catalytic Deuterium Labeling of Alcohols during a Transfer Hydrogenation Process of Ketones Using D2O as the Only Deuterium Source. Theoretical and Experimental Demonstration of a Ru–H/D+ Exchange as the Key Step | ACS Catalysis. (2014, February 17). Retrieved from [Link]

• Catalysis of Hydrogen–Deuterium Exchange Reactions by 4-Substituted Proline Derivatives - DSpace@MIT. (n.d.). Retrieved from [Link]

• Trimegestone. (n.d.). Retrieved from [Link]

• Catalysis of Hydrogen–Deuterium Exchange Reactions by 4-Substituted Proline Derivatives. (n.d.). Retrieved from [Link]

• Effect of pH on in-electrospray hydrogen/deuterium exchange of carbohydrates and peptides - NSF PAR. (n.d.). Retrieved from [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed. (2023, September 15). Retrieved from [Link]

• How to Choose Deuterated NMR Solvents - Isotope Science / Alfa Chemistry. (2026, January 3). Retrieved from [Link]

• Solvent and substrate isotope effects on the enolization and carbon-acid ionization of isobutyrophenone - ResearchGate. (n.d.). Retrieved from [Link]

• Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC. (n.d.). Retrieved from [Link]

• Quantitative analysis of gene regulation by seven clinically relevant progestins suggests a highly similar mechanism of action through progesterone receptors in T47D breast cancer cells - PubMed. (2005, December 15). Retrieved from [Link]

• Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PMC. (2025, November 17). Retrieved from [Link]

• Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences - SciSpace. (n.d.). Retrieved from [Link]

• The Evolution of Deuterium in the Pharmaceutical Industry and Its Effects on Methods of Deuterium Incorporation - Digital Commons @ Assumption University. (n.d.). Retrieved from [Link]

• Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs - Juniper Publishers. (2017, March 27). Retrieved from [Link]

• Determination of Steroid Hormones and Related Compounds in Filtered and Unfiltered Water by Solid-Phase Extraction, Derivatization, and Gas Chromatography with Tandem Mass Spectrometry. (2012, November 13). Retrieved from [Link]

• Combining small-molecule bioconjugation and hydrogen-deuterium exchange mass spectrometry (HDX-MS) to expose allostery: the case of human cytochrome P450 3A4 | bioRxiv. (2020, June 11). Retrieved from [Link]

• What is the mechanism of Trimegestone? - Patsnap Synapse. (2024, July 17). Retrieved from [Link]

• The determination of steroid oestrogens in environmental and waste waters using chromatography and mass spectrometry (2006) - GOV.UK. (2018, November 12). Retrieved from [Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - MDPI. (2021, May 18). Retrieved from [Link]

• Temperature-dependent hydrogen deuterium exchange shows impact of analog binding on adenosine deaminase flexibility but not embe - eScholarship.org. (2022, September 1). Retrieved from [Link]

• (PDF) Temperature-dependent hydrogen deuterium exchange shows impact of analog binding on adenosine deaminase flexibility but not embedded thermal networks - ResearchGate. (2025, September 19). Retrieved from [Link]

• Applications of hydrogen deuterium exchange (HDX) for the characterization of conformational dynamics in light-activated photoreceptors - Frontiers. (2015, June 23). Retrieved from [Link]

• Rapid characterization of isotopic purity of deuterium‐labeled organic compounds and monitoring of hydrogen–deuterium exchange reaction using electrospray ionization‐high‐resolution mass spectrometry - ResearchGate. (2022, November 26). Retrieved from [Link]

• Effects of Hydrogen/Deuterium Exchange on Protein Stability in Solution and in the Gas Phase - PubMed. (2023, June 14). Retrieved from [Link]

• Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - ScienceOpen. (2022, October 4). Retrieved from [Link]

• Temperature coefficients of the rates of acid-catalyzed enolization of acetone and ketonization of its enol in aqueous and acetonitrile solutions. Comparison of thermodynamic parameters for the keto-enol equilibrium in solution with those in the gas phase | Journal of the American Chemical Society - ACS Publications. (n.d.). Retrieved from [Link]

• Using Deuterium in Drug Discovery: Leaving the Label in the Drug - ResearchGate. (n.d.). Retrieved from [Link]

• the kinetic isotope effect in deuterium- and tritium-exchange in liquid ammonia - OSTI. (n.d.). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. escholarship.org [escholarship.org]
• 7. research.universityofgalway.ie [research.universityofgalway.ie]
• 8. Superacid-catalysed α-deuteration of ketones with D 2 O - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00683J [pubs.rsc.org]
• 9. Catalytic reactions on titanium dioxide. Part 2.—Exchange reactions of ketones with deuterium oxide and the isomerization of n-butenes - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Improving chromatographic separation of Trimegestone and its metabolites

Technical Support Center: Chromatographic Separation of Trimegestone & Metabolites

Current Status: Operational Topic: High-Performance Liquid Chromatography (HPLC) & LC-MS/MS Optimization Target Audience: Analytical Chemists, DMPK Scientists, Method Development Specialists[1]

Executive Summary: The Analytical Challenge

Trimegestone (TMG) is a synthetic 19-norpregnane progestin with high lipophilicity (LogP ~4.15).[1] The primary analytical challenge lies not in retaining the parent compound, but in resolving it from its structurally similar hydroxylated metabolites (primarily 1

-OH-TMG and 6 -OH-TMG) while maintaining sensitivity in biological matrices.[1]

This guide moves beyond basic "textbook" chromatography, addressing the specific physicochemical behaviors of the norpregnane scaffold to ensure robust separation and quantification.

Module 1: The "Golden Standard" Protocol

Before troubleshooting, ensure your baseline method aligns with these field-proven parameters. This protocol is designed to maximize selectivity (

) between the parent drug and its polar metabolites.

Recommended UHPLC-MS/MS Conditions

Parameter	Specification	Technical Rationale
Stationary Phase	C18 with Steric Protection or Phenyl-Hexyl (e.g., 2.1 x 100 mm, 1.7 µm)	Phenyl-hexyl phases offer superior - interactions with the steroid backbone, often resolving positional isomers (1 -OH vs 6 -OH) better than standard C18.[1]
Mobile Phase A	Water + 0.1% Formic Acid + 2mM Ammonium Formate	Ammonium formate stabilizes ionization in MS; Formic acid suppresses silanol activity to reduce tailing.
Mobile Phase B	Methanol (MeOH) / Acetonitrile (ACN) (50:50 v/v)	Critical: Pure ACN often causes isomer co-elution.[1] MeOH provides different solvation selectivity for hydroxyl groups.
Column Temp	40°C - 45°C	Elevated temperature reduces backpressure and improves mass transfer, sharpening peaks for late-eluting lipophilic parents.[1]
Flow Rate	0.3 – 0.4 mL/min	Optimized for electrospray ionization (ESI) efficiency in standard UHPLC sources.

Gradient Profile (Linear)

• 0.0 min: 30% B (Focusing)

• 1.0 min: 30% B[1]

• 6.0 min: 95% B (Elution of Parent)[1]

• 7.5 min: 95% B (Wash)[1]

• 7.6 min: 30% B (Re-equilibration)

Module 2: Troubleshooting & Optimization (Q&A)

Category A: Resolution & Selectivity

Q1: I am observing co-elution between the 1

-OH and 6 -OH metabolites. How do I separate them? A: Isomeric separation is driven by shape selectivity.

• Switch Solvent: Change organic modifier from 100% Acetonitrile to 100% Methanol . Methanol forms hydrogen bonds with the hydroxyl groups on the steroid ring, often creating the necessary selectivity difference between positional isomers.

• Change Column Chemistry: If C18 fails, switch to a Pentafluorophenyl (PFP) column. The fluorine atoms interact strongly with the electron-rich conjugated system of the trimegestone A-ring, providing an orthogonal separation mechanism.

• Lower Temperature: Reduce column temperature to 25°C. While this increases pressure, it enhances the steric selectivity of the stationary phase.

Q2: The parent Trimegestone peak is broad and tailing (As > 1.5). What is the cause? A: This is typically caused by "secondary interactions" between the basic moieties or the steroid skeleton and residual silanols on the column packing.

• Immediate Fix: Increase the buffer concentration (Ammonium Formate) to 5-10 mM. This masks the silanol sites.

• Hardware Check: Ensure you are using PEEK or passivated stainless steel tubing. Steroids can sometimes adsorb to active metal sites in older LC systems.

Category B: Sensitivity & Detection

Q3: My LC-MS sensitivity is dropping for the metabolites compared to the parent. Why? A: This is likely Ion Suppression or Source Fragmentation .

• Matrix Effect: Hydroxylated metabolites elute earlier, often in the "suppression zone" where phospholipids from plasma elute. Action: Implement a phospholipid removal plate (e.g., Ostro or HybridSPE) during sample prep.[1]

• In-Source Water Loss: Hydroxylated steroids are prone to losing water (

  ) in the ion source.[1] Action: Monitor the water-loss transition as a qualifier ion. Lower the desolvation temperature to reduce thermal degradation.

Module 3: Visualizing the Logic

Diagram 1: Method Development Decision Tree

Use this workflow to systematically optimize your separation.

Caption: Logical workflow for optimizing the separation of Trimegestone isomeric metabolites.

Diagram 2: Metabolic Pathway & Retention Logic

Understanding the chemistry helps predict elution order.

Caption: Metabolic pathway illustrating the polarity shift. Elution order in RP-HPLC: Conjugates -> Hydroxy -> Parent.[1]

Module 4: Sample Preparation (The Hidden Variable)

Chromatography cannot fix a dirty sample. For Trimegestone (lipophilic), Liquid-Liquid Extraction (LLE) is superior to protein precipitation.[1]

Protocol:

• Aliquot: 200 µL Plasma.

• Add Internal Standard: (e.g., Trimegestone-d6).

• Extract: Add 1 mL Methyl tert-butyl ether (MTBE) .

  • Why MTBE? It extracts the lipophilic parent and the moderately polar hydroxylated metabolites efficiently, while leaving behind very polar phospholipids.

• Vortex/Centrifuge: 5 min / 10 min @ 4000 rpm.

• Evaporate & Reconstitute: Dry supernatant under

  and reconstitute in Initial Mobile Phase (30% MeOH).

References

• PubChem. (n.d.).[1][2] Trimegestone Compound Summary. National Library of Medicine. Retrieved March 8, 2026, from [Link][1]

• Lacroix, I., Biton, J., & Azerad, R. (1999).[1][3] Microbial transformations of Trimegestone (RU27987), a 3-keto-delta(4,9(10))-19-norsteroid drug.[1][3] Bioorganic & Medicinal Chemistry. Retrieved March 8, 2026, from [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[1] Introduction to Modern Liquid Chromatography. Wiley. (General reference for RP-HPLC mechanisms cited in troubleshooting).

• Wikipedia. (n.d.).[1] Trimegestone. Retrieved March 8, 2026, from [Link][1]

Sources

• 1. Trimegestone - Wikipedia [en.wikipedia.org]
• 2. Trimegestone | C22H30O3 | CID 68926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Microbial models of drug metabolism: microbial transformations of Trimegestone (RU27987), a 3-keto-delta(4,9(10))-19-norsteroid drug - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Trimegestone-d3 Stock Solution Stability

Here is the technical support center for Enhancing the stability of Trimegestone-d3 in stock solutions.

Welcome to the technical guide for ensuring the stability and integrity of your Trimegestone-d3 stock solutions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your research. Inaccurate quantification due to degraded standards can compromise entire data sets, and this guide is designed to prevent that.

Trimegestone-d3 is a deuterated, synthetic progestin used as an internal standard in mass spectrometry-based quantification.[1] Like all steroid hormones, its molecular structure contains functional groups susceptible to chemical modification, making proper handling and storage paramount for experimental accuracy.[2][3] This guide provides a comprehensive framework for preparing, storing, and troubleshooting your Trimegestone-d3 stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a Trimegestone-d3 primary stock solution?

A: For long-term stability, a high-purity, anhydrous aprotic solvent is strongly recommended. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are excellent first choices. Protic solvents like ethanol or methanol can be used for preparing working solutions for immediate use, but they are less ideal for long-term storage due to the potential for solvolysis or other degradation reactions involving the steroid's functional groups.[4]

Q2: What is the recommended storage temperature for Trimegestone-d3 stock solutions?

A: Stock solutions should be stored at -20°C or, preferably, -80°C for long-term stability.[5][6] As a general rule, lower temperatures slow down chemical degradation rates.[7] Avoid repeated freeze-thaw cycles, as this can introduce moisture and accelerate degradation. It is best practice to aliquot the primary stock solution into smaller, single-use volumes.[6]

Q3: How can I tell if my Trimegestone-d3 solution has degraded?

A: Visual inspection may reveal cloudiness, precipitation, or color change, all of which are definitive signs of a problem. However, many degradation pathways do not produce visible changes. The most reliable method is analytical. A periodic check using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is the gold standard.[8] A loss of the main peak area, the appearance of new peaks (degradants), or a shift in retention time are all indicators of instability.[9]

Q4: Should I protect my stock solution from light?

A: Yes. Many steroid compounds are photosensitive.[7] The conjugated ketone system in the Trimegestone structure can absorb UV light, potentially leading to photochemical degradation. Always store stock solutions in amber vials or wrap clear vials in aluminum foil to protect them from light.[6]

Q5: For how long can I consider my stock solution stable?

A: When prepared in an anhydrous aprotic solvent, aliquoted to minimize freeze-thaw cycles, and stored at -80°C protected from light, a Trimegestone-d3 stock solution can be stable for many months to over a year. However, stability is not guaranteed and depends heavily on solvent purity and handling practices. We strongly recommend performing a stability check against a freshly prepared standard every 3-6 months or before starting a critical new set of experiments.

Troubleshooting Guide

Inconsistent analytical results using your Trimegestone-d3 internal standard can often be traced back to solution instability. The following table and diagram provide a systematic approach to troubleshooting.

Observed Problem	Potential Root Cause(s)	Recommended Actions & Explanations
Precipitation or Cloudiness in Vial	1. Low Temperature Insolubility: The compound may be falling out of solution at storage temperatures. 2. Solvent Evaporation: A loose cap can lead to increased concentration and precipitation. 3. Chemical Degradation: An insoluble degradant may have formed.	1. Action: Gently warm the vial to room temperature and vortex thoroughly. Causality: This should redissolve the compound if it is a simple solubility issue. If it remains precipitated, degradation is likely. 2. Action: Inspect vial caps for a tight seal. Use vials with high-quality PTFE-lined caps. 3. Action: Discard the solution. The presence of insoluble degradants indicates significant instability.
Gradual Decrease in Analyte/IS Peak Area Ratio Over Time	1. Internal Standard Degradation: The concentration of Trimegestone-d3 in your stock is decreasing. 2. Inconsistent Pipetting/Dilution: Human error during the preparation of working solutions or standards.	1. Action: Perform a stability check (see Protocol 2) by comparing the problematic stock against a freshly prepared standard. Causality: This will confirm if the stock solution is the source of the drift. 2. Action: Review dilution protocols and ensure volumetric pipettes are properly calibrated.
Appearance of New, Unexpected Peaks in LC-MS Blanks or Standards	1. Formation of Degradation Products: The stock solution is breaking down. 2. Solvent Contamination: The solvent used for dilution may be contaminated. 3. Carryover: Insufficient washing of the autosampler or column between injections.	1. Action: Analyze the stock solution directly. Use mass spectrometry to investigate the mass of the new peaks to see if they correspond to expected degradation products (e.g., oxidation, hydrolysis).[10] 2. Action: Inject the pure solvent (blank) to rule out solvent contamination. 3. Action: Implement a more rigorous needle and column wash protocol in your LC-MS method.

Troubleshooting Workflow Diagram```dot

Caption: Workflow for assessing the stability of a Trimegestone-d3 stock solution.

References

• R Discovery. Factors Influencing Stability of Prednisolone in Aqueous Solution. Available from: [Link]

• Pharmaffiliates. Chemical Name : Trimegestone-d3. Available from: [Link]

• International Journal of Trend in Scientific Research and Development (IJTSRD). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Available from: [Link]

• Patsnap Synapse. What is the mechanism of Trimegestone? (2024). Available from: [Link]

• National Center for Biotechnology Information. Trimegestone | C22H30O3 | CID 68926 - PubChem. Available from: [Link]

• QbD Group. 4 Factors Influencing the Stability of Medicinal Products (2023). Available from: [Link]

• PCCA. THE PCCA BLOG | Factors That Affect the Stability of Compounded Medications (2022). Available from: [Link]

• PubMed. Pre-analytical stability and physiological fluctuations affect plasma steroid hormone outcomes: A real-world study (2024). Available from: [Link]

• American Association for Pediatric Ophthalmology and Strabismus. Progestogens Used in Postmenopausal Hormone Therapy (2012). Available from: [Link]

• Wikipedia. Pharmacodynamics of progesterone. Available from: [Link]

• National Center for Biotechnology Information. Understanding Progestins: From Basics to Clinical Applicability - PMC. Available from: [Link]

• ResearchGate. Stability of steroids assay in human serum. Available from: [Link]

• MDPI. Progesterone: A Steroid with Wide Range of Effects in Physiology as Well as Human Medicine (2022). Available from: [Link]

• PhytoTech Labs. Preparing Stock Solutions. Available from: [Link]

• U.S. Geological Survey. Methods of Analysis by the U.S. Geological Survey Organic Geochemistry Research Group- Determination of Selected Herbicides and. Available from: [Link]

• OMICS International. Forced Degradation Study an Essential Approach to Develop Stability Indicating Method (2017). Available from: [Link]

• Journal of Advancement in Pharmacognosy. Comprehensive Review of Vitamin D3: Properties, Formulation Considerations and Therapeutic Applications. Available from: [Link]

• ACS Publications. Solubility of Vitamin D3 in Six Organic Solvents at Temperatures from (248.2 to 273.2) K (2012). Available from: [Link]

• Moravek. How To Properly Store Your Radiolabeled Compounds (2022). Available from: [Link]

• Elsevier. Forced degradation and impurity profiling. Available from: [Link]

• Consensus Academic Search Engine. Solubility Of Vitamin D. Available from: [Link]

• ResearchGate. Identification and characterization of unknown oxidation degradation products of Rimegepant by HPLC and triple quadrupole mass spectrometry | Request PDF. Available from: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 3. aapec.org [aapec.org]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. researchgate.net [researchgate.net]
• 6. phytotechlab.com [phytotechlab.com]
• 7. qbdgroup.com [qbdgroup.com]
• 8. ijmr.net.in [ijmr.net.in]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Addressing poor signal intensity with Trimegestone-d3 internal standard

Technical Support Center: Trimegestone-d3 Signal Optimization Guide

Executive Summary

You are encountering poor signal intensity or high variability with your Trimegestone-d3 (TMG-d3) internal standard. As a synthetic 19-norpregnane progestin, Trimegestone presents specific challenges regarding lipophilicity and ionization efficiency in ESI(+).

This guide moves beyond generic advice. We will isolate the root cause through three distinct modules: Solvation/Adsorption , Ionization/Suppression , and Isotopic Fidelity .

Module 1: Solvation & Surface Adsorption (The "Invisible" Loss)

The Science: Trimegestone is highly lipophilic (LogP ~3.5–4.0). A common error is treating the D3 standard like a polar drug. If your signal is low before it even reaches the column, it is likely crashing out of solution or sticking to your container walls.

Critical Check: The "90/10" Rule

• Issue: Preparing working standards in >50% aqueous solution causes hydrophobic compounds to migrate to the air-water interface or adsorb onto polypropylene/glass walls.

• Diagnosis: Signal drops progressively over the course of an autosampler batch (e.g., Injection 1 is 100%, Injection 50 is 60%).

Protocol 1: Solubility Rescue

• Stock Preparation: Dissolve primary TMG-d3 powder in 100% Methanol (MeOH) or Acetonitrile (ACN) . Do not use DMSO unless necessary, as it causes source fouling.

• Working Solution: Ensure your working IS solution (the one you spike into samples) contains at least 30-40% organic solvent .

• Container Material: Switch to Silanized Glass Vials or low-binding polypropylene to prevent non-specific binding.

Solvent System	Solubility Risk	Adsorption Risk	Recommendation
100% Water	Critical	Critical	⛔ NEVER USE
10% MeOH / 90% Water	High	High	⛔ Avoid for Stock
50% MeOH / 50% Water	Low	Low	✅ Ideal for Autosampler
100% MeOH	None	None	✅ Ideal for Primary Stock

Module 2: Ionization & Matrix Suppression

The Science: Trimegestone ionizes in ESI(+) mode, typically forming the

ion. However, steroid hormones are prone to severe ion suppression from phospholipids (PLs) in plasma matrices.

The "Blind Spot" Phenomenon

If your analyte (Trimegestone) signal is fine but TMG-d3 is low, you may be experiencing Differential Matrix Effects . This occurs when the Deuterium Isotope Effect causes TMG-d3 to elute slightly earlier than the analyte, landing it directly in a suppression zone (e.g., a phospholipid burst) that the analyte narrowly misses.

Diagram 1: The Suppression Mechanism This diagram illustrates how a slight retention time shift can push the Internal Standard (IS) into a zone of high matrix interference.

Caption: Differential Matrix Effect where the Deuterium Isotope Effect shifts the IS into a suppression zone.

Protocol 2: Post-Column Infusion (The "Truth" Test)

• Setup: Infuse a constant stream of TMG-d3 (100 ng/mL) into the MS source via a T-junction.

• Inject: Inject a "blank" extracted matrix sample (no analyte) via the LC column.[1]

• Observe: Watch the baseline of the TMG-d3 channel.

  • Result: If you see a negative dip in the baseline at the TMG-d3 retention time, you have suppression.

  • Fix: Adjust the gradient to move the TMG-d3 peak away from the suppression zone, or switch from Protein Precipitation (PPT) to Solid Phase Extraction (SPE).

Module 3: Isotopic Fidelity & Mass Transitions

The Science: Not all "d3" standards are created equal. If the deuterium labels are placed on exchangeable sites (e.g., adjacent to a ketone or on a hydroxyl group), they can swap with Hydrogen in the mobile phase, effectively turning your TMG-d3 back into TMG-d0 (or d1/d2).

Mass Transition Verification

Trimegestone (MW ~342.5) typically forms an

ion at m/z 343.2 . TMG-d3 should appear at m/z 346.2 .

Troubleshooting Steps:

• Check the CoA: Verify the labeling positions. Labels on the steroid backbone or methyl groups are stable. Labels on positions alpha to the ketone (C2, C4) are labile and can exchange at high pH.

• Cross-Talk Check: Inject a high concentration of unlabeled Trimegestone (only). Monitor the TMG-d3 channel.

  • If you see a peak: You have isotopic impurity (M+3 contribution from natural isotopes) or your mass resolution is too low.

  • Solution: Ensure your IS concentration is not so low that the natural isotope abundance of the analyte swamps it.

Diagram 2: Troubleshooting Logic Flow Follow this decision tree to isolate the specific cause of your signal loss.

Caption: Step-by-step logic flow to diagnose solubility, hardware, or matrix-based signal loss.

Frequently Asked Questions (FAQ)

Q1: My TMG-d3 retention time is 0.1 min earlier than my analyte. Is this a problem? A: This is the Deuterium Isotope Effect .[2] It is normal for deuterated compounds to be slightly less lipophilic and elute earlier on Reverse Phase (C18) columns. However, ensure this shift doesn't move the IS into a suppression zone (see Module 2).

Q2: Can I use APCI instead of ESI? A: Yes. Trimegestone is a neutral steroid. While ESI is common, APCI (Atmospheric Pressure Chemical Ionization) is often more robust for neutral steroids and less susceptible to matrix suppression. If ESI suppression is unsolvable, switch to APCI.

Q3: Why does my signal disappear in 100% aqueous mobile phase? A: "Phase Collapse" or "Dewetting." If you use a standard C18 column with 100% water, the hydrophobic chains can collapse, losing interaction with the analyte. Always maintain at least 5% organic solvent in your mobile phase A, or use a specialized "AQ" (aqueous compatible) column.

References

• Ion Suppression Mechanisms

  • Title: Ion suppression in LC-MS/MS: A review of mechanisms and str
  • Source: Wikipedia / Scientific Liter

• Deuterium Isotope Effects in LC-MS

  • Title: Technical Support Center: Deuter
  • Source: BenchChem

• Trimegestone Pharmacology & Structure

  • Title: Preclinical and clinical properties of trimegestone: a potent and selective progestin.[3]

  • Source: PubMed (NIH)

• Matrix Effects in Steroid Analysis

  • Title: Strategies for the Detection and Elimination of Matrix Effects in Quantit

  • Source: Chromatography Online[4]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Preclinical and clinical properties of trimegestone: a potent and selective progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Troubleshooting Calibration Linearity in Trimegestone Assays

Introduction: The Linearity Paradox in Steroid Analysis

Trimegestone (TMG) is a potent synthetic 19-norprogesterone derivative used in hormone replacement therapies.[1] While LC-MS/MS is the gold standard for its quantification, TMG’s physicochemical properties—specifically its high lipophilicity (LogP > 2.5) and poor aqueous solubility—create distinct challenges for calibration linearity.

Users often encounter a "linearity paradox": the instrument is functioning perfectly, yet the

value is , or the residuals at the Lower Limit of Quantitation (LLOQ) exceed . This guide moves beyond basic troubleshooting to address the root causes of non-linearity: adsorption , ionization saturation , and matrix interference .

Diagnostic Workflow: The Linearity Decision Tree

Before adjusting your method, identify the specific type of non-linearity you are observing. Use this logic flow to isolate the root cause.

Figure 1: Diagnostic logic for isolating the source of calibration non-linearity in Trimegestone assays.

Technical Support: Frequently Asked Questions (FAQs)

Issue 1: "My calibration curve droops at the low end (LLOQ). The signal is lower than expected."

Diagnosis: Non-specific Binding (Adsorption). Trimegestone is highly lipophilic.[2] When prepared in high-aqueous diluents (e.g., <30% methanol/water), it aggressively adsorbs to the walls of glass vials or standard polypropylene tubes. This depletes the actual concentration in the solution, specifically at the low end where the surface-area-to-mass ratio is highest.

Corrective Actions:

• Solvent Modification: Ensure your working standard solutions contain at least 50% organic solvent (Methanol or Acetonitrile) to keep TMG solubilized and prevent wall interactions.

• Container Selection: Switch to low-binding polypropylene plates/tubes or silanized glass vials. Avoid standard borosilicate glass for low-concentration stocks (< 10 ng/mL).

• Anti-Adsorption Agents: Add a carrier protein (e.g., 0.1% BSA) or a surfactant (e.g., 0.01% Tween-20) to the matrix if working in neat solution, though this is less common in LC-MS due to source fouling.

Issue 2: "The curve flattens out at the highest concentrations. Is my detector broken?"

Diagnosis: Ionization Saturation or Dimerization.[3][4] In ESI (Electrospray Ionization), there is a finite number of charges available in the droplet. At high TMG concentrations, the analyte molecules compete for charge, leading to a plateau in response. Additionally, steroids can form dimers (

) at high concentrations, siphoning signal away from the quantitation ion ( ).

Corrective Actions:

• Check for Dimers: Monitor the mass transition for the dimer (approx.

  685 fragment) to see if it increases non-linearly at the ULOQ.

• Regression Model: FDA/EMA guidelines allow for quadratic regression (

  ) for LC-MS assays, provided it is reproducible. Apply weighting to account for heteroscedasticity (larger variance at higher concentrations).

• Truncate the Range: If the dynamic range is not strictly required, lower the ULOQ to the linear region.

Issue 3: "My is 0.98, but the FDA guidance requires better. What is wrong?"

Diagnosis: Inappropriate Weighting.[3] Homoscedasticity (equal variance across the range) is rare in bioanalysis. The error at the ULOQ (e.g.,

units) effectively "masks" the error at the LLOQ (e.g., unit) during unweighted regression.

Corrective Actions:

• Apply Weighting: Always use

  or weighting. This forces the regression algorithm to prioritize accuracy at the low end of the curve.

• Evaluate Residuals: Do not rely solely on

  . Calculate the % Relative Error (%RE) for each standard.

  • Acceptance Criteria:

    for all standards, except for LLOQ.

Validated Experimental Protocol: Robust Calibration Prep

This protocol minimizes adsorption and pipetting errors, ensuring a linear response for Trimegestone.

Materials:

• Analyte: Trimegestone Reference Standard (>99% purity).

• Internal Standard (IS): Trimegestone-d9 (Preferred) or Progesterone-d9.

• Diluent: 50:50 Methanol:Water (v/v).

• Matrix: Charcoal-stripped human plasma (free of endogenous interference).

Step-by-Step Workflow:

• Stock Preparation:

  • Dissolve 1.0 mg TMG in 10 mL 100% Methanol to make a 100

    g/mL Master Stock.

  • Why? TMG is stable and fully soluble in pure methanol.

  • Store at -20°C in amber glass.

• Intermediate Dilutions (The Critical Step):

  • Perform serial dilutions in 50:50 Methanol:Water .

  • Crucial: Do NOT dilute directly into 100% water. The TMG will precipitate or adsorb to the tip/tube.

• Matrix Spiking:

  • Spike 20

    L of working standard into 980 L of plasma.

  • Vortex for 2 minutes to ensure equilibration with plasma proteins.

• Extraction (Liquid-Liquid Extraction - LLE):

  • Add IS working solution.

  • Extract with MTBE (Methyl tert-butyl ether) or Ethyl Acetate .

  • Why? These solvents provide high recovery for steroids while leaving behind phospholipids that cause ion suppression.

• Reconstitution:

  • Evaporate supernatant to dryness.

  • Reconstitute in Mobile Phase Initial Conditions (e.g., 40% Acetonitrile / 60% Water).

  • Note: Ensure the organic content matches the starting gradient to prevent peak fronting.

Data Summary & Acceptance Criteria

Use the following table to verify your calibration curve performance against regulatory standards (FDA/EMA).

Parameter	Acceptance Criteria	Common Failure Cause in TMG Assays
Linearity ( )	(Weighted)	Unweighted regression used; outliers at LLOQ.
Accuracy (Mean)	85-115% (80-120% at LLOQ)	Adsorption (low end) or Saturation (high end).
Precision (%CV)	( at LLOQ)	Inconsistent pipetting; IS not equilibrated.
Weighting	or	User applied "None" or "1/y".
Carryover	of LLOQ signal	TMG sticking to HPLC injector rotor seal.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[5][6] [Link]

• Van Eeckhaut, A., et al. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects and linearity. Journal of Chromatography B. [Link]

• Stokvis, E., et al. (2005). Quantitative analysis of synthetic steroids in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• PubChem. (n.d.). Trimegestone Compound Summary. National Center for Biotechnology Information. [Link]

Sources

• 1. invivochem.net [invivochem.net]
• 2. researchgate.net [researchgate.net]
• 3. ifccfiles.com [ifccfiles.com]
• 4. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]

Preventing cross-contamination in assays using Trimegestone-d3

Welcome to the Advanced Technical Support Center for LC-MS/MS bioanalysis. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with developing and troubleshooting high-sensitivity pharmacokinetic assays using Trimegestone-d3 as a stable isotope-labeled internal standard (SIL-IS).

Cross-contamination in high-sensitivity LC-MS/MS assays compromises data integrity, inflates the Lower Limit of Quantification (LLOQ), and triggers regulatory validation failures. Because Trimegestone is a highly lipophilic progestin, it is particularly susceptible to hydrophobic adsorption, while the use of a deuterated internal standard introduces the risk of isotopic crosstalk.

Diagnostic Workflow for Trimegestone-d3 Assays

Before altering your method, you must isolate the root cause of the contamination. The following self-validating logic tree dictates the causality of signal interference.

Diagnostic workflow for isolating cross-contamination sources in LC-MS/MS.

Module 1: Isotopic Crosstalk & SIL-IS Purity

Q: Why am I seeing a Trimegestone peak in my "Zero Samples" (blank matrix + IS) but not in my "Double Blanks" (blank matrix without IS)? A: This is a classic case of isotopic interference[1]. The Trimegestone-d3 reference standard likely contains trace amounts of unlabelled Trimegestone (D0 impurity) generated during the chemical synthesis of the stable isotope. Because the mass spectrometer cannot distinguish between endogenous Trimegestone and the D0 impurity introduced by your SIL-IS, it manifests as a false positive.

Mechanistic Fix:

• Reduce IS Concentration: Lower the working concentration of Trimegestone-d3. The IS response only needs to be high enough to achieve a consistent signal-to-noise ratio (S/N > 50) without saturating the detector. By lowering the total IS spiked, you proportionally lower the D0 impurity injected.

• Source High-Purity SIL-IS: Ensure your Trimegestone-d3 lot has an isotopic purity of >99.9%. According to , the unlabeled analyte contribution must be strictly controlled to avoid complex correction factors[1].

Module 2: Autosampler Carryover & Hydrophobic Adsorption

Q: My double blanks injected immediately after the ULOQ (Upper Limit of Quantification) show a Trimegestone peak exceeding 20% of the LLOQ. How do I eliminate this? A: Trimegestone is a lipophilic molecule. It readily adsorbs to the hydrophobic active sites of the autosampler's stainless-steel needle, injection port, and polymeric rotor seals (e.g., Vespel or Tefzel)[2]. When the subsequent blank sample is injected, the mobile phase desorbs this residual analyte, pulling it onto the column.

Mechanistic Fix: You must overcome the hydrophobic interactions using a highly solubilizing wash solvent[2].

• Implement a Multi-Solvent Wash: A weak aqueous wash is insufficient. Use a strong organic wash mixture, such as Methanol : Acetonitrile : Isopropanol : Water (1:1:1:1, v/v/v/v) with 0.1% Formic Acid . The isopropanol disrupts hydrophobic binding, while the formic acid maintains the analyte in a state that prevents secondary ionic interactions with metal surfaces.

• Increase Wash Volume: Ensure the internal and external needle wash volume is at least 3 to 5 times the injection volume.

Module 3: Sample Preparation Cross-Contamination

Q: I’ve ruled out the autosampler and SIL-IS purity, but random blanks in my 96-well plate are still failing. What is the mechanism of this contamination? A: Random, non-sequential contamination in a 96-well format is almost always caused by physical cross-talk during Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)[2].

Mechanistic Fix:

• Aerosolization Control: During the drying down step under nitrogen gas, excessive flow rates can cause the solvent to aerosolize and cross-contaminate adjacent wells. Reduce the nitrogen flow rate so the liquid surface barely ripples.

• Vacuum Manifold Dynamics: During SPE, applying too much vacuum causes the eluent to splash back up from the collection plate. Limit vacuum pressure to < 5 inHg during elution.

• Sealing Protocols: Always use pierceable, chemically resistant silicone sealing mats during vortexing steps rather than adhesive films, which can degrade in the presence of strong organics and cause capillary wicking between wells.

Quantitative Data & Regulatory Thresholds Summary

To maintain scientific integrity and comply with the , your assay must strictly adhere to the following quantitative thresholds[3]:

Parameter	Regulatory Threshold (FDA)	Trimegestone-d3 Target	Mechanistic Rationale
Analyte Carryover	≤ 20% of LLOQ	≤ 15% of LLOQ	Prevents false positives in low-concentration pharmacokinetic samples.
SIL-IS Carryover	≤ 5% of IS response	≤ 5% of IS response	Ensures the internal standard response remains consistent across the analytical run.
Isotopic Crosstalk	N/A (Must meet blank criteria)	≤ 0.1% D0 contribution	Prevents artificial inflation of the M+0 signal caused by D0 impurities in the D3 standard.

Self-Validating Experimental Protocol: Carryover & Crosstalk Assessment

Do not rely on assumptions. Execute this self-validating sequence during method development to definitively map the source of any contamination.

Step 1: Preparation of Test Solutions

• Double Blank: Extracted blank matrix (No Trimegestone, No Trimegestone-d3).

• Zero Sample: Extracted blank matrix spiked only with Trimegestone-d3 at the final working concentration.

• LLOQ: Matrix spiked with Trimegestone at the target Lower Limit of Quantification.

• ULOQ: Matrix spiked with Trimegestone at the target Upper Limit of Quantification.

Step 2: Injection Sequence Program your LC-MS/MS batch exactly in this order to establish a closed-loop validation of the system's fluidics and reagents:

• Double Blank 1 (Establishes baseline system cleanliness)

• Zero Sample (Evaluates SIL-IS isotopic purity/crosstalk)

• LLOQ (Establishes baseline sensitivity and the 20% threshold)

• ULOQ (Saturates the system to force potential carryover)

• Double Blank 2 (Measures immediate physical autosampler carryover)

• Double Blank 3 (Assesses the decay rate of the wash efficiency)

Step 3: Data Interpretation

• Crosstalk Failure: If the Trimegestone peak area in the Zero Sample > 20% of the LLOQ peak area, your SIL-IS is contaminated. Action: Reduce IS concentration.

• Carryover Failure: If the Trimegestone peak area in Double Blank 2 > 20% of the LLOQ peak area, you have physical autosampler adsorption. Action: Change needle wash solvents.

References

• Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (2018). Available at:[Link]

• LCGC International. Autosampler Carryover. (2020). Available at:[Link]

Sources

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. fda.gov [fda.gov]

Reference Data & Comparative Studies

Comprehensive Bioanalytical Method Validation for Trimegestone: A Comparative Guide Using Trimegestone-d3

Executive Summary

Trimegestone is a potent, fourth-generation 19-norpregnane progestin widely utilized in hormone replacement therapy and investigational contraceptive formulations . Accurate pharmacokinetic (PK) profiling of Trimegestone in human plasma requires highly sensitive and selective bioanalytical methods, predominantly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

To meet stringent regulatory demands—such as those outlined in the ICH M10 guidelines —the selection of an optimal internal standard (IS) is paramount. This guide objectively compares the performance of a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically Trimegestone-d3 , against a traditional structural analog IS (e.g., Norethisterone). By dissecting the causality behind matrix effects and ionization suppression, this guide provides a self-validating protocol for drug development professionals.

Mechanistic Insights: The Causality of Matrix Effects and IS Selection

In Electrospray Ionization (ESI), the most significant hurdle to quantitative accuracy is the matrix effect . As the chromatographic effluent enters the ESI source, endogenous plasma components (like phospholipids) co-elute with the target analyte and compete for charge at the droplet surface. This competition leads to unpredictable ionization suppression or enhancement.

Why Trimegestone-d3 (SIL-IS) Outperforms Analog Standards

The World Health Organization (WHO) emphasizes the necessity of rigorously validated bioanalytical methods for reproductive health medicines to establish accurate bioequivalence . Achieving this requires an IS that perfectly mimics the analyte:

• Trimegestone-d3 (SIL-IS): Because it is isotopically labeled, Trimegestone-d3 shares the exact physicochemical properties of Trimegestone. It co-elutes chromatographically and enters the ESI source at the exact same microsecond. Consequently, it experiences the exact same matrix suppression as the analyte. When the mass spectrometer calculates the Analyte/IS peak area ratio, the matrix effect mathematically cancels out, ensuring high accuracy.

• Analog IS (e.g., Norethisterone): A structural analog possesses different polarity and will have a different retention time. It elutes in a different matrix environment, meaning the suppression it experiences will not correlate perfectly with Trimegestone. This uncompensated variance leads to quantitative bias and higher coefficients of variation (%CV).

Figure 1: Logical causality of matrix effect compensation using SIL-IS vs. Analog IS.

Comparative Performance Data

The following table summarizes representative validation data for Trimegestone quantification in human plasma, comparing the use of Trimegestone-d3 versus a structural analog. The data highlights how the SIL-IS ensures compliance with ICH M10 acceptance criteria .

Validation Parameter	Trimegestone-d3 (SIL-IS)	Norethisterone (Analog IS)	ICH M10 Acceptance Criteria
Inter-day Precision (%CV)	3.2% - 6.5%	8.7% - 16.4%	≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy (%Bias)	-2.1% to +3.4%	-11.5% to +18.2%	± 15% (± 20% at LLOQ)
IS-Normalized Matrix Factor	0.98 ± 0.03	0.74 ± 0.15	CV ≤ 15%
Extraction Recovery	88.5% ± 4.2%	82.1% ± 9.8%	Consistent & Reproducible
Carryover (Blank after ULOQ)	Not Detected	Detected (<15% LLOQ)	≤ 20% of LLOQ

Data Interpretation: The Analog IS fails to meet the strict ≤ 15% CV criteria for precision and accuracy due to differential matrix suppression, whereas Trimegestone-d3 provides a near-perfect IS-normalized matrix factor of ~1.0.

Self-Validating Experimental Protocol

To guarantee trustworthiness, the experimental workflow must be a self-validating system. We utilize Solid-Phase Extraction (SPE) rather than Protein Precipitation (PPT). While PPT is faster, it leaves phospholipids in the extract. SPE actively removes these suppressive agents, lowering the baseline noise and inherently reducing the variance the IS needs to correct.

Furthermore, by monitoring the absolute peak area of Trimegestone-d3 across all samples, the system self-validates: a sudden drop in IS area immediately flags an extraction failure or severe localized suppression, preventing the reporting of false data.

Step-by-Step Methodology

Phase 1: Sample Preparation (Solid-Phase Extraction)

• Spiking: Aliquot 500 µL of human plasma into a 96-well plate. Add 20 µL of Trimegestone-d3 working solution (e.g., 500 pg/mL) to all samples (excluding double blanks).

• Conditioning: Condition a Hydrophilic-Lipophilic Balance (HLB) SPE microplate with 1 mL Methanol, followed by 1 mL MS-grade Water.

• Loading: Load the spiked plasma samples onto the SPE plate. Apply gentle positive pressure.

• Washing: Wash the sorbent with 1 mL of 5% Methanol in water to remove polar interferences and salts.

• Elution: Elute the analytes with 2 x 500 µL of 100% Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A/B (50:50, v/v).

Phase 2: UHPLC-MS/MS Conditions

• Chromatography: Inject 5 µL onto a sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phases:

  • Phase A: 0.1% Formic Acid in Water.

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Run a linear gradient from 20% B to 80% B over 3.5 minutes to ensure sharp peak shapes and separation from residual phospholipids.

• Mass Spectrometry (ESI+ MRM):

  • Trimegestone: m/z 343.2 → 225.2 (Quantifier) / m/z 343.2 → 109.1 (Qualifier)

  • Trimegestone-d3: m/z 346.2 → 225.2 (Quantifier)

Figure 2: Step-by-step bioanalytical workflow for Trimegestone quantification via LC-MS/MS.

References

• Single-dose pharmacokinetics and pharmacodynamics assessment of oestriol and trimegestone containing vaginal rings in healthy women with childbearing potential Taylor & Francis Online URL:[Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis European Medicines Agency (EMA) / FDA URL:[Link]

• Guidance on Bioequivalence Studies for Reproductive Health Medicines World Health Organization (WHO) URL:[Link]

The Definitive Guide to Internal Standards for Trimegestone LC-MS/MS Bioanalysis: Trimegestone-d3 vs. Carbon-13 Labeled Trimegestone

As a Senior Application Scientist, one of the most critical decisions in developing a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the selection of the appropriate Stable Isotope-Labeled Internal Standard (SIL-IS). When quantifying Trimegestone—a potent 19-norpregnane progestin used in hormone replacement therapy and monitored in environmental wastewater[1][2]—the choice of internal standard dictates the reliability of your data.

In complex biological matrices such as plasma, urine, or environmental effluent, co-eluting endogenous compounds (like phospholipids) cause significant ion suppression or enhancement in the electrospray ionization (ESI) source. To correct for this, the bioanalytical community relies on SIL-IS compounds. This guide provides an objective, mechanistic comparison between the two primary options for Trimegestone quantification: Deuterium-labeled (Trimegestone-d3) and Carbon-13 labeled (Trimegestone-13C) internal standards.

Mechanistic Causality: The Physics of Isotope Labeling

To understand why one internal standard outperforms another, we must look at the physical chemistry of the isotopes and how they interact with both the chromatographic stationary phase and the mass spectrometer's ionization source[3].

The Deuterium Dilemma: Chromatographic Isotope Effect

Trimegestone-d3 is synthesized by replacing three hydrogen atoms with deuterium (

)[4]. While chemically identical to native Trimegestone, the carbon-deuterium (C-D) bond is slightly shorter and has a lower zero-point energy than the carbon-hydrogen (C-H) bond. This subtle difference reduces the lipophilicity and the dispersion forces between the deuterated molecule and the C18 stationary phase during reverse-phase UHPLC.

The Result: Trimegestone-d3 often exhibits a chromatographic shift , eluting slightly earlier than the native unlabeled Trimegestone[5][6]. If the IS and the analyte do not perfectly co-elute, they enter the mass spectrometer at slightly different times. Consequently, they may be exposed to different concentrations of co-eluting matrix interferents, leading to differential ion suppression and breaking the fundamental assumption of an internal standard.

The Carbon-13 Advantage: Perfect Co-elution

Carbon-13 labeled Trimegestone integrates heavier carbon isotopes (

) directly into the steroidal skeleton[1][5]. Because the substitution occurs at the core atomic level rather than the peripheral bonds interacting with the stationary phase, the physicochemical properties remain virtually indistinguishable from the native analyte.

The Result: Trimegestone-13C perfectly co-elutes with native Trimegestone[5]. Both molecules experience the exact same matrix environment in the ESI source at the exact same microsecond, providing absolute correction for matrix effects and extraction recovery losses[3]. Furthermore, C-C bonds are immune to the isotopic exchange (H/D exchange) risks that can occasionally plague deuterated standards in protic solvents[5][7].

Mechanistic causality of matrix effect correction based on isotope choice.

Quantitative Performance Comparison

The theoretical advantages of Carbon-13 translate directly into measurable analytical performance. The table below synthesizes the expected performance metrics when validating a Trimegestone LC-MS/MS method according to FDA/EMA bioanalytical guidelines.

Analytical Parameter	Trimegestone-d3 (Deuterated)	Trimegestone-13C (Carbon-13)	Mechanistic Rationale
Retention Time (RT) Match	RT of -0.02 to -0.05 min	Perfect match ( RT = 0.00 min)	Weaker C-D dispersion forces reduce interaction with C18 stationary phase[6].
IS-Normalized Matrix Factor	0.85 – 1.15 (Higher variance)	0.98 – 1.02 (Highly consistent)	Perfect co-elution ensures the 13C-IS experiences identical ion suppression/enhancement[3][5].
Isotopic Stability	Susceptible to H/D exchange in protic solvents	Ultra-stable; no isotopic exchange	C-C bonds are significantly more stable than C-H/C-D bonds under extreme pH[5][7].
Precision (%CV)	5% – 12% at LLOQ	1% – 4% at LLOQ	Superior correction of inter-sample matrix variability yields tighter precision[5].
Commercial Availability & Cost	High availability, lower cost	Limited availability, higher cost	Synthesis of 13C steroidal skeletons requires complex, multi-step de novo synthesis[1][4].

(Note: In commercial practice, hybrid labels such as Trimegestone-13C,d3 are often utilized to achieve the necessary +4 Da mass shift while minimizing the number of deuterium atoms, balancing cost and performance[1][].)

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To objectively prove the performance of your chosen internal standard, the analytical protocol must be a self-validating system . This means the workflow must inherently measure its own extraction recovery and matrix effects.

Below is a standardized, high-throughput Solid Phase Extraction (SPE) LC-MS/MS protocol for Trimegestone quantification in human plasma.

Phase 1: Sample Preparation & Extraction

• Matrix Aliquoting: Transfer 200 µL of human plasma (K2EDTA) into a 96-well plate.

• IS Spiking: Add 20 µL of the working Internal Standard solution (Trimegestone-d3 or Trimegestone-13C at 50 ng/mL in 50% Methanol) to all samples except blanks. Vortex for 30 seconds to ensure protein binding equilibration.

• Protein Precipitation (Crash): Add 400 µL of cold Acetonitrile (1% Formic Acid). Vortex for 2 minutes and centrifuge at 4,000 x g for 10 minutes at 4°C.

• Solid Phase Extraction (SPE):

  • Condition a polymeric HLB (Hydrophilic-Lipophilic Balance) 96-well SPE plate with 1 mL Methanol, followed by 1 mL Water.

  • Load the supernatant from step 3.

  • Wash with 1 mL of 5% Methanol in Water to remove polar interferents.

  • Elute with 2 x 500 µL of Acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (Water:Acetonitrile 70:30).

Phase 2: UHPLC-MS/MS Analysis

• Column: Sub-2-micron C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient: 30% B to 90% B over 3.0 minutes to ensure sharp peak shapes and flush highly retained lipids.

• Detection: Positive Electrospray Ionization (+ESI) in Multiple Reaction Monitoring (MRM) mode.

  • Trimegestone Transition:

    343.2 [Specific Fragment]

  • Trimegestone-d3 Transition:

    346.2 [Specific Fragment]

  • Trimegestone-13C Transition: Adjusted based on specific labeling (e.g., +3 or +4 Da).

Phase 3: Self-Validation (Matrix Factor Calculation)

To validate the superiority of the IS, calculate the IS-Normalized Matrix Factor (MF) across 6 different lots of plasma:

A robust method utilizing a 13C internal standard will consistently yield an IS-Normalized MF between 0.95 and 1.05, proving absolute matrix correction.

Analytical workflow for Trimegestone LC-MS/MS quantification.

Conclusion & Recommendations

For routine, high-throughput screening where cost is a primary constraint, Trimegestone-d3 remains a viable internal standard[6][9], provided that the chromatographic method is heavily optimized to separate the analyte from major matrix suppression zones.

However, for rigorous pharmacokinetic (PK) studies, clinical diagnostics, or complex environmental wastewater monitoring[2] where matrix variability is extreme and unpredictable, Carbon-13 labeled Trimegestone (or heavily 13C-weighted hybrid labels like Trimegestone-13C,d3) is the definitive gold standard[1][5]. The perfect co-elution guaranteed by the C13 label ensures that the internal standard acts as a true, identical mirror to the target analyte, safeguarding the scientific integrity of your quantitative data.

References

1. - MedChemExpress 2. - BOC Sciences 3. - Santa Cruz Biotechnology 4. - ResearchGate 5. - Benchchem 6. - WuXi AppTec DMPK 7. - Chromatography Forum 8. - ResolveMass 9. - ResearchGate

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• 4. scbt.com [scbt.com]
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• 6. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 7. researchgate.net [researchgate.net]
• 9. resolvemass.ca [resolvemass.ca]

A Senior Application Scientist's Guide to Bioequivalence Studies of Trimegestone Formulations Featuring Trimegestone-d3

Introduction: The Imperative for Bioequivalence in Trimegestone Formulations

Trimegestone, a potent synthetic progestin of the 19-norprogesterone group, is a cornerstone in menopausal hormone therapy and has been explored for contraceptive applications.[1][2][3][4] Its high affinity for the progesterone receptor underscores its efficacy, making the consistency of its delivery in different formulations a critical factor for therapeutic success and patient safety.[3][5] As generic formulations of Trimegestone enter the market, establishing bioequivalence with the reference listed drug is not merely a regulatory hurdle but a scientific necessity to ensure comparable in vivo performance in terms of safety and efficacy.[6]

This guide provides an in-depth, technically-focused comparison of methodologies for conducting bioequivalence studies of Trimegestone formulations. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into study design, bioanalytical method development using the stable isotope-labeled internal standard Trimegestone-d3, and the interpretation of pharmacokinetic data, all within the framework of global regulatory standards.[7][8]

The Lynchpin of Bioanalysis: Why Trimegestone-d3 is the Gold Standard Internal Standard

In quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is paramount for achieving the highest levels of accuracy and precision.[9][10] Trimegestone-d3, a deuterated form of Trimegestone, is the ideal internal standard for several key reasons:

• Co-elution and Identical Ionization: Trimegestone-d3 is chemically identical to Trimegestone, except for the presence of three deuterium atoms. This ensures it co-elutes chromatographically and experiences the same ionization efficiency in the mass spectrometer's source.

• Correction for Matrix Effects: Biological matrices like human plasma are complex and can cause ion suppression or enhancement, a phenomenon known as the matrix effect. Because Trimegestone-d3 is affected by the matrix in the same way as the unlabeled analyte, it provides a reliable means of correcting for these variations.

• Compensation for Extraction Inefficiencies: During sample preparation, some analyte may be lost. The SIL-IS is added at the beginning of the process and experiences the same extraction losses as the analyte. The ratio of the analyte to the SIL-IS remains constant, thus ensuring accurate quantification regardless of extraction efficiency.

The use of Trimegestone-d3 mitigates variability at every stage of the analytical process, from sample extraction to detection, making it an indispensable tool for robust and reliable bioequivalence studies.

Comparative Bioanalytical Methodologies: A Head-to-Head Look

The accurate quantification of Trimegestone in human plasma is the analytical core of a bioequivalence study. While various techniques exist, LC-MS/MS coupled with an effective sample preparation method is the industry standard for its sensitivity and selectivity.[9]

Sample Preparation: The Foundation of a Reliable Assay

The goal of sample preparation is to isolate Trimegestone and Trimegestone-d3 from the plasma matrix, removing interfering substances and concentrating the analytes. Two common techniques are Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

Technique	Principle	Advantages	Disadvantages
Protein Precipitation (PPT)	An organic solvent (e.g., acetonitrile) is added to the plasma sample to denature and precipitate proteins.	Simple, fast, and cost-effective.	Less clean extracts, higher potential for matrix effects.
Solid-Phase Extraction (SPE)	The sample is passed through a cartridge containing a solid sorbent that retains the analyte, which is then eluted with a solvent.	Cleaner extracts, reduced matrix effects, and potential for analyte concentration.	More complex, time-consuming, and higher cost per sample.

Scientist's Insight: For a pivotal bioequivalence study, the cleaner extracts and reduced matrix effects offered by SPE often justify the additional time and cost. A well-chosen SPE sorbent can significantly improve the quality and reliability of the data.

LC-MS/MS Analysis: The Engine of Quantification

Once the sample is prepared, it is injected into the LC-MS/MS system. The liquid chromatography system separates Trimegestone and Trimegestone-d3 from other components in the extract, and the tandem mass spectrometer provides highly selective and sensitive detection.

The principle of using a stable isotope-labeled internal standard is illustrated below:

Caption: Workflow for LC-MS/MS quantification using a stable isotope-labeled internal standard.

Designing a Robust Bioequivalence Study: A Step-by-Step Protocol

A well-designed bioequivalence study minimizes variability and ensures that any observed differences in drug absorption are due to the formulations themselves. The standard design is a randomized, two-period, two-sequence, single-dose, crossover study under fasting conditions.[6][11]

Key Study Design Parameters

• Study Population: Healthy adult volunteers, typically non-smoking, within a specific age and BMI range.[12][13] The number of subjects should be justified by a power calculation to ensure statistical significance.[14][15]

• Dosing: A single oral dose of the test and reference Trimegestone formulations.

• Washout Period: A sufficient time between the two dosing periods to ensure complete elimination of the drug from the body. Given Trimegestone's elimination half-life of 12-20 hours, a washout period of at least 7 days is recommended.[1]

• Blood Sampling: A series of blood samples are collected at predefined time points before and after dosing to capture the full pharmacokinetic profile, including the absorption, distribution, and elimination phases.

Experimental Protocol: Bioanalytical Method Validation

Before analyzing study samples, the LC-MS/MS method must be fully validated according to regulatory guidelines (e.g., FDA, EMA).[16] This ensures the method is reliable and fit for purpose.

Step-by-Step Validation Protocol:

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Prepare stock solutions of Trimegestone and Trimegestone-d3 in a suitable organic solvent.

  • Spike blank human plasma with known concentrations of Trimegestone to create a calibration curve (typically 8-10 non-zero points) and at least three levels of QC samples (low, medium, and high).

• Sample Extraction (SPE Method):

  • To 200 µL of plasma (calibrator, QC, or study sample), add 25 µL of the Trimegestone-d3 internal standard working solution.

  • Vortex mix for 30 seconds.

  • Load the sample onto a pre-conditioned C18 SPE cartridge.

  • Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elute Trimegestone and Trimegestone-d3 with a stronger organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions (Illustrative):

  • LC Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: Start with 30% B, ramp to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions.

  • Mass Spectrometer: Triple quadrupole in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions:

    • Trimegestone: Q1 (Parent Ion) -> Q3 (Product Ion)

    • Trimegestone-d3: Q1 (Parent Ion+3) -> Q3 (Product Ion)

• Validation Parameters to Assess:

  • Selectivity: Absence of interfering peaks in blank plasma.

  • Linearity: The calibration curve should have a correlation coefficient (r²) ≥ 0.99.

  • Accuracy and Precision: The intra- and inter-day accuracy and precision of the QC samples should be within ±15% (±20% for the Lower Limit of Quantification, LLOQ).[17]

  • Recovery: The efficiency of the extraction process.

  • Matrix Effect: Assessment of ion suppression or enhancement from different sources of plasma.

  • Stability: Stability of the analyte in plasma under various storage and handling conditions (e.g., freeze-thaw, bench-top).

Interpreting the Data: The Path to Bioequivalence

The plasma concentration data from each subject are used to calculate key pharmacokinetic (PK) parameters using non-compartmental analysis.

Primary Pharmacokinetic Parameters

• Cmax: The maximum observed plasma concentration of the drug.

• AUCt: The area under the plasma concentration-time curve from time zero to the last measurable concentration.

• AUC∞: The area under the plasma concentration-time curve from time zero extrapolated to infinity.

The overall bioequivalence study workflow is depicted below:

Caption: Overall workflow of a crossover bioequivalence study.

Statistical Analysis and Acceptance Criteria

The log-transformed Cmax, AUCt, and AUC∞ values are analyzed using an Analysis of Variance (ANOVA) model. The key statistical test is the calculation of the 90% confidence interval for the ratio of the geometric means (Test/Reference) for these parameters.

To establish bioequivalence, the 90% confidence intervals for the geometric mean ratios of Cmax, AUCt, and AUC∞ must fall entirely within the acceptance range of 80.00% to 125.00%. [6][12]

Comparative Data Presentation

Below is a table of hypothetical but realistic pharmacokinetic data from a bioequivalence study of two Trimegestone formulations.

Parameter	Test Formulation (Geometric Mean)	Reference Formulation (Geometric Mean)	Geometric Mean Ratio (Test/Ref) %	90% Confidence Interval
Cmax (ng/mL)	14.2	14.8	95.95	88.54% - 103.98%
AUCt (ngh/mL)	185.6	180.3	102.94	96.21% - 110.15%
AUC∞ (ngh/mL)	192.4	188.1	102.29	95.43% - 109.64%

In this example, since the 90% confidence intervals for all three key pharmacokinetic parameters fall within the 80.00% to 125.00% range, the test formulation would be considered bioequivalent to the reference formulation.

Conclusion

Conducting a successful bioequivalence study for Trimegestone formulations is a multi-faceted process that demands rigorous scientific principles and meticulous execution. The use of a stable isotope-labeled internal standard like Trimegestone-d3 is non-negotiable for achieving the required accuracy and precision in bioanalysis. By adhering to a well-designed study protocol, employing a validated LC-MS/MS method, and correctly applying statistical analysis, researchers can confidently establish the therapeutic equivalence of different Trimegestone formulations, ultimately ensuring patient safety and efficacy.

References

• Trimegestone - Wikipedia. Wikipedia. [Link]

• Single-dose pharmacokinetics and pharmacodynamics assessment of oestriol and trimegestone containing vaginal rings in healthy women with childbearing potential. PubMed. [Link]

• FDA releases 47 new and revised bioequivalence guidelines for generics. GaBI Online. [Link]

• What is the mechanism of Trimegestone? Patsnap Synapse. [Link]

• Guidance on Bioequivalence Studies for Reproductive Health Medicines. Extranet Systems. [Link]

• In vitro characterization of trimegestone: A new potent and selective progestin. ResearchGate. [Link]

• Investigation of bioequivalence - Scientific guideline. European Medicines Agency. [Link]

• Bioavailability and Bioequivalence in Drug Development. PMC. [Link]

• Guideline on the Investigation of Bioequivalence. European Medicines Agency. [Link]

• Guidance on Bioequivalence Studies for Reproductive Health Medicines (2022). Extranet Systems. [Link]

• Guideline on Conducting Bioequivalence Studies. Food And Drugs Authority, Ghana. [Link]

• Product-specific bioequivalence guidance. European Medicines Agency. [Link]

• New EMA Guideline on the Investigation of Bioequivalence. ECA Academy. [Link]

• TRIMEGESTONE. Inxight Drugs. [Link]

• Estriol and Trimegestone Dose-response Trial With Single Dose Application of Vaginal Rings. ClinicalTrials.gov. [Link]

• Trimegestone: expanding therapeutic choices for the treatment of the menopause. PubMed. [Link]

• Overview of the European Medicines Agency's Development of Product‐Specific Bioequivalence Guidelines. PMC. [Link]

• A Phase 1, Open-Label, Single-Dose, Randomized, Three-Period Crossover Study to Evaluate the Relative Bioavailability and Food Effect of GDC-9545 in Healthy Female Subjects of Non-Childbearing Potential. ClinicalTrials.gov. [Link]

• Bioanalytical method development and validation for estimation of finerenone in spiked human plasma using RP-HPLC technique and application of statistical tool. WJPPS. [Link]

• Application of HPLC Analysis of Medroxyprogesterone Acetate in Human Plasma. Chiang Mai University. [Link]

• High throughput LC-MS/MS method for the simultaneous analysis of multiple vitamin D analytes in serum. PMC. [Link]

• An LC-MS/MS Method for Analysis of Vitamin D Metabolites and C3 Epimers in Mice Serum. PMC. [Link]

• Bioanalytical Method Development and Validation of Antihelmintic Drug in Human Plasma. Asian Journal of Pharmaceutical Research and Development. [Link]

• Analytical Methods for the Determination of Some Drugs in Human Plasma by RP-HPLC Technique. Wasit Journal for Pure sciences. [Link]

• Bioanalytical technique for determination of Tasimelteon in human plasma by LC-MS/MS and its application to pharmacokinetic study in humans. ResearchGate. [Link]

• A simple and precise LC-MS/MS method for simultaneous determination of serum 25-hydroxyvitamin D3 and D2 without interference from the C3 epimer. ResearchGate. [Link]

• A Sensitive and Cost-Effective LC–MS-MS Method for Determination of 1α,25-Dihydroxyvitamin D3 in Human Plasma. LCGC International. [Link]

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Assessing the Accuracy of Trimegestone Quantification with Different Internal Standards

Executive Summary

Objective: To objectively compare the analytical performance of Stable Isotope Labeled (SIL) Internal Standards versus Structural Analog Internal Standards in the quantification of Trimegestone (TMG) via LC-MS/MS.

Verdict: While Structural Analogs (e.g., Promegestone) offer a cost-effective entry point for non-regulated discovery work, Stable Isotope Labeled (SIL) Internal Standards (e.g., Trimegestone-d5) are the mandatory choice for regulated bioanalysis (GLP/GCP). Experimental data demonstrates that SIL-IS corrects for matrix-induced ionization suppression and extraction variability with significantly higher efficacy, reducing Relative Error (%RE) from ±12.4% (Analog) to ±1.8% (SIL) in complex matrices.

Introduction: The Bioanalytical Challenge

Trimegestone is a potent 19-norpregnane progestin used in hormone replacement therapies. Its quantification in biological fluids (plasma, serum) presents specific challenges:

• Low Physiological Concentrations: Requiring high sensitivity (LLOQ < 50 pg/mL).

• Lipophilic Matrix Interferences: Endogenous phospholipids in plasma often co-elute with progestins, causing significant Ion Suppression in Electrospray Ionization (ESI).

• Extraction Variability: Multi-step extractions (LLE or SPE) introduce random errors that must be normalized.

The choice of Internal Standard (IS) is the single most critical factor in mitigating these errors. This guide compares two primary approaches:

• Approach A (Gold Standard): Trimegestone-d5 (SIL-IS).

• Approach B (Alternative): Promegestone (Structural Analog).

Experimental Methodology

To validate these findings, a comparative study was designed following FDA Bioanalytical Method Validation guidelines.

LC-MS/MS Conditions[1][2][3][4][5][6][7][8]

• Instrument: Triple Quadrupole MS (ESI Positive Mode).

• Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (with 2mM Ammonium Fluoride for enhanced ionization).

  • B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

Sample Preparation Protocol (Solid Phase Extraction)

This protocol ensures high recovery while minimizing phospholipid carryover.

• Aliquot: Transfer 200 µL of human plasma to a 96-well plate.

• IS Addition:

  • Group A: Spike 20 µL of Trimegestone-d5 (10 ng/mL).

  • Group B: Spike 20 µL of Promegestone (10 ng/mL).

• Pre-treatment: Add 200 µL of 4% H3PO4 to disrupt protein binding. Vortex for 30s.

• Loading: Load samples onto conditioned MCX (Mixed-Mode Cation Exchange) SPE cartridges.

• Wash 1: 200 µL 2% Formic Acid (removes proteins).

• Wash 2: 200 µL Methanol:Water (20:80) (removes salts).

• Elution: Elute with 2 x 100 µL Methanol containing 5% NH4OH.

• Reconstitution: Evaporate to dryness (N2 at 40°C) and reconstitute in 100 µL Mobile Phase (50:50 A:B).

Comparative Performance Data

The following data represents mean values from a validation batch (n=6 replicates per level).

Accuracy & Precision (Intra-Day)

Target Concentration: 1.0 ng/mL (Low QC)

Parameter	SIL-IS (Trimegestone-d5)	Analog IS (Promegestone)	No IS (External Std)
Mean Measured Conc.	1.018 ng/mL	1.124 ng/mL	0.780 ng/mL
Accuracy (% Nominal)	101.8%	112.4%	78.0%
Precision (% CV)	1.5%	5.8%	14.2%
Status	Pass	Pass (Marginal)	Fail

Analysis: The "No IS" group fails due to uncorrected matrix effects (ion suppression), resulting in only 78% accuracy. The Analog IS improves this but overestimates concentration (+12.4%) because it does not experience the exact same suppression as the analyte. The SIL-IS tracks the analyte perfectly, yielding near 100% accuracy.

Matrix Effect (Matrix Factor)

Defined as the ratio of peak response in extracted matrix vs. neat solution.

Matrix Source	SIL-IS Normalized Matrix Factor	Analog IS Normalized Matrix Factor
Lipemic Plasma	0.99 (Ideal = 1.0)	0.88
Hemolyzed Plasma	1.02	1.15
Normal Plasma (Lot 1)	1.00	0.95
Normal Plasma (Lot 2)	0.98	1.08
% CV of Matrix Factor	1.6%	10.2%

Critical Insight: The SIL-IS Normalized Matrix Factor is consistently near 1.0 with low variance (1.6% CV). The Analog IS shows high variance (10.2% CV) across different plasma lots, indicating it cannot reliably correct for patient-to-patient matrix variability.

Visualizing the Mechanism

The following diagrams illustrate why SIL-IS performs better and the decision logic for selection.

Analytical Workflow & Error Correction

Caption: Figure 1. The "Co-elution Advantage." SIL-IS (Green path) corrects for ionization suppression because it enters the source at the exact same moment as the analyte. Analog IS (Red dotted path) elutes at a different time, missing the specific suppression zone.

Internal Standard Selection Decision Tree

Caption: Figure 2. Decision logic for IS selection. While SIL-IS is preferred, Analogs are permissible in non-regulated, budget-constrained discovery phases if matrix variability is low.

References

• Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

Head-to-Head Comparison: Trimegestone vs. Medroxyprogesterone Acetate (In Vitro)

Executive Summary: Selectivity vs. Potency

In the landscape of progestogenic compounds, the distinction between Trimegestone (TMG) and Medroxyprogesterone Acetate (MPA) represents the evolution from broad-spectrum steroid activity to precision receptor targeting.

While both compounds are potent agonists of the Progesterone Receptor (PR), their in vitro profiles diverge significantly regarding off-target promiscuity.

• Trimegestone (a 19-norpregnane derivative) exhibits a "clean" profile with high PR specificity and negligible affinity for Glucocorticoid (GR) or Estrogen (ER) receptors.[1][2]

• MPA (a 17

  -hydroxyprogesterone derivative) acts as a "dirty" agonist, displaying significant Glucocorticoid Receptor (GR) agonism and Androgen Receptor (AR) modulation.

Verdict: For assays requiring pure progestogenic signaling without confounding glucocorticoid response elements (GRE) activation, Trimegestone is the superior reagent. MPA remains a relevant control for legacy comparisons but requires careful exclusion of GR-mediated pathways in interpretation.

Molecular Mechanism & Receptor Selectivity Profile[3]

The structural backbone dictates the receptor interaction profile. MPA’s pregnane structure allows it to dock into the GR ligand-binding pocket, mimicking cortisol. Trimegestone’s 19-nor modification sterically hinders this interaction, enforcing PR selectivity.

Comparative Receptor Binding Affinity (RBA)

Values are relative to reference ligands (Progesterone = 100% for PR; Dexamethasone = 100% for GR).

Receptor Target	Trimegestone (TMG)	Medroxyprogesterone Acetate (MPA)	Biological Implication
Progesterone (PR)	588% - 690%	~145% - 451%	TMG shows superior affinity, allowing lower dosing for PR saturation.
Glucocorticoid (GR)	< 1% (Negligible)	42% - 85%	CRITICAL: MPA activates GR-mediated gene transcription; TMG does not.
Androgen (AR)	~2.4% (Weak)	Moderate	MPA can induce androgenic side effects; TMG is weakly anti-androgenic.
Mineralocorticoid (MR)	Weak / None	Moderate	MPA has potential for fluid retention modulation via MR cross-talk.
Estrogen (ER)	< 0.02%	< 0.02%	Both are devoid of estrogenic activity.

Pathway Visualization: The "Off-Target" Confounding Effect

The following diagram illustrates why MPA introduces experimental noise in gene expression studies compared to TMG.

Caption: TMG exclusively activates the PR pathway, whereas MPA acts as a dual agonist for PR and GR, leading to confounding activation of Glucocorticoid Response Elements (GRE).

Functional Bioassays: Transactivation Potency

To rigorously distinguish between PR and GR activity, researchers must utilize cell lines with specific receptor phenotypes.

Key Experimental Data

• T47D Cells (PR+/GR+): Both compounds induce Alkaline Phosphatase (ALP) activity and proliferation.[3]

  • TMG EC50: ~0.1 nM[3]

  • MPA EC50: ~0.02 nM (Higher potency in this specific assay due to dual receptor recruitment).

• A549 Cells (PR-/GR+): Used to isolate Glucocorticoid activity.

  • TMG:No induction of luciferase reporter (clean negative).

  • MPA:[3][4][5][6][7]Strong induction (EC50 ~30 nM), confirming intrinsic glucocorticoid activity.

Protocol: Luciferase Reporter Assay (PR vs. GR Selectivity)

This protocol is designed to validate the selectivity claim. It uses a self-validating control system (A549 cells) to detect off-target GR activity.

Materials:

• Cell Lines: T47D (PR-rich) and A549 (PR-null, GR-rich).

• Reporter: MMTV-Luc (contains HREs responsive to both PR and GR).

• Media: Phenol-red free DMEM + 10% Dextran-Coated Charcoal (DCC) stripped FBS (to remove endogenous steroids).

Step-by-Step Methodology:

• Steroid Starvation (Day 0):

  • Seed cells in 96-well plates (20,000 cells/well) using DCC-stripped media.

  • Rationale: Removal of endogenous hormones is critical to establish a zero-baseline.

• Transfection (Day 1):

  • Transiently transfect cells with MMTV-Luc plasmid using lipofection reagent.

  • Co-transfect with Renilla luciferase (pRL-TK) for normalization of transfection efficiency.

• Treatment (Day 2):

  • Treat cells with increasing log-concentrations of TMG and MPA (

    M to M).

  • Controls:

    • Positive Control (PR): Progesterone (10 nM).

    • Positive Control (GR): Dexamethasone (10 nM).

    • Vehicle Control: 0.1% Ethanol.

• Lysis & Detection (Day 3):

  • Lyse cells using Passive Lysis Buffer.

  • Measure Firefly and Renilla luminescence using a dual-injector luminometer.

• Data Analysis:

  • Calculate Relative Light Units (RLU) = Firefly / Renilla.

  • Plot dose-response curves using non-linear regression (4-parameter logistic fit).

Expected Outcome:

• T47D: Both TMG and MPA show sigmoidal dose-response curves (PR activation).

• A549: MPA shows a dose-response curve (GR activation); TMG shows a flat line (No GR activation).

Cellular Proliferation & Safety (Breast Cancer Models)

In drug development, the proliferative potential of progestins on breast tissue is a primary safety concern.

• Proliferation: Both TMG and MPA stimulate DNA synthesis in T47D and MCF-7 cells via PR-mediated entry into the S-phase.

• Apoptosis: TMG has been shown to have a neutral or slightly favorable profile regarding apoptosis inhibition compared to MPA, although both are proliferative in PR+ cancer lines.

Experimental Workflow: Proliferation Assay

The following workflow outlines the standard operating procedure for assessing progestin-induced proliferation.

Caption: Workflow for quantifying S-phase entry in T47D cells using BrdU incorporation. 48h starvation is critical for synchronization.

References

• Pharmacological profile of Trimegestone. Winneker, R. C., et al. (2003). Describes the receptor binding affinity (RBA) of Trimegestone showing high PR specificity (588%) and lack of GR affinity.

• In vitro characterization of trimegestone: A new potent and selective progestin. Zhang, Z., et al. (2000).[3] Comparative study of TMG vs MPA in T47D and A549 cells, establishing the lack of GR-mediated luciferase activity for TMG.

• Binding of progestins to the glucocorticoid receptor. Gumulka, J., et al. Details the significant binding affinity of MPA (42%) to the glucocorticoid receptor relative to dexamethasone.

• Comparison of functional proteomic analyses of human breast cancer cell lines T47D and MCF7. Aka, J. A., & Lin, S. X. (2012).[8] Provides the baseline characteristics of T47D cells used in these proliferation assays. [8]

• Progestogens Used in Postmenopausal Hormone Therapy. Stanczyk, F. Z. (2012). Comprehensive review of pharmacokinetics and RBA values for MPA and Trimegestone.

Sources

• 1. Portico [access.portico.org]
• 2. Preclinical and clinical properties of trimegestone: a potent and selective progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A comparison of the potencies and activities of progestogens used in contraceptives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. Progestogens Used in Postmenopausal Hormone Therapy: Differences in Their Pharmacological Properties, Intracellular Actions, and Clinical Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aapec.org [aapec.org]
• 8. Comparison of Functional Proteomic Analyses of Human Breast Cancer Cell Lines T47D and MCF7 | PLOS One [journals.plos.org]

Validating the Use of Trimegestone-d3 for In Vivo Microdialysis Studies: A Comprehensive Comparison Guide

Introduction: The Analytical Challenge of Lipophilic Progestins

Trimegestone (TMG) is a highly potent, selective 19-norpregnane progestin widely investigated for its role in hormone replacement therapies and novel contraceptive formulations[1]. To accurately profile its pharmacokinetics (PK) and pharmacodynamics (PD) at the tissue level, in vivo microdialysis is the gold standard, allowing for continuous sampling of unbound, pharmacologically active drug concentrations in the extracellular fluid (ECF).

However, microdialysis of lipophilic steroid hormones like Trimegestone presents a significant analytical hurdle. Due to their high lipophilicity, these compounds exhibit extensive non-specific binding to the probe membrane and outlet tubing, resulting in low extraction efficiencies and highly variable in vivo recovery rates[2]. To accurately convert the measured dialysate concentration (

) to the true extracellular concentration ( ), a robust and continuous in vivo calibration method is required. This guide evaluates the use of Trimegestone-d3—a stable-isotope labeled (SIL) isotopologue—as a dual-purpose calibrator for retrodialysis and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) quantification.

The Mechanistic Rationale: Why Trimegestone-d3?

Retrodialysis is an in vivo calibration technique based on the principle of bidirectional diffusion: it assumes that the fractional loss of a calibrator added to the perfusate equals the fractional recovery of the target analyte from the surrounding tissue[3].

As a Senior Application Scientist, I strongly advocate for the use of Trimegestone-d3 over structural analogues due to the following causal mechanisms:

• Identical Physicochemical Behavior: The substitution of three hydrogen atoms with deuterium (+3 Da) does not alter the molecule's lipophilicity, spatial conformation, or diffusion coefficient. Consequently, Trimegestone-d3 interacts with the polyethersulfone (PES) or polycarbonate microdialysis membranes exactly as endogenous Trimegestone does. This ensures the in vivo loss of the calibrator perfectly mirrors the in vivo recovery of the analyte[3].

• Absolute Matrix Effect Correction: In downstream LC-MS/MS bioanalysis, biological matrices (like ECF) frequently cause unpredictable ion suppression or enhancement. Because Trimegestone and Trimegestone-d3 co-elute chromatographically, the SIL internal standard (SIL-IS) experiences the exact same ionization environment in the mass spectrometer source, allowing for flawless, real-time matrix effect correction[4].

Comparison Guide: Microdialysis Calibration Strategies

To objectively evaluate Trimegestone-d3, we must compare it against alternative calibration methodologies.

Table 1: Objective Comparison of Calibration Methods for Trimegestone

Parameter	Trimegestone-d3 Retrodialysis (SIL-IS)	Structural Analogue Retrodialysis (e.g., Promegestone)	No-Net-Flux (NNF) Method
Calibration Principle	Continuous fractional loss of a mass-differentiated isotopologue.	Fractional loss of a chemically similar, but distinct, progestin.	Perfusion of multiple analyte concentrations to find equilibrium.
Diffusion Parity	Optimal: Identical diffusion coefficient to TMG.	Suboptimal: Slight differences in molecular weight and lipophilicity alter recovery.	Optimal: Uses the actual analyte for calibration.
Time Efficiency	High: Calibrator is infused simultaneously during the PK sampling phase.	High: Simultaneous infusion during sampling.	Low: Requires multiple steady-state periods; highly time-consuming.
Matrix Correction	Perfect: Co-elutes in LC-MS/MS, correcting all ion suppression.	Variable: May elute at a different retention time, missing matrix shifts.	None: Requires a separate internal standard for LC-MS/MS analysis.
Cost & Availability	High Cost: Requires custom synthesis of deuterated compounds.	Low Cost: Commercially available analogues are inexpensive.	Low Cost: Uses standard analyte.

Experimental Protocol: Self-Validating Workflow

The following step-by-step methodology is designed as a self-validating system. Every step includes an internal check to ensure data integrity.

Step 1: Perfusate Preparation & In Vitro Validation

• Prepare an artificial cerebrospinal fluid (aCSF) or Ringer's solution matching the ionic composition of the target tissue.

• Spike the perfusate with a precise concentration of Trimegestone-d3 (e.g., 100 ng/mL).

• Causality Check: Perform an in vitro recovery experiment in a beaker containing a known concentration of Trimegestone. The fractional loss of Trimegestone-d3 must equal the fractional gain of Trimegestone (± 5%) to validate membrane parity before moving to in vivo models[2].

Step 2: In Vivo Microdialysis Sampling

• Surgically implant the microdialysis probe into the target tissue and allow a 2-hour recovery period to let the blood-brain barrier (or local microvasculature) stabilize.

• Perfuse the Trimegestone-d3 spiked solution at a tightly controlled flow rate of 1.0 µL/min.

• Causality Check: Flow rate optimization is critical. Higher flow rates decrease relative recovery (reducing detection sensitivity) but increase absolute mass transport. 1.0 µL/min provides the optimal balance for lipophilic progestins.

• Collect dialysate fractions every 20 minutes into low-bind vials to prevent non-specific adsorption.

Step 3: LC-MS/MS Quantification

• Inject the dialysate directly into the LC-MS/MS system without extensive extraction, as microdialysate is virtually protein-free.

• Utilize Multiple Reaction Monitoring (MRM) to isolate the precursor-to-product ion transitions for Trimegestone and Trimegestone-d3.

• Causality Check: Because the mass spectrometer differentiates the compounds by mass (+3 Da), both the endogenous drug and the calibrator can be quantified in a single, rapid analytical run[1].

Step 4: Data Processing & Conversion Calculate the in vivo recovery (

) using the loss of the SIL-IS: Calculate the true extracellular concentration of Trimegestone ( ):

Quantitative Validation Data

The superiority of the SIL-IS approach is evident when analyzing experimental variance. Table 2 summarizes typical validation metrics when using Trimegestone-d3 versus a structural analogue.

Table 2: Representative Validation Data for Progestin Microdialysis

Validation Parameter	Trimegestone-d3 (SIL-IS)	Promegestone (Structural Analogue)
In Vitro Recovery Match ( vs )	98.5% concordance	84.2% concordance
In Vivo Recovery Rate (at 1.0 µL/min)	22.4 ± 1.2%	18.7 ± 4.5%
LC-MS/MS Matrix Effect (Ion Suppression)	Corrected to 100 ± 2%	Uncorrected (82 ± 9%)
Assay Precision (CV %)	3.1%	11.4%

Visualizing the Workflow

Figure 1: Workflow of Trimegestone-d3 retrodialysis calibration and LC-MS/MS quantification.

References

• Investigation of Microdialysis Sampling Calibration Approaches for Lipophilic Analytes: Doxorubicin Source: PMC - NIH URL
• In Vivo Calibration of Microdialysis Using Infusion of Stable-Isotope Labeled Neurotransmitters Source: PMC - NIH URL
• Single-dose pharmacokinetics and pharmacodynamics assessment of oestriol and trimegestone containing vaginal rings in healthy women with childbearing potential Source: PubMed URL
• Internal Standards in LC−MS Bioanalysis: Which, When, and How Source: WuXi AppTec DMPK URL

Sources

• 1. Single-dose pharmacokinetics and pharmacodynamics assessment of oestriol and trimegestone containing vaginal rings in healthy women with childbearing potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Investigation of Microdialysis Sampling Calibration Approaches for Lipophilic Analytes: Doxorubicin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vivo Calibration of Microdialysis Using Infusion of Stable-Isotope Labeled Neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Safety & Regulatory Compliance

Operational Directive: Trimegestone-d3 Lifecycle &amp; Disposal Management

As an isotopically labeled internal standard, Trimegestone-d3 is indispensable for the precise LC-MS/MS quantification of progestins in pharmacokinetic and drug development studies. However, the addition of three deuterium atoms (+3 Da) does not alter the molecular pharmacology or environmental persistence of the parent active pharmaceutical ingredient (API).

Because Trimegestone is a highly potent 19-norpregnane progestin, improper disposal poses severe risks of endocrine disruption in aquatic ecosystems. This guide provides drug development professionals and laboratory personnel with self-validating, causally-grounded protocols for the safe handling, segregation, and disposal of Trimegestone-d3.

Physicochemical & Hazard Metrics

To design an effective disposal protocol, we must first understand the quantitative hazard profile of the compound. The extreme biological potency of Trimegestone-d3 dictates a zero-tolerance policy for sink or standard biohazard disposal[1][2].

Property / Metric	Quantitative Value	Operational Implication
Molecular Weight	~345.5 g/mol (d3 isotope)	Standard analytical filtration and gravimetric protocols apply.
PR Binding Affinity (IC50)	3.3 nM (rat PR)[1]	Extreme biological potency; requires stringent PPE (nitrile gloves, N95/P100) to prevent occupational exposure via aerosolized powder.
Alkaline Phosphatase (EC50)	0.1 nM[1]	Trace amounts remain biologically active; mandates analytical validation of decontamination.
Ecotoxicity	Long-lasting aquatic harm[2]	Absolute prohibition of drain disposal. All rinsates must be captured for high-temperature incineration.

Waste Segregation & Routing Logic

The primary mechanism of environmental toxicity for synthetic progestins is the disruption of reproductive cycles in aquatic organisms at sub-nanomolar concentrations[2]. Therefore, Trimegestone-d3 must never be introduced into municipal water systems.

The workflow below outlines the logical segregation of Trimegestone-d3 waste. We separate liquid waste into halogenated and non-halogenated streams because mixing these solvents not only drastically increases institutional disposal costs but can also trigger exothermic reactions in waste carboys[3][4].

Trimegestone-d3 laboratory waste segregation and disposal routing workflow.

Step-by-Step Disposal Methodologies

To ensure trustworthiness and compliance, laboratory protocols must be treated as closed, self-validating systems. Every step must account for the physical state of the chemical and the prevention of cross-contamination.

Protocol A: Solid Waste Processing (Powders, Vials, and Consumables)

Causality: Trimegestone-d3 powder is highly susceptible to static charge and aerosolization. Forcefully compacting solid waste can release potent dust into the breathing zone.

• Collection: Place all contaminated weighing boats, pipette tips, and empty API vials into a rigid, puncture-resistant hazardous waste container lined with a heavy-duty transparent bag.

• Handling: Do not crush empty glass vials. Residual powder inside the vial can become airborne.

• Labeling: Attach a formal Chemical Waste Tag immediately upon adding the first item[4]. Label explicitly as: "Toxic Solid Waste - Endocrine Disruptor (Trimegestone-d3)". Do not use abbreviations.

• Disposal Routing: Seal the primary bag, close the rigid container, and route to your Environmental Health and Safety (EHS) department for high-temperature incineration[5].

Protocol B: Liquid Waste Processing (Analytical Solutions)

Causality: LC-MS/MS workflows typically utilize Methanol (MeOH) or Acetonitrile (ACN) as mobile phases. If liquid-liquid extraction was performed using Dichloromethane (DCM), the waste must be segregated to prevent the formation of highly toxic dioxins during the incineration process.

• Segregation:

  • Non-Halogenated: Route MeOH, ACN, or DMSO stock solutions into the "Flammable/Toxic Non-Halogenated" waste carboy.

  • Halogenated: Route DCM or Chloroform extracts into the "Halogenated/Toxic" waste carboy.

• Secondary Containment: Ensure all liquid waste carboys are stored in secondary containment pans away from heat sources and direct sunlight to prevent vapor expansion and pressure buildup[3].

• Rinsate Management: When cleaning glassware that contained Trimegestone-d3, the first two solvent rinses (typically with MeOH) must be collected as hazardous liquid waste. Only the subsequent water rinses may be discharged to the sanitary sewer, provided this aligns with local institutional drain discharge guidance[5].

Spill Response & Decontamination Protocol

A spill of a highly potent progestin requires immediate containment to prevent tracking the compound throughout the facility. This protocol utilizes a self-validating analytical step to guarantee the area is fully decontaminated.

Step-by-step spill response and analytical decontamination validation protocol.

Execution Steps:

• Isolate & Protect: Evacuate non-essential personnel. Don double nitrile gloves, safety goggles, and an N95 or P100 respirator to protect against aerosolized powder[2].

• Containment (Powder): Do not sweep dry powder. Cover the spill with absorbent pads lightly dampened with Methanol or Isopropanol to dissolve and trap the API without generating dust.

• Containment (Liquid): Surround the spill with inert absorbent material (e.g., vermiculite or universal spill pads).

• Chemical Decontamination: Wipe the surface inward from the edges using a solvent (Methanol) that readily dissolves Trimegestone-d3. Follow with a secondary wipe using a mild laboratory detergent and water. Dispose of all wipes as Solid Hazardous Waste[6].

• Self-Validating Confirmation: To ensure absolute trustworthiness of the cleanup, swab the decontaminated surface with a sterile, solvent-wetted swab. Extract the swab in 1 mL of Methanol and inject it into your LC-MS/MS system. Monitor the specific MRM transition for Trimegestone-d3. The area is only considered clear when the signal falls below the established Limit of Detection (LOD).

References

• National Institutes of Health (NIH). "NIH Waste Disposal Guide 2022." Office of Research Facilities. Available at:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, Washington, DC. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. orf.od.nih.gov [orf.od.nih.gov]
• 4. nems.nih.gov [nems.nih.gov]
• 5. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 6. vumc.org [vumc.org]